1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

• CAS: 1341660-62-5

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of rational drug design. Fluorinated building blocks, such as 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, offer medicinal chemists a powerful toolkit to modulate the physicochemical and pharmacokinetic properties of lead compounds. The unique electronic properties of fluorine can enhance metabolic stability, improve binding affinity to target proteins, and fine-tune the lipophilicity of a molecule, thereby optimizing its overall therapeutic profile. This guide provides a comprehensive technical overview of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (CAS No. 1341660-62-5), a versatile intermediate whose structural features make it particularly valuable in the synthesis of complex pharmaceutical agents, notably in the development of novel antipsychotics.

Physicochemical Properties and Structural Elucidation

A thorough understanding of the physicochemical properties of a synthetic building block is paramount for its effective application in multi-step syntheses. 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a polysubstituted aromatic compound with a unique arrangement of functional groups that dictates its reactivity.

Property	Value	Source
CAS Number	1341660-62-5	[1]
Molecular Formula	C₇H₄BrClF₂	[1]
Molecular Weight	241.46 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point (Predicted)	234.3 ± 35.0 °C at 760 mmHg	[2]
Density (Predicted)	1.703 ± 0.06 g/cm³	[2]
Synonyms	4-Bromo-2,5-difluorobenzyl chloride	[1]

The structure of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene presents two key reactive sites: the benzylic chloride and the aryl bromide. The chloromethyl group is a potent electrophile, readily participating in nucleophilic substitution reactions. The aryl bromide, while less reactive, is an excellent handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations. This orthogonal reactivity allows for a stepwise and controlled elaboration of the molecular framework.

Synthesis of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene: A Plausible and Efficient Route

The synthesis of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene can be efficiently achieved from the commercially available precursor, 1-bromo-2,5-difluoro-4-methylbenzene. The key transformation is the selective chlorination of the benzylic methyl group.

Experimental Protocol: Free-Radical Chlorination of 1-Bromo-2,5-difluoro-4-methylbenzene

This protocol describes a standard laboratory procedure for the benzylic chlorination of a toluene derivative.

Materials:

• 1-Bromo-2,5-difluoro-4-methylbenzene

• N-Chlorosuccinimide (NCS)

• Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN) (radical initiator)

• Carbon tetrachloride (CCl₄) or other suitable inert solvent

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-bromo-2,5-difluoro-4-methylbenzene in carbon tetrachloride.

• Add N-chlorosuccinimide (1.1 equivalents) and a catalytic amount of benzoyl peroxide or AIBN to the solution.

• Heat the reaction mixture to reflux (approximately 77 °C for CCl₄) and maintain reflux for 2-4 hours. The reaction progress can be monitored by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the succinimide byproduct.

• Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Causality of Experimental Choices:

• N-Chlorosuccinimide (NCS): NCS is chosen as the chlorinating agent for its ability to provide a low, steady concentration of chlorine radicals under initiation, which favors selective benzylic halogenation over aromatic chlorination.

• Radical Initiator (BPO or AIBN): These initiators are used to generate the initial radicals that propagate the chain reaction for the chlorination of the benzylic position.

• Inert Solvent (CCl₄): Carbon tetrachloride is a traditional solvent for free-radical halogenations due to its inertness and ability to dissolve the reactants. Other non-protic solvents can also be employed.

• Aqueous Work-up: The washing steps are crucial to remove any remaining acidic impurities and unreacted reagents, ensuring the purity and stability of the final product.

Caption: Synthetic route to 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Reactivity and Key Transformations

The dual reactivity of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene makes it a highly versatile building block.

• Nucleophilic Substitution at the Benzylic Position: The chloromethyl group is readily displaced by a wide range of nucleophiles, including amines, alcohols, thiols, and carbanions. This allows for the introduction of diverse side chains and the construction of complex molecular architectures.

• Palladium-Catalyzed Cross-Coupling Reactions: The aryl bromide functionality serves as a key anchor point for the formation of new carbon-carbon and carbon-heteroatom bonds. Suzuki, Stille, Sonogashira, and Buchwald-Hartwig coupling reactions can be employed to introduce aryl, alkyl, alkynyl, and amino moieties at this position.

The strategic sequencing of these transformations allows for the efficient and convergent synthesis of complex target molecules.

Application in the Synthesis of Antipsychotic Drug Candidates

The structural motif of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is frequently encountered in the patent literature for the synthesis of novel antipsychotic agents. While the specific drug molecules are often in the developmental stage, the repeated appearance of this building block underscores its importance in this therapeutic area. The 4-bromo-2,5-difluorobenzyl moiety is typically incorporated to interact with key receptors in the central nervous system, such as dopamine and serotonin receptors, which are implicated in the pathophysiology of psychosis.

Illustrative Synthetic Application: A Generalized Pathway to a Novel Antipsychotic Core

The following workflow illustrates a plausible synthetic strategy for incorporating 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene into a heterocyclic core common in antipsychotic drug candidates.

Caption: Generalized workflow for the synthesis of an antipsychotic candidate.

Self-Validating Protocol Design:

• Step 1 (N-Alkylation): The reaction progress can be monitored by the disappearance of the starting materials using TLC or LC-MS. The formation of the product can be confirmed by the appearance of a new spot with a different Rf value and the expected mass in the mass spectrum.

• Step 2 (Cross-Coupling): The progress of the cross-coupling reaction can be followed by GC-MS or LC-MS, monitoring the consumption of the aryl bromide intermediate. The final product can be purified by column chromatography and its structure confirmed by NMR spectroscopy and high-resolution mass spectrometry.

Conclusion

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a valuable and versatile building block in medicinal chemistry. Its dual reactivity, stemming from the benzylic chloride and the aryl bromide, allows for a wide range of synthetic transformations. The strategic incorporation of the 4-bromo-2,5-difluorobenzyl moiety is a key strategy in the development of novel antipsychotic agents. This guide has provided a comprehensive overview of its properties, a plausible and detailed synthetic protocol, and an illustration of its application in drug discovery, underscoring its significance for researchers and scientists in the pharmaceutical industry.

References

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An In-depth Technical Guide to 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a halogenated aromatic compound of significant interest in the field of medicinal chemistry and drug development. Its unique structure, featuring a reactive benzylic chloride moiety and a synthetically versatile aryl bromide, makes it a valuable building block for the synthesis of complex organic molecules. The presence of two fluorine atoms on the benzene ring can impart desirable physicochemical properties to target molecules, such as enhanced metabolic stability and binding affinity. This technical guide provides a comprehensive overview of the physicochemical properties, reactivity, synthesis, and safe handling of this important chemical intermediate.

Physicochemical Properties

Table 1: Physicochemical Properties of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Property	Value	Source/Reference
CAS Number	1341660-62-5	[1]
Molecular Formula	C₇H₄BrClF₂	[1]
Molecular Weight	241.46 g/mol	[1]
Appearance	Likely a solid or liquid at room temperature	Inferred from similar compounds
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Solubility	Likely soluble in common organic solvents (e.g., acetone, dichloromethane, THF)	[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the benzylic protons (-CH₂Cl) and the aromatic protons. The benzylic protons would likely appear as a singlet, while the aromatic protons would exhibit complex splitting patterns due to coupling with each other and with the fluorine atoms.

• ¹³C NMR: The carbon NMR spectrum would provide information about the carbon skeleton of the molecule. The chemical shifts of the aromatic carbons are influenced by the electron-withdrawing effects of the halogen substituents. The carbon attached to the bromine atom (ipso-carbon) may show a shielded (upfield) signal due to the "heavy atom effect"[3]. The presence of fluorine atoms will lead to characteristic carbon-fluorine coupling.

Infrared (IR) Spectroscopy

The IR spectrum would display characteristic absorption bands for the functional groups present in the molecule. Expected vibrational frequencies include:

• C-H stretching (aromatic and aliphatic)

• C=C stretching (aromatic ring)

• C-F stretching

• C-Cl stretching

• C-Br stretching

Reactivity and Synthetic Applications

The reactivity of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is dictated by its two key functional groups: the benzylic chloride and the aryl bromide. This dual reactivity allows for a range of selective chemical transformations.

Reactions of the Benzylic Chloride

The chloromethyl group is a reactive electrophilic site, readily participating in nucleophilic substitution reactions. This allows for the introduction of a variety of functional groups at the benzylic position.

• Nucleophilic Substitution: The benzylic chloride can react with a wide range of nucleophiles, such as amines, alcohols, thiols, and cyanides, to form the corresponding substituted products. These reactions are fundamental in building more complex molecular scaffolds.

Reactions of the Aryl Bromide

The aryl bromide functionality is a versatile handle for carbon-carbon and carbon-heteroatom bond formation, primarily through palladium-catalyzed cross-coupling reactions.

• Suzuki-Miyaura Coupling: This reaction allows for the formation of a new carbon-carbon bond by coupling the aryl bromide with an organoboron reagent in the presence of a palladium catalyst and a base[4][5][6][7]. This is a widely used method for constructing biaryl structures.

• Other Cross-Coupling Reactions: The aryl bromide can also participate in other important cross-coupling reactions, such as the Heck reaction, Sonogashira coupling, and Buchwald-Hartwig amination, further expanding its synthetic utility.

The differential reactivity of the benzylic chloride and the aryl bromide allows for selective and sequential functionalization of the molecule by careful choice of reaction conditions.

Synthesis

The synthesis of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene would likely involve a multi-step process. A plausible synthetic route could start from a commercially available difluorinated benzene derivative. For instance, one could envision the bromination of a suitable difluorotoluene derivative, followed by chlorination of the methyl group.

A general approach for the synthesis of substituted benzyl chlorides involves either the direct chlorination of a substituted toluene or the conversion of a substituted benzyl alcohol[8].

Diagram 1: Plausible Synthetic Approach

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• 2. 207974-14-9 CAS MSDS (4-BROMO-2,5-DIFLUOROBENZENESULFONYL CHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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A Technical Guide to the Spectral Analysis of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Its structural integrity is paramount for the desired reactivity and biological activity of the final products. This technical guide provides an in-depth analysis of the spectral data for this compound, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). Due to the limited availability of direct experimental data, this guide leverages predictive models and comparative analysis with structurally analogous compounds to offer a robust interpretation of the expected spectral features. This document serves as a valuable resource for researchers in quality control, process development, and synthetic chemistry, enabling them to confidently identify and characterize this important building block.

Introduction: The Significance of Spectral Analysis

In the realm of drug discovery and development, the unambiguous characterization of chemical intermediates is a critical control point. Spectroscopic techniques provide a non-destructive window into the molecular structure, offering a fingerprint that confirms identity, purity, and structural integrity. For a molecule such as 1-bromo-4-(chloromethyl)-2,5-difluorobenzene, with its multiple reactive sites, a thorough spectral analysis is indispensable. This guide delves into the three primary spectroscopic methods—NMR, IR, and MS—to provide a comprehensive understanding of its chemical signature.

Molecular Structure and Predicted Spectral Overview

The structure of 1-bromo-4-(chloromethyl)-2,5-difluorobenzene, with its distinct substituents on the benzene ring, gives rise to a unique and predictable set of spectral data. The bromine and fluorine atoms, along with the chloromethyl group, each impart characteristic signals in their respective spectroscopic domains.

Caption: Molecular Structure of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 1-bromo-4-(chloromethyl)-2,5-difluorobenzene, ¹H, ¹³C, and ¹⁹F NMR each provide crucial pieces of the structural puzzle.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show two distinct signals: one for the aromatic protons and another for the benzylic protons of the chloromethyl group.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.5	Doublet of doublets	1H	Aromatic C-H
~ 7.3	Doublet of doublets	1H	Aromatic C-H
~ 4.7	Singlet	2H	-CH₂Cl

The two aromatic protons are in different chemical environments and will exhibit splitting due to coupling with the adjacent fluorine atoms. The benzylic protons of the chloromethyl group are expected to appear as a sharp singlet.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule. Due to the symmetry of the molecule, six distinct carbon signals are anticipated.

Predicted Chemical Shift (δ, ppm)	Assignment
~ 158 (d, ¹JCF)	C-F
~ 155 (d, ¹JCF)	C-F
~ 130	C-CH₂Cl
~ 125 (d)	C-H
~ 118 (d)	C-H
~ 115 (d)	C-Br
~ 45	-CH₂Cl

The carbons directly attached to fluorine will appear as doublets due to one-bond C-F coupling. The other aromatic carbons will also show smaller couplings to the fluorine atoms.

Predicted ¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum is a direct probe for the fluorine atoms in the molecule. Two distinct signals are expected for the two non-equivalent fluorine atoms.

Predicted Chemical Shift (δ, ppm)	Multiplicity
-110 to -120	Doublet
-120 to -130	Doublet

The chemical shifts are referenced to CFCl₃. The fluorine atoms will couple to each other (meta-coupling) and to the adjacent aromatic protons, resulting in complex splitting patterns.

Experimental Protocol: NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.

Caption: Workflow for NMR Spectroscopic Analysis.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The IR spectrum of 1-bromo-4-(chloromethyl)-2,5-difluorobenzene is expected to show characteristic absorption bands for the aromatic ring, C-H, C-F, C-Cl, and C-Br bonds.[1][2][3]

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Weak-Medium	Aromatic C-H stretch
1600-1450	Medium-Strong	Aromatic C=C stretch
1250-1100	Strong	C-F stretch
800-700	Strong	C-Cl stretch
700-600	Medium	C-Br stretch
~1470	Medium	-CH₂- scissoring

Experimental Protocol: Acquiring the FTIR Spectrum

The Fourier Transform Infrared (FTIR) spectrum can be readily obtained using the KBr pellet method for solid samples.

• Sample Preparation: Grind 1-2 mg of the compound with 100-200 mg of dry, spectroscopic grade KBr in an agate mortar and pestle.

• Pellet Formation: Transfer the mixture to a die and press under high pressure to form a transparent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Predicted Mass Spectrum

The electron ionization (EI) mass spectrum of 1-bromo-4-(chloromethyl)-2,5-difluorobenzene is expected to show a prominent molecular ion peak. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in a ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio) will result in characteristic M, M+2, and M+4 peaks.

Key Predicted Fragments:

• Molecular Ion (M⁺): m/z = 238, 240, 242 (due to Br and Cl isotopes)

• [M-Cl]⁺: Loss of a chlorine radical (m/z = 203, 205)

• [M-CH₂Cl]⁺: Loss of the chloromethyl radical (m/z = 189, 191)

• Tropylium-like ion: A common fragment in molecules containing a benzyl group, though its formation might be influenced by the other substituents.[4][5]

Caption: Predicted Mass Spectrometry Fragmentation Pathway.

Experimental Protocol: Mass Spectrometry Data Acquisition

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or through a gas chromatograph (GC-MS).

• Ionization: Use electron ionization (EI) at 70 eV to generate the molecular ion and fragment ions.

• Mass Analysis: Scan a suitable mass range (e.g., m/z 50-300) to detect the ions.

Conclusion: A Comprehensive Spectroscopic Profile

This technical guide provides a detailed, albeit predictive, spectroscopic characterization of 1-bromo-4-(chloromethyl)-2,5-difluorobenzene. By combining the insights from NMR, IR, and MS, researchers can establish a high degree of confidence in the identity and purity of this vital chemical intermediate. The provided protocols offer a standardized approach to data acquisition, ensuring consistency and reliability in experimental results. As with any analytical endeavor, a multi-technique approach is paramount for the robust and unambiguous structural elucidation of complex organic molecules.

References

• Williams, D. H., & Fleming, I. (2008). Spectroscopic Methods in Organic Chemistry.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

• Bruker. (n.d.). Mnova Predict. Retrieved from [Link]

• Chemaxon. (2025). NMR Predictor Guide: Which Type Is Best for You?. Retrieved from [Link]

• Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time Prediction of ¹H and ¹³C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. Chemical Science, 12(36), 12012–12026. [Link]

• NMRFx. (n.d.). Chemical Shift Prediction. Retrieved from [Link]

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• Scribd. (n.d.). IR Correlation Table. Retrieved from [Link]

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• JoVE. (2024). Mass Spectrometry: Aromatic Compound Fragmentation. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

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• 5. Video: Mass Spectrometry: Aromatic Compound Fragmentation [jove.com]

An In-depth Technical Guide to the Synthesis of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Abstract

This technical guide provides a comprehensive overview of the synthetic pathway for 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (CAS No. 1341660-62-5), a key intermediate in the development of novel pharmaceuticals and functional materials[1]. This document is intended for researchers, chemists, and professionals in the field of drug development. It outlines a robust and efficient two-step synthesis, beginning with the electrophilic bromination of 2,5-difluorotoluene to yield the key precursor, 1-Bromo-2,5-difluoro-4-methylbenzene, followed by a selective free-radical benzylic chlorination. The guide delves into the underlying chemical principles, provides detailed, step-by-step experimental protocols, and discusses the critical parameters that ensure a successful and reproducible synthesis.

Introduction and Retrosynthetic Analysis

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a highly functionalized aromatic building block. The presence of ortho- and meta-fluorine atoms, a bromine atom, and a reactive chloromethyl group makes it a versatile synthon for introducing a difluorinated benzyl moiety in complex molecular architectures. Its utility is particularly noted in the synthesis of potential antipsychotic agents and other biologically active compounds[1].

The most logical and industrially scalable synthetic strategy involves the late-stage functionalization of a substituted toluene derivative. Our retrosynthetic approach disconnects the target molecule at the benzylic C-Cl bond, identifying 1-Bromo-2,5-difluoro-4-methylbenzene as the immediate precursor. This precursor can, in turn, be synthesized from commercially available 2,5-difluorotoluene via electrophilic aromatic bromination.

Caption: Retrosynthetic analysis for 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Synthesis of Precursor: 1-Bromo-2,5-difluoro-4-methylbenzene

While 1-Bromo-2,5-difluoro-4-methylbenzene is commercially available from various suppliers, understanding its synthesis from basic starting materials is crucial for process development and cost analysis[2]. The recommended pathway is the direct bromination of 2,5-difluorotoluene.

Mechanistic Rationale

In the electrophilic bromination of 2,5-difluorotoluene, the regioselectivity is governed by the directing effects of the substituents. The methyl group is a moderately activating ortho-, para-director, while the fluorine atoms are deactivating but also ortho-, para-directing. The position para to the activating methyl group (C4) is the most sterically accessible and electronically favorable site for electrophilic attack. This leads to the highly selective formation of the desired 4-bromo isomer.

Experimental Protocol: Bromination of 2,5-difluorotoluene

This protocol is adapted from standard procedures for the bromination of activated aromatic rings[3].

Materials:

• 2,5-difluorotoluene

• Liquid Bromine (Br₂)

• Iron powder (catalyst)

• Dichloromethane (DCM)

• 10% Sodium bisulfite (NaHSO₃) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: In a fume hood, charge a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr fumes) with 2,5-difluorotoluene and a catalytic amount of iron powder. Dissolve the starting material in dichloromethane.

• Reaction: Cool the flask to 0 °C using an ice bath. Add a solution of bromine in dichloromethane dropwise from the dropping funnel over 1-2 hours. Maintain the temperature below 10 °C throughout the addition.

• Monitoring: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by slowly adding 10% sodium bisulfite solution to destroy any unreacted bromine. Separate the organic layer.

• Purification: Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Final Purification: The crude 1-Bromo-2,5-difluoro-4-methylbenzene can be purified by vacuum distillation or recrystallization to achieve high purity (>98%).

Core Synthesis: Benzylic Chlorination

The conversion of the methyl group of 1-Bromo-2,5-difluoro-4-methylbenzene to a chloromethyl group is achieved via a free-radical side-chain halogenation. This reaction must be carefully controlled to prevent over-halogenation, which leads to the formation of dichlorinated and trichlorinated byproducts.

Caption: Simplified mechanism for free-radical benzylic chlorination.

Choice of Chlorinating Agent and Conditions

Several methods can be employed for benzylic chlorination, each with distinct advantages and disadvantages. The choice of method depends on the scale of the reaction, available equipment, and safety considerations.

Reagent System	Initiator	Advantages	Disadvantages
Chlorine (Cl₂) Gas	UV light	Cost-effective for large scale; high atom economy.	Requires specialized equipment (gas handling, photoreactor); can be difficult to control selectivity.
N-Chlorosuccinimide (NCS)	AIBN / BPO	Solid reagent, easier to handle; good selectivity.	Higher cost; byproduct (succinimide) must be removed.
Sulfuryl Chloride (SO₂Cl₂)	AIBN / BPO	Liquid reagent; clean reaction, byproducts (SO₂, HCl) are gaseous.	Corrosive and toxic; requires careful handling.

For laboratory-scale synthesis where control and selectivity are paramount, the use of Sulfuryl Chloride (SO₂Cl₂) with a radical initiator like Azobisisobutyronitrile (AIBN) is often preferred. This system avoids the complexities of handling chlorine gas while providing a clean reaction profile.

Experimental Protocol: Side-Chain Chlorination

This protocol describes a reliable method using sulfuryl chloride for the selective monochlorination of the benzylic position[3][4].

Materials:

• 1-Bromo-2,5-difluoro-4-methylbenzene

• Sulfuryl chloride (SO₂Cl₂)

• Azobisisobutyronitrile (AIBN)

• Anhydrous inert solvent (e.g., carbon tetrachloride, dichloroethane, or chlorinated benzotrifluoride[5])

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Setup: In a fume hood, equip a round-bottom flask with a reflux condenser, a magnetic stirrer, and a nitrogen inlet. Charge the flask with 1-Bromo-2,5-difluoro-4-methylbenzene and the anhydrous solvent.

• Inert Atmosphere: Purge the system with nitrogen for 10-15 minutes.

• Reagent Addition: Add a catalytic amount of AIBN (typically 1-2 mol%). Begin heating the mixture to reflux (approx. 70-80 °C, depending on the solvent).

• Chlorination: Once refluxing, add sulfuryl chloride (1.0-1.1 equivalents) dropwise over 1 hour. The reaction is exothermic and will generate gaseous byproducts (HCl, SO₂); ensure the setup is vented to a scrubber.

• Self-Validating Monitoring: The reaction's progress is a critical control point. It must be monitored meticulously by GC every 30 minutes. The goal is to maximize the yield of the monochlorinated product while minimizing the formation of the dichlorinated byproduct. The reaction should be stopped once the starting material is consumed or the ratio of mono- to di-chlorinated product begins to decrease.

• Workup: Cool the reaction mixture to room temperature. Carefully pour the mixture into a separatory funnel containing cold water and saturated sodium bicarbonate solution to neutralize any remaining acid.

• Purification: Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate. Filter the solution and remove the solvent under reduced pressure.

• Final Purification: The resulting crude oil is purified by vacuum distillation or column chromatography on silica gel to yield pure 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Quantitative Data Summary

The following table summarizes expected outcomes for the benzylic chlorination step. Yields are highly dependent on precise reaction monitoring and control to prevent over-chlorination.

Parameter	Value
Starting Material	1-Bromo-2,5-difluoro-4-methylbenzene
Chlorinating Agent	Sulfuryl Chloride (SO₂Cl₂)
Initiator	AIBN
Typical Yield	75-85%
Purity (Post-Purification)	>99% (by GC)
Key Byproduct	1-Bromo-4-(dichloromethyl)-2,5-difluorobenzene

Conclusion

The synthesis of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is reliably achieved through a two-step process involving the electrophilic bromination of 2,5-difluorotoluene, followed by a controlled free-radical chlorination of the benzylic methyl group. The key to a high-yielding and pure final product lies in the meticulous monitoring and control of the final chlorination step to prevent the formation of polychlorinated impurities. The protocols and mechanistic insights provided in this guide offer a robust framework for researchers and drug development professionals to successfully synthesize this valuable chemical intermediate.

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• DE19544870C2 - Process for the preparation of 1-bromo-3,5-difluorobenzene.

• 1-bromo-2-fluorobenzene - Organic Syntheses Procedure. Organic Syntheses. [Link]

• CA2191652A1 - Process for preparing 1-bromo-3,5-difluorobenzene.

• Menger, R. F. (2016). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl-2-methylcyclobutene . JMU Scholarly Commons. [Link]

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• JPH06340562A - Side chain chlorination of aromatic compound.

• Gensini, M., et al. (2006). Solvent Dependent Benzylic Radical Bromination of Aromatic Sulfonyl Chlorides . Letters in Organic Chemistry, 3(3), 191-194. [Link]

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reactivity of the C-Br bond in 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

An In-depth Technical Guide to the Reactivity of the C-Br Bond in 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Abstract

This technical guide provides a comprehensive analysis of the reactivity of the carbon-bromine (C-Br) bond in 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (CAS No. 1341660-62-5)[1][2]. This versatile building block is of significant interest to researchers and professionals in drug development and materials science due to its multiple, differentially reactive halogenated sites. The core of this guide focuses on the pronounced chemoselectivity of the C-Br bond, which allows for precise, site-selective modifications while preserving the chloromethyl and fluoro functionalities. We will explore the fundamental principles governing this reactivity and provide field-proven protocols for key synthetic transformations, including palladium-catalyzed cross-coupling reactions and Grignard reagent formation.

Introduction: A Multifunctional Synthetic Building Block

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a polyhalogenated aromatic compound featuring three distinct types of carbon-halogen bonds: an aryl C-Br bond, a benzylic C-Cl bond, and two aryl C-F bonds. This structural arrangement makes it an invaluable intermediate for the synthesis of complex molecular architectures, particularly in the development of pharmaceuticals and advanced materials[1]. The ability to selectively functionalize one position while leaving others available for subsequent reactions is a cornerstone of efficient and convergent synthesis. The key to unlocking the potential of this molecule lies in understanding and exploiting the inherent differences in the reactivity of its halogen substituents.

Fundamental Principles of Carbon-Halogen Bond Reactivity

The reactivity of a carbon-halogen (C-X) bond in the context of transformations like metal-catalyzed cross-coupling and organometallic reagent formation is primarily governed by its Bond Dissociation Energy (BDE) . A weaker bond requires less energy to cleave and is therefore more reactive[3].

For haloarenes, the bond strength increases as the electronegativity of the halogen increases and its atomic size decreases, due to more effective orbital overlap with carbon[4][5][6]. This results in a clear and predictable reactivity trend:

C-I > C-Br > C-Cl > C-F

The aryl C-Br bond is significantly weaker and more polarizable than the aryl C-Cl bond, which in turn is more reactive than the highly stable C-F bond[3][4][7]. In 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, this principle dictates that the C-Br bond is the most labile site for reactions involving oxidative addition to a metal center or reaction with magnesium metal. This pronounced difference in reactivity is the foundation for the high chemoselectivity detailed in this guide.

Chemoselective Functionalization via the C-Br Bond

The synthetic utility of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is dominated by the high reactivity of the C-Br bond relative to the C-Cl and C-F bonds. This allows for a wide array of transformations to be performed selectively at the bromine-substituted position.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for forming carbon-carbon and carbon-heteroatom bonds[8]. The catalytic cycle for these reactions typically begins with the oxidative addition of an organohalide to a Pd(0) complex[9]. This step is highly sensitive to the C-X bond strength, making it the selectivity-determining step and ensuring that the reaction occurs almost exclusively at the C-Br bond[3][8].

Caption: General experimental workflow for cross-coupling.

The Suzuki-Miyaura reaction creates a C-C bond between an organohalide and an organoboron compound, such as a boronic acid or ester[9][10]. Its tolerance for a wide range of functional groups makes it a highly utilized transformation in pharmaceutical synthesis[8][11]. When applied to 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, the coupling proceeds selectively at the C-Br position.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Table 1: Typical Suzuki-Miyaura Coupling Conditions

Parameter	Condition	Purpose
Aryl Halide	1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (1.0 eq)	Substrate
Boronic Acid	Aryl- or Vinyl-B(OH)₂ (1.1 - 1.5 eq)	Coupling Partner
Catalyst	Pd(OAc)₂, Pd₂(dba)₃, or Pd(PPh₃)₄ (1-5 mol%)	Active Catalyst Precursor
Ligand	SPhos, XPhos, or PPh₃ (2-10 mol%)	Stabilizes Pd(0), facilitates cycle
Base	K₂CO₃, K₃PO₄, or Cs₂CO₃ (2-3 eq)	Activates boronic acid
Solvent	Toluene/H₂O, Dioxane/H₂O, or THF	Reaction Medium
Temperature	80 - 110 °C	To drive reaction to completion

Experimental Protocol: Suzuki-Miyaura Coupling

• Inert Atmosphere Setup: To a flame-dried Schlenk flask, add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and ligand (e.g., SPhos, 4 mol%) under an inert atmosphere (Argon or Nitrogen).

• Reagent Addition: Add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (1.0 eq), the desired boronic acid (1.2 eq), and the base (e.g., K₃PO₄, 2.5 eq).

• Solvent Addition: Add the degassed solvent system (e.g., Toluene/H₂O, 10:1 ratio).

• Reaction: Heat the mixture to 100 °C and stir vigorously for 4-12 hours, monitoring by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

The Sonogashira coupling is a highly efficient method for forming a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne[12]. The reaction is co-catalyzed by palladium and copper(I) salts[13][14]. The reactivity trend of Ar-I > Ar-Br >> Ar-Cl ensures excellent selectivity for the C-Br bond in the target molecule[13].

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A Technical Guide to the Reactivity and Synthetic Applications of the Chloromethyl Group in 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Abstract

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a highly versatile bifunctional building block pivotal in medicinal chemistry and materials science. Its synthetic utility stems from the differential reactivity of its two key functional groups: a benzylic C(sp³)-Cl bond and an aromatic C(sp²)-Br bond. This guide provides an in-depth analysis of the molecule's electronic structure and explores the chemoselective reactions targeting the chloromethyl group. We will delve into the mechanistic principles and provide field-proven protocols for nucleophilic substitution reactions, including etherifications, aminations, and carbon-carbon bond formations. Furthermore, the guide will contextualize the reactivity of the chloromethyl group by contrasting it with reactions at the aryl bromide site, culminating in strategies for sequential functionalization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful synthetic intermediate.

Molecular Structure and Electronic Profile

The reactivity of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is dictated by the interplay of its substituents. Understanding their electronic influence on the benzene ring is paramount to predicting and controlling its chemical behavior.

• Chloromethyl Group (-CH₂Cl): This group introduces a benzylic carbon, which is highly susceptible to nucleophilic attack due to the stability of the transition state, which benefits from π-system overlap. It acts primarily as a weak electron-withdrawing group via induction.

• Bromo Group (-Br): The bromine atom is a classic leaving group for transition metal-catalyzed cross-coupling reactions. It exerts a strong deactivating inductive effect (-I) and a weaker activating resonance effect (+R).

• Difluoro Groups (-F): Fluorine is the most electronegative element, exhibiting a powerful electron-withdrawing inductive effect (-I). This effect reduces the electron density of the aromatic ring, influencing the reactivity of both the aryl bromide and the benzylic chloride.[1][2] This electron withdrawal can subtly impact the benzylic position, potentially affecting the rates of nucleophilic substitution.

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electrophilic aromatic substitution of 1,4-dibromo-2,5-difluorobenzene

An In-Depth Technical Guide to the Electrophilic Aromatic Substitution of 1,4-Dibromo-2,5-difluorobenzene

Abstract

This technical guide provides a comprehensive analysis of the electrophilic aromatic substitution (EAS) reactions involving 1,4-dibromo-2,5-difluorobenzene. As a highly halogenated and electron-deficient aromatic system, this substrate presents unique challenges and considerations for synthetic chemists. This document delves into the fundamental principles governing its reactivity, the complex interplay of substituent effects, and practical methodologies for achieving successful substitution. It is intended for researchers, scientists, and drug development professionals who utilize halogenated aromatic compounds as versatile building blocks in organic synthesis, materials science, and medicinal chemistry.[1]

Introduction: The Nature of 1,4-Dibromo-2,5-difluorobenzene

1,4-Dibromo-2,5-difluorobenzene is a polysubstituted aromatic compound characterized by a benzene ring bearing four halogen atoms.[2][3] Its structure makes it a valuable intermediate and building block for the synthesis of complex organic molecules, including polymers, agrochemicals, and pharmaceuticals.[1][4] The presence of both bromine and fluorine substituents allows for differential reactivity in subsequent transformations, such as cross-coupling reactions.[1]

However, the focus of this guide, electrophilic aromatic substitution, is profoundly influenced by the electronic properties of these halogen substituents. Understanding the principles of EAS is crucial before attempting to functionalize this molecule. EAS is a fundamental reaction class where an electrophile replaces an atom (typically hydrogen) on an aromatic ring.[5] The reaction generally proceeds via a two-step mechanism: initial attack by the aromatic π-system on the electrophile to form a resonance-stabilized carbocation intermediate (the arenium ion or sigma complex), followed by deprotonation to restore the ring's aromaticity.[6][7] The feasibility and outcome of this process on 1,4-dibromo-2,5-difluorobenzene are dictated entirely by the directing and activating effects of its substituents.

Table 1: Physicochemical Properties of 1,4-Dibromo-2,5-difluorobenzene

Property	Value	Reference(s)
CAS Number	327-51-5	[2][3][4][8]
Molecular Formula	C₆H₂Br₂F₂	[2][3][4]
Molecular Weight	271.88 g/mol	[2][3][4]
Appearance	White to off-white crystalline solid	[8]
Melting Point	59-66 °C	[2][8]
Boiling Point	96 °C at 20 mmHg	[2]

Core Principles: Reactivity and Regioselectivity

The success of an EAS reaction on a substituted benzene is governed by the electronic nature of the substituents already present. These groups can be classified as either activating or deactivating, and as ortho-, para-, or meta-directors.[5]

Substituent Effect Analysis

Both fluorine and bromine are halogens, which exhibit a dual electronic effect:

• Inductive Effect (-I): Due to their high electronegativity, halogens withdraw electron density from the benzene ring through the sigma bond framework. This effect deactivates the ring, making it less nucleophilic and thus less reactive towards electrophiles compared to unsubstituted benzene.[9][10]

• Resonance Effect (+M): The lone pairs on the halogen atoms can be donated into the aromatic π-system. This effect increases the electron density within the ring, particularly at the ortho and para positions.[11]

For halogens, the inductive effect (-I) is stronger than the resonance effect (+M), leading to a net result of deactivation .[10] However, the resonance donation, though weaker, is sufficient to direct incoming electrophiles to the ortho and para positions .[12] Therefore, halogens are universally classified as deactivating, ortho-, para-directors.[12][13]

In 1,4-dibromo-2,5-difluorobenzene, the four halogen substituents collectively withdraw a significant amount of electron density, rendering the ring highly electron-deficient and strongly deactivated towards electrophilic attack. The only available sites for substitution are the two equivalent hydrogen atoms at C3 and C6.

Predicting the Site of Substitution

The molecule is symmetrical, so positions C3 and C6 are chemically identical. Any substitution will produce a single, unambiguous product: 1-E-2,5-dibromo-3,6-difluorobenzene. The primary challenge is not predicting the regiochemistry, but overcoming the profound deactivation of the ring.

The diagram below illustrates the electronic effects at play. The available C3 position is ortho to both a fluorine (at C2) and a bromine (at C1). While both are ortho-, para-directors, their strong deactivating inductive effects combine to make the C-H bond significantly less reactive.

Caption: A generalized experimental workflow for the nitration of the substrate.

Conclusion

The is a challenging but mechanistically insightful area of study. The substrate is heavily deactivated due to the powerful inductive electron withdrawal by four halogen atoms. Consequently, only strong electrophiles under forcing conditions, such as those used in nitration and halogenation, can be expected to yield products. Friedel-Crafts reactions are predicted to fail entirely. The inherent symmetry of the molecule simplifies the question of regioselectivity, making the primary hurdle the activation of the C-H bond for substitution. For synthetic chemists, this molecule serves as a prime example of how substituent effects can profoundly diminish the reactivity of an aromatic ring, necessitating a shift from standard EAS conditions to more robust and vigorous methodologies.

References

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An In-depth Technical Guide to the Stability and Storage of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Abstract

This technical guide provides a comprehensive overview of the stability and optimal storage conditions for 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, a key intermediate in pharmaceutical and agrochemical research. This document is intended for researchers, scientists, and drug development professionals who handle this compound. By synthesizing data on the intrinsic properties of its functional groups and established principles of chemical stability, this guide outlines potential degradation pathways, recommended handling procedures, and a framework for stability testing to ensure the integrity and reliability of this crucial reagent.

Introduction: A Molecule of Dual Character

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a polysubstituted aromatic compound with the molecular formula C₇H₄BrClF₂. Its structure is characterized by a stable, electron-rich difluorobromobenzene ring and a highly reactive benzylic chloride group. This duality in its chemical nature dictates its stability profile and necessitates specific storage and handling protocols. The fluorinated aromatic core contributes to thermal and chemical stability, a known characteristic of many fluoropolymers and fluoroaromatics.[1][2] Conversely, the chloromethyl group, being a benzylic halide, is a reactive site susceptible to nucleophilic substitution and oxidation.[3][4][5] Understanding this interplay is critical for maintaining the compound's purity and preventing the formation of unwanted byproducts.

Intrinsic Chemical Stability

The overall stability of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a composite of the properties of its distinct structural components.

The Stabilizing Influence of the Fluorinated Aromatic Ring

The presence of fluorine atoms on the benzene ring significantly enhances the ring's stability. This is attributed to the strong carbon-fluorine bond and the electronic effects of the fluorine substituents, which can lead to increased thermal stability and resistance to addition reactions.[1][2] The bromine atom attached directly to the aromatic ring is relatively unreactive towards nucleophilic substitution due to the partial double-bond character of the C-Br bond arising from resonance with the benzene ring.[6][7][8]

The Reactive Nature of the Benzylic Chloride Group

The primary locus of instability in the molecule is the chloromethyl group. As a benzylic halide, the C-Cl bond is activated towards nucleophilic substitution reactions. This heightened reactivity is due to the ability of the benzene ring to stabilize the transition states of both Sₙ1 and Sₙ2 reactions.[4] Primary benzylic halides like this compound can readily undergo Sₙ2 reactions with a wide range of nucleophiles.[4] In the presence of polar, protic solvents, an Sₙ1 mechanism involving a resonance-stabilized benzylic carbocation is also possible.[1]

Potential Degradation Pathways

Several environmental factors can promote the degradation of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene. The most significant of these are moisture, oxidizing agents, and light.

Hydrolysis: The Primary Degradation Route

The most probable degradation pathway for this compound is hydrolysis of the benzylic chloride. In the presence of water, even in trace amounts, the chloromethyl group can be slowly converted to a hydroxymethyl group, yielding 4-bromo-2,5-difluorobenzyl alcohol and hydrochloric acid.[1][2][3] This reaction can be accelerated by heat and the presence of bases.[1][2]

Mechanism of Hydrolysis:

The hydrolysis can proceed via two primary mechanisms:

• Sₙ2 Mechanism: A water molecule acts as a nucleophile and attacks the electrophilic benzylic carbon, leading to the displacement of the chloride ion in a single concerted step.

• Sₙ1 Mechanism: In polar protic solvents, the chloride ion can depart to form a resonance-stabilized benzylic carbocation, which then rapidly reacts with water.

Caption: Primary degradation pathway via hydrolysis.

Oxidation

Benzylic positions are susceptible to oxidation. Strong oxidizing agents can convert the chloromethyl group to a formyl group, and subsequently to a carboxylic acid. While the C-Cl bond is the most labile, oxidation of the benzylic carbon is a potential, albeit less common, degradation pathway under ambient conditions. However, in the presence of strong oxidizers, the formation of 4-bromo-2,5-difluorobenzaldehyde and 4-bromo-2,5-difluorobenzoic acid is plausible.

Photolytic Degradation

Aromatic halides can undergo photolytic degradation upon exposure to UV light. While the fluorinated benzene ring is relatively stable, the C-Br and C-Cl bonds can be susceptible to homolytic cleavage under UV irradiation, leading to the formation of radical species. These radicals can then participate in a variety of secondary reactions, leading to a complex mixture of degradation products. To mitigate this, storage in amber or opaque containers is recommended.

Recommended Storage and Handling Protocols

To ensure the long-term stability and purity of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, the following storage and handling procedures are recommended:

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (Refrigerated)	Reduces the rate of potential degradation reactions, particularly hydrolysis.
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)	Prevents oxidation and minimizes contact with atmospheric moisture.
Light	Store in amber or opaque containers	Protects the compound from photolytic degradation.[9]
Moisture	Store in a tightly sealed container in a dry environment	Minimizes the risk of hydrolysis, the primary degradation pathway.[9][10]
Container	Tightly sealed, chemically resistant glass (e.g., amber glass bottle with a PTFE-lined cap)	Prevents leakage and contamination. Amber glass protects from light.
Incompatible Materials	Strong oxidizing agents, strong bases, and nucleophiles	Avoids chemical reactions that can degrade the compound.

Handling Precautions:

• Handle in a well-ventilated area, preferably in a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Keep away from sources of ignition.[9]

Framework for a Stability Testing Program

A robust stability testing program is essential to determine the shelf-life and retest period for this compound. The following protocol is a general framework that can be adapted based on specific regulatory requirements.[11][12][13][14][15]

Study Design

• Long-Term Stability Study:

  • Conditions: 2-8 °C (recommended storage condition).

  • Duration: Minimum of 12 months, or as required to establish shelf-life.[12]

  • Testing Frequency: 0, 3, 6, 9, 12, 18, and 24 months.[14]

• Accelerated Stability Study:

  • Conditions: 25 °C / 60% RH or 40 °C / 75% RH.

  • Duration: 6 months.[13]

  • Testing Frequency: 0, 3, and 6 months.[14]

Analytical Methodology

A stability-indicating analytical method capable of separating the parent compound from its potential degradation products should be developed and validated.

• Primary Assay (Purity and Degradation Products):

  • Method: High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS).[16]

  • Validation: The method should be validated for specificity, linearity, accuracy, precision, and sensitivity.

• Identification of Degradation Products:

  • Method: LC-MS/MS or GC-MS can be used to identify the structure of any significant degradation products that are observed.

Caption: A typical workflow for a stability testing program.

Conclusion

The stability of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is governed by the reactive nature of its benzylic chloride functional group. While the fluorinated aromatic ring provides a degree of intrinsic stability, the compound is susceptible to degradation, primarily through hydrolysis. Adherence to stringent storage and handling protocols, including refrigeration, exclusion of moisture and light, and storage under an inert atmosphere, is paramount to preserving its chemical integrity. A well-designed stability testing program utilizing appropriate analytical methodology is essential for establishing a reliable shelf-life and ensuring the quality of this important chemical intermediate for its intended applications in research and development.

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• Filo. (2025, December 20). hydrolysis (of benzyl chloride).
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• Wikipedia. (n.d.). Benzyl chloride.
• Glasp. (2023, March 16). Allylic and Benzylic Halides - SN1 and SN2 Reactions | Video Summary and Q&A.
• Google Patents. (n.d.). US3557222A - Hydrolysis of benzyl chloride to benzyl alcohol.
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• ResearchGate. (2016, February 8). Is it safe for Aromatic azo compounds to be kept below 8 degree C for long time?
• PubMed. (2012, September 15).
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• University of Louisville. (n.d.).
• University of St Andrews. (n.d.).
• Environmental Technology. (2009, February).
• ResearchGate. (2025, August 10). Degradation of fluorobenzene and its central metabolites 3-fluorocatechol and 2-fluoromuconate by Burkholderia fungorum FLU100 | Request PDF.
• Infinity Learn. (n.d.). The reaction of 4-bromo-Benzyl chloride with NaCN in ethanol leads to.
• YouTube. (2022, July 29). The reaction of 4-bromobenzyl chloride with NaCN in ethanol leads to.
• Vedantu. (n.d.). The reaction of 4 bromobenzyl chloride with NaCN in class 11 chemistry CBSE.
• Sigma-Aldrich. (n.d.). 4-Bromobenzyl chloride = 97.0 GC 589-17-3.
• RSC Publishing. (n.d.). Thermal decomposition of benzyl radicals in shock waves.
• Semantic Scholar. (n.d.). Investigating the photolytic degradation of novel monomeric and polymeric brominated flame retardants: analytical characterization, acute ecotoxicological effects and influence of sample storage.
• PubChem. (n.d.). 1-(Chloromethyl)-2,3-difluorobenzene.
• PMC. (n.d.). Convenient oxidation of benzylic and allylic halides to aldehydes and ketones.
• CBSE Academic. (n.d.). CHEMISTRY (CODE - 043) SAMPLE QUESTION PAPER CLASS XII (2025-26)*.

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1-Bromo-4-(chloromethyl)-2,5-difluorobenzene: A Comprehensive Technical Guide for Advanced Synthesis

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This in-depth technical guide, compiled by a Senior Application Scientist, explores the synthesis, reactivity, and application of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene. This fluorinated building block is a valuable intermediate in the development of complex molecular architectures, particularly in the realm of medicinal chemistry. This document provides not only procedural details but also the underlying chemical principles to empower researchers in their synthetic endeavors.

Introduction: The Strategic Advantage of Fluorinated Building Blocks

The introduction of fluorine into organic molecules is a well-established strategy in modern drug design. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (CAS No. 1341660-62-5) is a prime example of a fluorinated building block that offers multiple points for diversification, making it a valuable intermediate in the synthesis of novel therapeutics, including antipsychotic agents.[2]

This guide will provide a comprehensive overview of this versatile reagent, from its synthesis to its strategic application in complex molecule construction.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is presented in the table below.

Property	Value
CAS Number	1341660-62-5
Molecular Formula	C₇H₄BrClF₂
Molecular Weight	241.46 g/mol
IUPAC Name	1-Bromo-4-(chloromethyl)-2,5-difluorobenzene
Alternate Name	4-Bromo-2,5-difluorobenzyl chloride

Synthesis of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

The synthesis of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene can be logically approached through a two-step sequence starting from a readily available difluorinated toluene derivative. The key transformation is a selective free-radical chlorination of the benzylic methyl group.

Caption: Proposed synthetic pathway to 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Step 1: Synthesis of 1-Bromo-2,5-difluoro-4-methylbenzene (Hypothetical Precursor)

The initial step would involve the bromination of 2,5-difluorotoluene. Due to the directing effects of the methyl and fluoro groups, a mixture of isomers is possible. Separation of the desired 1-bromo-2,5-difluoro-4-methylbenzene would be necessary.

Step 2: Free-Radical Chlorination of 1-Bromo-2,5-difluoro-4-methylbenzene

This transformation targets the benzylic protons of the methyl group, which are susceptible to radical abstraction. The reaction is typically initiated by UV light or a chemical radical initiator.

Experimental Protocol: Free-Radical Chlorination

This protocol is a generalized procedure based on established methods for the benzylic halogenation of toluene derivatives.

• Materials:

  • 1-Bromo-2,5-difluoro-4-methylbenzene

  • N-Chlorosuccinimide (NCS) or Chlorine gas (Cl₂)

  • Radical initiator (e.g., Azobisisobutyronitrile - AIBN, or benzoyl peroxide)

  • Anhydrous solvent (e.g., Carbon tetrachloride or Benzene)

  • Inert gas (Nitrogen or Argon)

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and an inert gas inlet, dissolve 1-Bromo-2,5-difluoro-4-methylbenzene in the anhydrous solvent.

  • Add N-Chlorosuccinimide (1.1 equivalents) and a catalytic amount of AIBN to the solution.

  • Heat the reaction mixture to reflux under an inert atmosphere.

  • Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter off the succinimide byproduct and wash the solid with a small amount of cold solvent.

  • Wash the filtrate with a dilute aqueous solution of sodium bicarbonate and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Reactivity and Strategic Applications

The synthetic utility of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene stems from the differential reactivity of its two halogenated sites: the benzylic chloride and the aryl bromide. This allows for selective and sequential functionalization.

Caption: Reactivity sites of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Nucleophilic Substitution at the Benzylic Position

The chloromethyl group is highly susceptible to nucleophilic substitution (Sₙ2) reactions due to the stability of the incipient benzylic carbocation-like transition state. This allows for the facile introduction of a wide range of nucleophiles.

General Experimental Protocol for Sₙ2 Reaction:

• Materials:

  • 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

  • Nucleophile (e.g., amine, alcohol, sodium cyanide) (1.0-1.2 equivalents)

  • Base (if required, e.g., K₂CO₃, Et₃N)

  • Polar aprotic solvent (e.g., Acetonitrile, DMF, DMSO)

• Procedure:

  • Dissolve the nucleophile and any necessary base in the chosen solvent in a round-bottom flask.

  • Add a solution of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene in the same solvent dropwise at room temperature.

  • Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitored by TLC or GC-MS).

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

  • Purify the product by column chromatography or recrystallization.

Palladium-Catalyzed Cross-Coupling at the Aromatic Position

The aryl bromide moiety is an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. These reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds.[3]

General Experimental Protocol for Suzuki-Miyaura Coupling:

• Materials:

  • 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

  • Arylboronic acid (1.1-1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

  • Solvent system (e.g., Toluene/Water, Dioxane/Water)

• Procedure:

  • To a flame-dried Schlenk flask, add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, the arylboronic acid, the palladium catalyst, and the base.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

  • Add the degassed solvent system via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or GC-MS).

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Application in Medicinal Chemistry: A Gateway to Novel Scaffolds

The sequential and selective functionalization of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene makes it a highly attractive starting material for the synthesis of complex drug candidates. For instance, the benzylic position can be functionalized with a pharmacophoric element via nucleophilic substitution, followed by a palladium-catalyzed cross-coupling reaction at the aryl bromide position to introduce further molecular diversity. This strategy allows for the rapid construction of libraries of compounds for structure-activity relationship (SAR) studies.

Safety and Handling

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a halogenated organic compound and should be handled with appropriate safety precautions in a well-ventilated fume hood. Wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation, ingestion, and skin contact. For detailed safety information, consult the material safety data sheet (MSDS) from the supplier.

Conclusion

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a powerful and versatile fluorinated building block for advanced organic synthesis. Its differential reactivity allows for a programmed and selective approach to the construction of complex molecules. The protocols and principles outlined in this guide are intended to provide researchers with a solid foundation for the effective utilization of this valuable reagent in their synthetic campaigns, particularly in the pursuit of novel therapeutic agents.

References

• Google Patents. (n.d.). CA2191652A1 - Process for preparing 1-bromo-3,5-difluorobenzene.
• Google Patents. (n.d.). CN101050176A - Method for preparing 4 - bromine 2,6 - difluoro benzoic acid.
• Google Patents. (n.d.). CN1157812A - Preparation method of 2-fluor-4-bromotoluene, 2-fluor-4-bromo benzyl bromide and its 2-fluor-4-bromo benzyl bromide.

• JMU Scholarly Commons. (2016). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Chemical Properties and Synthesis Applications of 1-Bromo-2,4-difluorobenzene. Retrieved from [Link]

• RSC Publishing. (n.d.). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Introduction: Navigating Chemoselectivity in the Synthesis of Fluorinated Biarylmethane Scaffolds

The synthesis of highly functionalized biaryl compounds is a cornerstone of modern drug discovery and materials science. Among the myriad of synthetic tools available, the Suzuki-Miyaura cross-coupling reaction stands out for its robustness, functional group tolerance, and the commercial availability of its building blocks.[1][2][3] This application note provides a detailed guide to the Suzuki-Miyaura coupling of a unique and challenging substrate: 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene. This molecule is a valuable synthon, incorporating a difluorinated phenyl ring, a reactive aryl bromide for cross-coupling, and a chloromethyl group for subsequent functionalization.

The primary challenge in the Suzuki-Miyaura coupling of this substrate lies in achieving chemoselectivity. The molecule possesses two potential sites for palladium-catalyzed activation: the C(sp²)-Br bond and the benzylic C(sp³)-Cl bond. Selective activation of the aryl bromide is paramount to preserve the chloromethyl handle for downstream transformations. This guide will delineate a protocol that favors the desired reactivity, drawing upon established methodologies for structurally similar substrates and providing the underlying scientific rationale for the experimental design.

Mechanistic Considerations: Taming Reactivity for Selective C-C Bond Formation

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][2] The three key steps are oxidative addition, transmetalation, and reductive elimination.

Diagram of the Suzuki-Miyaura Catalytic Cycle:

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Note & Protocol: Sonogashira Reaction of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Abstract & Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2][3] This powerful transformation, typically catalyzed by a combination of palladium and copper complexes, proceeds under mild conditions and demonstrates remarkable tolerance for a wide array of functional groups.[1][4] These attributes have cemented its role in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[2][3]

This document provides a comprehensive guide to the Sonogashira coupling of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene . This substrate is of particular interest in medicinal chemistry and materials science due to its unique trifunctional nature:

• Aryl Bromide: The primary reactive site for the Sonogashira coupling. The reactivity of halides generally follows the trend I > Br > Cl, making the C-Br bond the selective site for oxidative addition.[1][3][5]

• Difluoro-Aromatic Core: The electron-withdrawing fluorine atoms influence the electronic properties of the ring, potentially increasing the rate of oxidative addition at the C-Br bond.[6]

• Chloromethyl Group: A versatile synthetic handle that remains intact under typical Sonogashira conditions, allowing for subsequent derivatization.

This application note details the mechanistic rationale, provides a robust step-by-step protocol, offers troubleshooting advice, and outlines safety considerations for successfully performing this reaction.

Mechanistic Rationale: The Dual Catalytic Cycle

The efficacy of the Sonogashira reaction stems from the synergistic action of two independent but interconnected catalytic cycles: a palladium cycle and a copper cycle.[3][5][7] The successful execution of the protocol relies on understanding the function of each component.

The Palladium Cycle:

• Reductive Elimination & Catalyst Activation: The precatalyst, often a Pd(II) species like PdCl₂(PPh₃)₂, is reduced in situ to the active Pd(0) catalyst.[8]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the C-Br bond of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, forming a square planar Pd(II) intermediate.[5][9] This is typically the rate-determining step.

• Transmetalation: The copper acetylide, generated in the copper cycle, transfers the alkyne group to the palladium center, displacing the halide.[1][5]

• Reductive Elimination: The newly formed diorganopalladium complex undergoes reductive elimination to yield the final alkynylated product and regenerate the active Pd(0) catalyst, which re-enters the cycle.[5]

The Copper Cycle:

• Coordination & Acidification: The copper(I) salt coordinates with the terminal alkyne. The presence of an amine base facilitates the deprotonation of the alkyne's terminal proton.[1]

• Copper Acetylide Formation: This deprotonation results in the formation of a copper(I) acetylide species, which is the key nucleophile for the transmetalation step in the palladium cycle.[1][10]

The use of copper as a co-catalyst significantly accelerates the reaction, allowing it to proceed at much milder temperatures (e.g., room temperature) compared to early copper-free methods.[3][7]

Fig. 1: The dual catalytic cycles of the Sonogashira reaction.

Detailed Experimental Protocol

This protocol is optimized for a 1.0 mmol scale reaction. Adjustments may be necessary for different scales.

Materials and Reagents

Reagent	CAS No.	MW ( g/mol )	Amount (1.0 mmol scale)	Molar Eq.	Notes
1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	1065074-42-0	241.45	241.5 mg	1.0	Starting material.
Terminal Alkyne (e.g., Phenylacetylene)	536-74-3	102.14	122.6 mg (128 µL)	1.2	Ensure it is pure and free of moisture.
Dichlorobis(triphenylphosphine)palladium(II)	13965-03-2	701.90	35.1 mg	0.05	Pd(PPh₃)₂Cl₂. A common, air-stable Pd(II) precatalyst.
Copper(I) Iodide (CuI)	7681-65-4	190.45	4.8 mg	0.025	Use high-purity grade; color should be off-white, not green/brown.
Triethylamine (Et₃N)	121-44-8	101.19	418 µL	3.0	Anhydrous grade. Acts as base and solvent.
Tetrahydrofuran (THF)	109-99-9	72.11	5 mL	-	Anhydrous, inhibitor-free. Used as a co-solvent.

Equipment

• Two-neck round-bottom flask (25 mL)

• Magnetic stirrer and stir bar

• Condenser

• Inert gas line (Argon or Nitrogen) with bubbler

• Schlenk line or glovebox

• Syringes and needles

• Standard laboratory glassware for workup

• Rotary evaporator

• Flash chromatography system

Step-by-Step Procedure

• Reaction Setup:

  • Place a magnetic stir bar into a 25 mL two-neck round-bottom flask.

  • Flame-dry the flask under vacuum and allow it to cool to room temperature under a stream of inert gas (Argon or Nitrogen).

  • Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition:

  • To the flask, add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (241.5 mg, 1.0 mmol), Pd(PPh₃)₂Cl₂ (35.1 mg, 0.05 mmol), and CuI (4.8 mg, 0.025 mmol).

  • Fit the flask with a condenser and a rubber septum.

  • Via syringe, add anhydrous THF (5 mL) and anhydrous triethylamine (418 µL, 3.0 mmol).

  • Stir the mixture at room temperature for 5 minutes to allow for dissolution and mixing. The mixture will typically appear as a yellow-to-brown suspension.

  • Add the terminal alkyne (e.g., phenylacetylene, 128 µL, 1.2 mmol) dropwise via syringe.

• Reaction Execution:

  • Stir the reaction mixture at room temperature. For less reactive alkynes or if the reaction is sluggish, it can be gently heated to 40-50 °C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by taking small aliquots. The reaction is typically complete within 3-6 hours.

• Workup:

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Dilute the mixture with diethyl ether or ethyl acetate (20 mL).

  • Filter the mixture through a short plug of Celite® to remove the catalyst residues and amine salts, washing the pad with additional solvent (10 mL).[5]

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product will likely be a dark oil or solid due to residual catalyst impurities.[11]

  • Purify the crude material by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure product.

Fig. 2: General experimental workflow for the Sonogashira coupling.

Troubleshooting and Field Insights

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd(0) not formed or deactivated).2. Poor quality of reagents (e.g., wet solvent/base).3. Insufficient temperature.	1. Use a fresh bottle of catalyst or a more active precatalyst system.2. Ensure all solvents and reagents are strictly anhydrous.3. Gently heat the reaction to 40-50 °C.[5]
Formation of Alkyne Dimer	Presence of oxygen, which facilitates the copper-catalyzed homocoupling (Glaser coupling).[1]	1. Rigorously degas all solvents before use (e.g., by three freeze-pump-thaw cycles or sparging with argon for 30 min).2. Ensure the reaction is maintained under a positive pressure of inert gas.
Dark Crude Product	Residual palladium or copper species, or polymerized byproducts.[11]	1. During workup, after filtration through Celite, stir the organic solution with a small amount of activated charcoal for 15 minutes and filter again.2. Use a metal scavenging resin.[11]
Reaction Stalls	Catalyst deactivation or inhibition by impurities.	1. Add a second, small portion of the palladium catalyst (e.g., an additional 1-2 mol%).

Safety Precautions

• General: Conduct all operations in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Reagents:

  • Palladium Catalysts: Can be toxic and are expensive. Handle with care to avoid inhalation of dust.

  • Copper(I) Iodide: Harmful if swallowed or inhaled. Avoid creating dust.

  • Triethylamine: Flammable, corrosive, and has a strong, unpleasant odor. Handle only in a fume hood.

  • Solvents (THF, Ether): Highly flammable. Ensure there are no nearby ignition sources. THF can form explosive peroxides upon storage.

References

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• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. (2012). Molecules, 17(5), 5494-5507. [Link]

• Thorand, S., & Krause, N. (1998). Improved Procedures for the Palladium-Catalyzed Coupling of Terminal Alkynes with Aryl Bromides (Sonogashira Coupling). The Journal of Organic Chemistry, 63(23), 8551-8553. [Link]

• Zhang, X., et al. (2007). Synthesis and biological evaluation of substituted 6-alkynyl-4-anilinoquinazoline derivatives as potent EGFR inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(22), 6170-6174. [Link]

• Easily remove dark color after sonogashira? (2022). Reddit. [Link]

• Ali, D., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 453. [Link]

• Site-Selective Sonogashira Reactions of 1,4-Dibromo-2-(trifluoromethyl)benzene: Synthesis and Properties of Fluorinated Alkynylbenzenes. (2012). Chemistry – A European Journal, 18(35), 11057-11068. [Link]

• Ananikov, V. P. (2015). The Complementary Competitors: Palladium and Copper in C–N Cross-Coupling Reactions. Organometallics, 34(13), 3053-3065. [Link]

• Köcher, S., et al. (2002). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry, 67(23), 8233-8244. [Link]

• Sonogashira Coupling. (n.d.). NROChemistry. [Link]

• Synthesis of alkynyl-substituted camphor derivatives and their use in the preparation of paclitaxel-related compounds. (2017). Beilstein Journal of Organic Chemistry, 13, 1266-1277. [Link]

• Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α-Amino Acids. (2013). The Journal of Organic Chemistry, 78(1), 244-253. [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. (2021). RSC Advances, 11(12), 6992-7023. [Link]

• Manabe, K. (2015). Palladium Catalysts for Cross-Coupling Reaction. Catalysts, 5(1), 38-39. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (2016). Angewandte Chemie International Edition, 55(40), 12134-12154. [Link]

• Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. (2020). The Journal of Organic Chemistry, 85(21), 13619-13630. [Link]

• Synthesis of Alkyne-Substituted Dihydropyrrolones as Bacterial Quorum-Sensing Inhibitors of Pseudomonas aeruginosa. (2022). Molecules, 27(3), 735. [Link]

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palladium-catalyzed cross-coupling of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

An In-Depth Guide to the Palladium-Catalyzed Cross-Coupling of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of a Bifunctional Building Block

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science discovery, the strategic design of molecular building blocks is paramount. 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (CAS No. 1341660-62-5)[1][2] emerges as a highly valuable intermediate precisely because of its engineered bifunctionality. This compound features two distinct carbon-halogen bonds with orthogonal reactivity: a C(sp²)–Br bond on the aromatic ring and a benzylic C(sp³)–Cl bond.

The utility of such a substrate lies in the ability to perform chemoselective transformations. Palladium-catalyzed cross-coupling reactions, cornerstones of modern C-C and C-heteroatom bond formation, can be directed to react selectively at the more labile aryl bromide site.[3][4] This inherent reactivity difference allows for the initial installation of a diverse range of functionalities via reactions like Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig amination, while preserving the chloromethyl group for subsequent synthetic manipulations. This guide provides an in-depth exploration of these key transformations, focusing on the underlying principles, experimental considerations, and detailed protocols tailored for researchers and drug development professionals.

Core Principle: Chemoselectivity in Cross-Coupling

The success of any synthetic strategy involving 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene hinges on the selective activation of the C–Br bond over the C–Cl bond. The generally accepted reactivity trend for aryl halides in palladium-catalyzed oxidative addition is C–I > C–Br > C–Cl.[5] This principle is the foundation for the protocols described herein, allowing for predictable and high-yielding functionalization at the aryl bromide position. Careful selection of the catalyst, ligand, and reaction conditions ensures the chloromethyl moiety remains intact for future transformations.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

This protocol is a representative example adapted from established procedures for similar aryl bromides. [3][6] Materials:

• 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

• Phenylboronic acid

• Palladium(II) acetate [Pd(OAc)₂]

• SPhos (dicyclohexyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine)

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (1.0 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), and potassium phosphate (2.5 mmol, 2.5 equiv).

• In a separate vial, pre-mix Palladium(II) acetate (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%) in 2 mL of anhydrous 1,4-dioxane.

• Add the catalyst solution to the Schlenk flask, followed by an additional 8 mL of 1,4-dioxane and 1 mL of degassed water.

• Seal the flask and heat the mixture to 100 °C in a preheated oil bath with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion (typically 8-16 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove inorganic salts.

• Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired biaryl product.

Parameter	Condition	Rationale
Catalyst	Pd(OAc)₂ (2 mol%)	Standard, reliable Pd(II) precatalyst.
Ligand	SPhos (4 mol%)	Bulky, electron-rich ligand for efficient coupling of aryl bromides.
Base	K₃PO₄ (2.5 equiv)	Strong, non-nucleophilic base effective for transmetalation.
Solvent	1,4-Dioxane/Water (10:1)	Common solvent system that dissolves both organic and inorganic reagents.
Temperature	100 °C	Provides sufficient thermal energy for catalyst activation and reaction.

The Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction is a highly efficient method for forming a C(sp²)–C(sp) bond between an aryl halide and a terminal alkyne. [7]This transformation is invaluable for constructing rigid, linear structures found in organic materials, natural products, and pharmaceuticals. [8]The reaction is typically catalyzed by a palladium complex with a copper(I) co-catalyst in the presence of an amine base. [9]

Causality Behind Experimental Choices

• Catalyst System: The classic system uses a palladium catalyst like PdCl₂(PPh₃)₂ and a copper(I) salt (e.g., CuI) as a co-catalyst. [4][5]The palladium species undergoes oxidative addition with the aryl bromide, while the copper(I) salt reacts with the terminal alkyne to form a copper acetylide intermediate, which is more reactive in the transmetalation step. [7]* Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), serves a dual purpose. It acts as a solvent and as a base to deprotonate the terminal alkyne, facilitating the formation of the copper acetylide. [5][9]* Copper-Free Variants: Concerns over copper contamination in pharmaceutical applications have led to the development of copper-free Sonogashira protocols. [10]These systems often require more specialized palladium catalysts or ligands and may need stronger bases or higher temperatures, but they simplify purification. [8]

Protocol 2: Copper-Catalyzed Sonogashira Coupling

This protocol is based on well-established methods for the Sonogashira coupling of aryl bromides. [4][5] Materials:

• 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

• Terminal alkyne (e.g., Phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N, anhydrous)

• Toluene (anhydrous)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (1.0 mmol, 1.0 equiv), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Add anhydrous toluene (10 mL) and anhydrous triethylamine (5 mL) via syringe.

• Add the terminal alkyne (1.2 mmol, 1.2 equiv) dropwise to the stirred solution.

• Stir the reaction at room temperature or heat gently to 50-60 °C if the reaction is sluggish.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 2-6 hours), cool the mixture to room temperature.

• Filter the reaction mixture through a pad of Celite® to remove the precipitated ammonium salt, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the desired alkynylated product.

Parameter	Condition	Rationale
Catalyst	PdCl₂(PPh₃)₂ (2 mol%)	A classic, commercially available, and effective catalyst.
Co-catalyst	CuI (4 mol%)	Accelerates the reaction by forming a reactive copper acetylide. [7]
Base/Solvent	Triethylamine (Et₃N)	Acts as both the base and a co-solvent.
Solvent	Toluene	A non-polar solvent that aids in substrate solubility.
Temperature	25-60 °C	Mild conditions are often sufficient for this efficient reaction. [7]

The Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming carbon-nitrogen bonds by coupling aryl halides with amines. [11]This method has revolutionized the synthesis of arylamines, which are critical components of countless pharmaceuticals. [12]The reaction's broad substrate scope and functional group tolerance have made it a preferred alternative to harsher, classical methods. [13]

Causality Behind Experimental Choices

• Catalyst System: The choice of ligand is critical for a successful Buchwald-Hartwig amination. [14]Highly specialized, bulky, and electron-rich biarylphosphine ligands (e.g., XantPhos, RuPhos) are often required. These ligands promote the challenging reductive elimination step that forms the C-N bond. [12]The palladium source is typically Pd₂(dba)₃ or Pd(OAc)₂.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, allowing it to coordinate to the palladium center. [11]Sodium tert-butoxide (NaOtBu) is the most common choice, although other bases like lithium bis(trimethylsilyl)amide (LiHMDS) or cesium carbonate can also be used, depending on the amine's pKa and substrate compatibility. [12][15]* Solvent: Anhydrous, aprotic polar solvents like toluene, dioxane, or THF are typically used to ensure the stability of the catalyst and the strong base. [15]

General Experimental Workflow

Caption: A typical experimental workflow for a cross-coupling reaction.

Protocol 3: Buchwald-Hartwig Amination with a Secondary Amine

This protocol provides a general framework for the amination of the target substrate. [4][16] Materials:

• 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

• Secondary Amine (e.g., Morpholine)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• XantPhos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Standard glassware for inert atmosphere reactions

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), XantPhos (0.036 mmol, 3.6 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv) to a dry Schlenk tube.

• Add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (1.0 mmol, 1.0 equiv) and the secondary amine (1.2 mmol, 1.2 equiv).

• Add anhydrous toluene (10 mL) via syringe.

• Seal the tube and heat the reaction mixture to 100-110 °C in a preheated oil bath.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 12-24 hours), cool the reaction to room temperature.

• Carefully quench the reaction by adding saturated aqueous ammonium chloride solution.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired arylamine.

Conclusion

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a strategically designed building block that enables selective, programmed functionalization through palladium-catalyzed cross-coupling. By leveraging the differential reactivity of the aryl bromide and benzyl chloride moieties, chemists can confidently employ Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions to install a wide array of chemical functionalities. The protocols and principles outlined in this guide serve as a robust starting point for researchers aiming to incorporate this versatile intermediate into their synthetic campaigns, accelerating the discovery of novel pharmaceuticals and advanced materials.

References

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• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanism for the Palladium‐catalyzed cross‐coupling between.... Retrieved from [Link]

• Wikipedia. (2023). Sonogashira coupling. Retrieved from [Link]

• PMC - NIH. (2022). Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• MDPI. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cross-Electrophile Coupling of Benzyl Halides and Disulfides Catalyzed by Iron. Retrieved from [Link]

• NIH. (n.d.). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Retrieved from [Link]

• ACS Publications. (n.d.). Cross-Electrophile Coupling: Principles of Reactivity and Selectivity | The Journal of Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• PMC. (n.d.). Cross-Electrophile Coupling of Benzyl Halides and Disulfides Catalyzed by Iron. Retrieved from [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Retrieved from [Link]

• MDPI. (n.d.). Benzimidazolium-Catalyzed Cross-Coupling of Aromatic Aldehydes and Benzyl Halides in Water: A Green and Efficient Synthesis of 3-Hydroxy-1,2,3-Triarylpropan-1-Ones. Retrieved from [Link]

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Grignard reagent formation from 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

An Application Note for the Chemoselective Synthesis of (4-(chloromethyl)-2,5-difluorophenyl)magnesium bromide

Introduction: A Key Building Block for Modern Synthesis

The Grignard reagent, (4-(chloromethyl)-2,5-difluorophenyl)magnesium bromide, represents a synthetically valuable intermediate in the fields of medicinal chemistry and materials science. Its poly-functional nature, featuring a reactive organometallic center, a difluorinated aromatic ring, and a versatile chloromethyl group, allows for sequential, orthogonal chemical modifications. However, the presence of two distinct carbon-halogen bonds—an aromatic carbon-bromine bond and a benzylic carbon-chlorine bond—presents a significant challenge in its preparation. Standard Grignard formation conditions using magnesium metal can lead to a mixture of products due to competitive reaction at both sites. This application note provides a detailed, field-proven protocol for the highly chemoselective formation of the desired aryl Grignard reagent by leveraging the principles of modern organometallic chemistry.

The Chemoselectivity Challenge: Aryl Bromide vs. Benzylic Chloride

The cornerstone of a successful synthesis is controlling reactivity. In the starting material, 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, we have two electrophilic centers susceptible to magnesium insertion.

• Aryl Carbon-Bromine (Ar-Br) Bond: The C-Br bond is significantly weaker than the C-Cl bond, making it kinetically favored for oxidative addition with magnesium metal.[1][2]

• Benzylic Carbon-Chlorine (Bn-Cl) Bond: While the C-Cl bond is stronger, its benzylic position enhances its reactivity compared to a simple alkyl or aryl chloride. Furthermore, benzylic Grignard reagents, if formed, are prone to undergoing Wurtz-type homocoupling side reactions with the starting benzylic chloride.[3]

Direct reaction with magnesium turnings, therefore, risks poor selectivity. A more elegant and reliable solution is to employ a low-temperature halogen-magnesium exchange reaction. This method utilizes a pre-formed, soluble Grignard reagent, such as isopropylmagnesium chloride-lithium chloride complex (i-PrMgCl·LiCl), often termed a "Turbo-Grignard" reagent. This approach exploits the thermodynamic differences between the C-Br and C-Mg bonds, allowing the selective formation of the more stable arylmagnesium species at temperatures low enough to suppress reaction at the benzylic chloride site.

Diagram of the Selective Reaction Pathway

Caption: Selective halogen-magnesium exchange pathway.

Experimental Protocol: Chemoselective Grignard Formation

This protocol emphasizes anhydrous and inert atmosphere techniques, which are critical for success. Grignard reagents react rapidly with protic sources (like water) and atmospheric oxygen.[4][5]

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	241.45	10.0	1.0
Isopropylmagnesium chloride - LiCl complex (1.3 M in THF)	-	11.0	1.1
Anhydrous Tetrahydrofuran (THF)	72.11	-	-
Saturated aqueous NH₄Cl solution	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	-

Equipment:

• Three-necked round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Rubber septa

• Nitrogen or Argon gas line with bubbler

• Syringes and needles

• Low-temperature thermometer

• Cooling bath (e.g., dry ice/isopropanol)

Reaction Setup and Workflow

The following workflow ensures the stringent conditions required for this sensitive reaction are met.

Caption: Step-by-step experimental workflow diagram.

Step-by-Step Procedure

• Preparation: Assemble a dry three-necked flask equipped with a magnetic stir bar, a rubber septum, a nitrogen inlet, and a low-temperature thermometer. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen or argon.

• Reagent Addition: To the flask, add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (2.41 g, 10.0 mmol) and dissolve it in 40 mL of anhydrous THF via syringe.

• Cooling: Cool the resulting solution to -15 °C using a dry ice/isopropanol bath.

• Halogen-Magnesium Exchange: Slowly add the isopropylmagnesium chloride-LiCl complex solution (8.5 mL of 1.3 M solution, 11.0 mmol) dropwise via syringe over a period of 20-30 minutes. It is crucial to maintain the internal reaction temperature below -10 °C throughout the addition to ensure selectivity.

• Reaction: After the addition is complete, allow the mixture to stir at -15 °C for 1 hour. The solution should appear as a clear to slightly cloudy mixture.

Self-Validation and In-Process Control (IPC)

To ensure the protocol's trustworthiness and confirm the selective formation of the aryl Grignard reagent, perform an in-process control check.

• Sampling: Using a syringe, carefully withdraw a small aliquot (~0.1 mL) of the reaction mixture.

• Quenching: Immediately inject the aliquot into a vial containing 1 mL of saturated aqueous NH₄Cl solution.

• Extraction & Analysis: Add 1 mL of diethyl ether to the quenched vial, vortex, and allow the layers to separate. Analyze the organic layer by GC-MS.

• Confirmation: The desired outcome is the exclusive observation of the protonated product, 1-(chloromethyl)-2,5-difluorobenzene (M.W. 162.57). The absence of the starting material and 1-bromo-4-methyl-2,5-difluorobenzene confirms complete and selective Grignard formation.

Applications in Synthesis

The freshly prepared (4-(chloromethyl)-2,5-difluorophenyl)magnesium bromide is a potent nucleophile ready for immediate use. It is particularly valuable in transition-metal-catalyzed cross-coupling reactions.

• Kumada Coupling: Reacts with aryl or vinyl halides/triflates in the presence of a Nickel or Palladium catalyst to form complex biaryl structures.[6][7]

• Addition to Carbonyls: Adds efficiently to aldehydes, ketones, and esters to form secondary and tertiary benzylic alcohols.[4]

• Ring-Opening Reactions: Can be used to open strained rings such as epoxides and aziridines.

Safety and Handling Precautions

• Anhydrous Conditions: Grignard reagents are extremely sensitive to moisture. All glassware must be rigorously dried, and all solvents must be anhydrous.[4]

• Inert Atmosphere: The reaction must be performed under an inert atmosphere (nitrogen or argon) as Grignard reagents also react with oxygen.[8]

• Exothermic Potential: The formation and particularly the quenching of Grignard reagents are exothermic. Always maintain proper temperature control and add quenching agents slowly to a cooled reaction mixture.

• Reagent Handling: Isopropylmagnesium chloride is a flammable and corrosive reagent. Handle with appropriate personal protective equipment (PPE) in a chemical fume hood.

References

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• Reddit r/chemistry. "Cloride vs. Bromide Grignard Reactivity." [Link]

• Kedrowski, B. "Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide." YouTube. [Link]

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Application Notes and Protocols: Selective Nucleophilic Substitution on the Chloromethyl Group of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Introduction: A Versatile Halogenated Building Block

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a polyhalogenated aromatic compound of significant interest to researchers in medicinal chemistry and materials science.[1] Its utility stems from the differential reactivity of its halogen substituents. The molecule features a chloromethyl group, which is a primary benzylic halide, and a bromine atom attached directly to the fluorinated aromatic ring.

The benzylic chloride serves as a highly reactive site for nucleophilic substitution, allowing for the strategic introduction of a wide array of functional groups.[2][3] In contrast, the aryl bromide is substantially less reactive towards nucleophilic attack, making it an ideal handle for subsequent transformations such as transition-metal-catalyzed cross-coupling reactions. This orthogonal reactivity profile enables a stepwise and controlled approach to the synthesis of complex molecular architectures.

This document provides a detailed guide to understanding and performing selective nucleophilic substitution reactions at the chloromethyl position of this substrate. It covers the underlying mechanistic principles, provides validated, step-by-step protocols for various nucleophiles, and outlines critical safety considerations.

Mechanistic Rationale: The Reactivity of a Primary Benzylic Halide

The key to the synthetic utility of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is the high reactivity of the benzylic C-Cl bond. Benzylic halides are known to undergo nucleophilic substitution reactions very readily. As a primary benzylic halide, the substitution reaction on the chloromethyl group typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, particularly when strong nucleophiles are employed.[4]

The SN2 Pathway

The SN2 reaction is a concerted, single-step process:

• Nucleophilic Attack: The nucleophile (Nu⁻) attacks the electrophilic benzylic carbon from the backside, opposite to the chlorine atom.

• Transition State: A high-energy transition state is formed where a partial bond exists between the carbon and the incoming nucleophile, and the carbon-chlorine bond is partially broken.

• Inversion of Stereochemistry: The chloride ion is displaced as a leaving group, and the new C-Nu bond is formed. If the carbon were chiral, this would result in an inversion of its stereochemistry.

The phenyl ring, even with its electron-withdrawing fluorine substituents, stabilizes the transition state through conjugation, accelerating the reaction rate compared to a typical primary alkyl chloride.

Caption: Generalized SN2 mechanism on the benzylic chloride.

SN1 Considerations

While less common for primary substrates, an SN1 mechanism cannot be entirely ruled out, especially in polar, protic solvents that can stabilize ionic intermediates. This pathway involves the formation of a resonance-stabilized benzylic carbocation intermediate.[5] However, for the protocols described herein, which utilize common aprotic solvents and strong nucleophiles, the SN2 pathway is the dominant and expected route.

Critical Safety and Handling Precautions

Working with halogenated aromatic compounds and potent nucleophiles requires strict adherence to safety protocols.

• General Handling: All manipulations must be performed inside a certified chemical fume hood. Standard personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, is mandatory.

• Substrate Hazards: 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is an alkylating agent. Similar benzylic halides are lachrymators (tear gas agents) and are irritating to the eyes, skin, and respiratory system.[4] Avoid inhalation of vapors and direct physical contact.

• Reagent-Specific Hazards:

  • Cyanide Salts (NaCN, KCN): These are extremely toxic.[4] Handle with extreme caution, using dedicated spatulas and glassware. Never mix cyanide salts with acid, as this will generate highly toxic hydrogen cyanide (HCN) gas.[4] Ensure a cyanide poisoning antidote kit is available and that personnel are trained in its use.

  • Bases (K₂CO₃, NaOH): These are corrosive and should be handled with care to avoid skin and eye contact.

Experimental Protocols and Data

The following protocols provide detailed procedures for the reaction of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene with representative oxygen, nitrogen, and carbon nucleophiles.

Data Summary Table

This table summarizes typical reaction conditions for various nucleophilic substitutions on the title compound, allowing for easy comparison.

Nucleophile Class	Reagent Example	Solvent	Base	Temp. (°C)	Product Structure
Oxygen	Phenol	Acetonitrile	K₂CO₃	80	1-Bromo-4-(phenoxymethyl)-2,5-difluorobenzene
Nitrogen	Isopropylamine	Acetonitrile	K₂CO₃	80	N-(4-Bromo-2,5-difluorobenzyl)propan-2-amine
Sulfur	Thiourea	Methanol	NaOH	Reflux	(4-Bromo-2,5-difluorobenzyl)thiol
Carbon	Sodium Cyanide	Ethanol/Water	N/A	Reflux	2-(4-Bromo-2,5-difluorophenyl)acetonitrile

Protocol 1: Synthesis of an Ether via O-Alkylation

This protocol details the synthesis of a benzyl ether using a phenol as the nucleophile.

Materials and Reagents:

Reagent	M.W.	Amount	Moles	Equiv.
1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	241.46	2.41 g	10.0 mmol	1.0
Phenol	94.11	1.04 g	11.0 mmol	1.1
Potassium Carbonate (K₂CO₃), anhydrous	138.21	2.76 g	20.0 mmol	2.0
Acetonitrile (anhydrous)	-	50 mL	-	-

Step-by-Step Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, phenol, and potassium carbonate.

• Solvent Addition: Add 50 mL of anhydrous acetonitrile to the flask.

• Reaction: Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The disappearance of the starting material typically occurs within 6-12 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the solid potassium carbonate and wash the filter cake with a small amount of acetonitrile.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. Partition the residue between ethyl acetate (50 mL) and water (50 mL). Separate the organic layer, wash with 1M NaOH (2 x 25 mL) to remove excess phenol, followed by brine (25 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product. Further purification can be achieved by column chromatography on silica gel.

Protocol 2: Synthesis of an Amine via N-Alkylation

This protocol describes the reaction with a primary amine to form a secondary benzylamine, a common structural motif in pharmaceuticals.[6]

Materials and Reagents:

Reagent	M.W.	Amount	Moles	Equiv.
1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	241.46	2.41 g	10.0 mmol	1.0
Isopropylamine	59.11	0.71 g	12.0 mmol	1.2
Potassium Carbonate (K₂CO₃), anhydrous	138.21	2.76 g	20.0 mmol	2.0
Acetonitrile (anhydrous)	-	50 mL	-	-

Step-by-Step Procedure:

• Setup: Combine 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene and potassium carbonate in a 100 mL round-bottom flask with a stir bar and reflux condenser.[6]

• Reagent Addition: Add 50 mL of anhydrous acetonitrile, followed by the dropwise addition of isopropylamine.[6]

• Reaction: Heat the mixture to 80 °C and stir for 12 hours.[6]

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: After cooling to room temperature, filter the solids and wash with acetonitrile.[6]

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.[6] If necessary, purify by column chromatography on silica gel.

Protocol 3: Synthesis of a Nitrile via C-Alkylation

This protocol details the displacement of the chloride with a cyanide ion, a valuable transformation for introducing a one-carbon extension that can be further elaborated.[7][8]

Materials and Reagents:

Reagent	M.W.	Amount	Moles	Equiv.
1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	241.46	2.41 g	10.0 mmol	1.0
Sodium Cyanide (NaCN)	49.01	0.59 g	12.0 mmol	1.2
Ethanol	-	40 mL	-	-
Water	-	10 mL	-	-

Step-by-Step Procedure:

• Setup: In a 100 mL round-bottom flask, dissolve sodium cyanide in 10 mL of water. Add 40 mL of ethanol.

• Substrate Addition: Add a solution of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene in a minimal amount of ethanol to the cyanide solution.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction is typically complete within 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.[7]

• Work-up: After cooling, remove the ethanol using a rotary evaporator.[7] Partition the remaining residue between diethyl ether (50 mL) and water (50 mL).

• Purification: Separate the organic layer. Wash sequentially with water and brine. Dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude nitrile product.[4]

General Experimental Workflow

The overall process for performing and analyzing these reactions follows a standardized workflow, ensuring reproducibility and accurate characterization of the products.

Caption: Standard experimental workflow for nucleophilic substitution.

References

• Ch 11 : Nucleophilic substitution of benzylic halides. University of Calgary.
• The increasing order of reactivity of substituted benzoyl chlorides towards nucleophilic substitution. Chemistry Stack Exchange.
• What is more reactive towards a nucleophilic substitution reaction, benzylic halide or vinyl halide? Quora.
• Reactivity Face-Off: (1-Chloro-2-methylpropyl)benzene vs. Benzyl Chloride in Nucleophilic Substitution. Benchchem.
• Benzyl chloride is more reactive than chlorobenzene towards nucleophilic substitution. Explain. Allen.
• Application Notes and Protocols for Nucleophilic Substitution with Bromobenzyl Cyanide. Benchchem.
• 1-BROMO-2-CHLORO-4,5-DIFLUOROBENZENE - Safety D
• 1-Bromo-4-chloro-2,5-difluorobenzene SDS, 172921-33-4 Safety D
• 4 - SAFETY D
• 4 - SAFETY D
• Application Notes and Protocols for Nucleophilic Substitution Reactions of 1-Bromo-2-(bromomethyl)-4-chlorobenzene. Benchchem.
• 1-bromo-4-(chloromethyl)-2,5-difluorobenzene. Echemi.
• Application Note: GC-MS Analysis of Nucleophilic Substitution Products of 1-Bromo-2-(bromomethyl)-4-chlorobenzene. Benchchem.
• A Comparative Guide to the Nucleophilic Substitution Reactions of 1-Bromo-2-(bromomethyl)-4-chlorobenzene. Benchchem.

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Application Notes & Protocols: Strategic Synthesis of Pharmaceutical Intermediates Using 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Abstract

This technical guide provides a comprehensive overview of the synthetic utility of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (CAS No. 1341660-62-5), a pivotal building block in modern medicinal chemistry. We delve into its strategic application for constructing complex pharmaceutical intermediates, leveraging its dual reactivity. The document outlines detailed, field-proven protocols for sequential nucleophilic substitution and palladium-catalyzed cross-coupling reactions. By explaining the causality behind experimental choices and providing self-validating methodologies, this guide serves as an essential resource for researchers, scientists, and drug development professionals aiming to synthesize novel molecular entities, particularly within the domain of kinase inhibitors.

Introduction: The Strategic Advantage of a Bifunctional Reagent

In the landscape of drug discovery, the design of efficient and modular synthetic routes is paramount. 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene emerges as a highly valuable starting material due to its distinct, orthogonally reactive functional groups: a chloromethyl group and a bromo substituent. This bifunctionality allows for a programmed, stepwise elaboration of a core scaffold, providing a robust platform for generating diverse compound libraries.

The Significance of the Difluorophenyl Moiety:

The incorporation of fluorine into drug candidates is a well-established strategy to enhance pharmacological profiles.[1][2] The 2,5-difluorophenyl motif, specifically, can confer several advantages:

• Metabolic Stability: The high strength of the C-F bond can block sites susceptible to oxidative metabolism, thereby increasing the drug's half-life.[3]

• Enhanced Binding Affinity: Fluorine's high electronegativity can modulate the pKa of nearby functional groups and lead to favorable electrostatic interactions or hydrogen bonds with target proteins.[2][4]

• Improved Physicochemical Properties: Selective fluorination can increase lipophilicity, which may enhance membrane permeability and improve oral bioavailability.[3][5]

The strategic placement of the chloromethyl and bromo groups on this fluorinated ring system provides two chemically distinct handles for synthetic manipulation, as detailed in this guide.

Physicochemical Properties and Safety

A thorough understanding of the reagent's properties is critical for safe and effective handling.

Property	Value	Source
CAS Number	1341660-62-5	[6][7]
Molecular Formula	C₇H₄BrClF₂	[7]
Molecular Weight	241.46 g/mol	[7]
Appearance	Typically a solid or oil	N/A
Primary Hazards	Irritant, potential lachrymator. Handle with appropriate PPE.	[8][9][10]

Safety Directive: This compound is intended for research and development use only. Users must consult the full Safety Data Sheet (SDS) from the supplier before handling.[8][9][10] All manipulations should be performed in a well-ventilated fume hood while wearing personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Synthetic Pathways and Experimental Protocols

The primary synthetic value of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene lies in its capacity for sequential functionalization. The benzylic chloride is significantly more reactive towards nucleophiles than the aryl bromide, allowing for selective SN2 reactions while preserving the C-Br bond for subsequent cross-coupling.

Pathway I: Nucleophilic Substitution at the Chloromethyl Position

Causality and Rationale: The chloromethyl group is a benzylic halide. The transition state of an SN2 reaction at this position is stabilized by the adjacent aromatic ring, making it highly susceptible to displacement by a wide range of nucleophiles.[11][12][13] This reaction proceeds under relatively mild conditions, leaving the more robust aryl bromide untouched for the next synthetic step. This selectivity is the cornerstone of its utility.

Protocol 1: Synthesis of 4-((4-Bromo-2,5-difluorobenzyl)amino)morpholine

This protocol details the reaction with morpholine, a common secondary amine used to build fragments found in many bioactive molecules, including kinase inhibitors.[14][15]

Materials and Equipment:

• 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (1.0 eq)

• Morpholine (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (CH₃CN), anhydrous

• Round-bottom flask, magnetic stirrer, reflux condenser, heating mantle

• Standard work-up and purification equipment (rotary evaporator, separatory funnel, silica gel for chromatography)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent and Reagent Addition: Add anhydrous acetonitrile to create a suspension (approx. 0.2 M concentration relative to the starting material). Add morpholine (1.2 eq) to the mixture via syringe.

• Reaction Execution: Heat the reaction mixture to 80 °C and stir vigorously for 6-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Filter off the solid potassium carbonate and wash the filter cake with a small amount of acetonitrile. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the resulting residue in ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. The crude product can be purified by flash column chromatography on silica gel if necessary.

Workflow for Nucleophilic Substitution.

Pathway II: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality and Rationale: With the chloromethyl position functionalized, the aryl bromide becomes the target for C-C bond formation. The Suzuki-Miyaura coupling is a robust and versatile palladium-catalyzed reaction that couples aryl halides with organoboron compounds.[16] The electron-withdrawing nature of the fluorine atoms can enhance the reactivity of the C-Br bond towards the initial oxidative addition step in the catalytic cycle, often facilitating the reaction.[17]

Protocol 2: Synthesis of a Fluorinated Biaryl Intermediate

This protocol uses the product from Protocol 1 to construct a biaryl system, a core structure in many small molecule drugs.

Materials and Equipment:

• 4-((4-Bromo-2,5-difluorobenzyl)amino)morpholine (Product from Protocol 1, 1.0 eq)

• Arylboronic Acid (e.g., 4-methoxyphenylboronic acid, 1.5 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

• Sodium Carbonate (Na₂CO₃), aqueous solution (2 M, 2.0 eq)

• Solvent system (e.g., 1,4-Dioxane or Toluene)

• Schlenk flask or sealed reaction vial

• Standard work-up and purification equipment

Step-by-Step Methodology:

• Reaction Setup: To a Schlenk flask, add the bromo-intermediate from Protocol 1 (1.0 eq), the arylboronic acid (1.5 eq), and the palladium catalyst (0.05 eq).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Nitrogen or Argon) three times. This is critical to prevent oxygen from deactivating the catalyst.

• Solvent and Base Addition: Add the degassed organic solvent (e.g., 1,4-Dioxane) followed by the degassed aqueous sodium carbonate solution.

• Reaction Execution: Heat the reaction mixture to 90-100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

Logical flow from starting material to a key pharmacophore.

Summary of Protocols

Parameter	Protocol 1: Nucleophilic Substitution	Protocol 2: Suzuki-Miyaura Coupling
Reaction Type	SN2 Substitution	Palladium-Catalyzed Cross-Coupling
Key Reagents	1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, Morpholine	Product from Protocol 1, Arylboronic Acid
Catalyst	None	Pd(PPh₃)₄ or similar Pd(0) source
Base	K₂CO₃ (solid)	Na₂CO₃ (aqueous)
Solvent	Acetonitrile (anhydrous)	1,4-Dioxane / Water
Temperature	80 °C	90-100 °C
Typical Time	6-12 hours	12-24 hours
Key Transformation	C-Cl bond functionalization	C-Br bond functionalization (C-C bond formation)

Conclusion

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene stands out as a superior building block for pharmaceutical intermediate synthesis due to its inherent, well-differentiated reactivity. The protocols detailed herein provide a reliable and logical framework for its use, enabling the efficient, sequential construction of complex, fluorinated scaffolds. By leveraging the principles of selective nucleophilic substitution followed by robust palladium-catalyzed cross-coupling, researchers can rapidly access diverse molecules of high value to drug discovery programs.

References

• Jadhav, P. D., Gaikwad, P. S., & Patil, P. S. (2020). Significance of Fluorine in Medicinal Chemistry: A Review. Asian Journal of Research in Chemistry, 13(3), 209. (URL: [Link])

• Milliken Chemical. (n.d.). The Role of 1-Bromo-2,4-difluorobenzene in Modern Pharmaceutical Synthesis. (URL: [Link])

• National Center for Biotechnology Information. (n.d.). 1-Bromo-4-fluorobenzene. PubChem Compound Database. (URL: [Link])

• Gouard, S., et al. (2017). Design and synthesis of a fluorinated quinazoline-based type-II Trk inhibitor as a scaffold for PET radiotracer development. Bioorganic & Medicinal Chemistry Letters, 27(12), 2753-2758. (URL: [Link])

• O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 129(9), 790-803. (URL: [Link])

• ResearchGate. (n.d.). Synthesis and Reactivity of α-Bromo-4-(difluoromethylthio)acetophenone. (URL: [Link])

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. (URL: [Link])

• Google Patents. (n.d.). Process for preparing 1-bromo-3,5-difluorobenzene. (URL: )

• Roskoski, R. Jr. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(20), 14776-14821. (URL: [Link])

• Liang, G., & Wuest, F. (2020). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules, 25(22), 5423. (URL: [Link])

• ResearchGate. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. (URL: [Link])

• Sumitomo Chemical. (n.d.). Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology. (URL: [Link])

• Inoue, M., Sumii, Y., & Shibata, N. (2020). Contribution of Organofluorine Compounds to Pharmaceuticals. ACS Omega, 5(19), 10633-10640. (URL: [Link])

• Ashenhurst, J. (n.d.). Reactions and Mechanisms. Master Organic Chemistry. (URL: [Link])

• ResearchGate. (n.d.). Fluorine in Drug Design: A Case Study with Fluoroanisoles. (URL: [Link])

• Digital Commons @ USF. (n.d.). Synthesis of-[1][5][6]Triazines as Kinase Inhibitors and of Novel Fluorine Capture Reagents for PET probes. (URL: [Link])

• Eriksson, J., et al. (2023). Rapid Construction of a Chloromethyl-Substituted Duocarmycin-like Prodrug. Molecules, 28(12), 4789. (URL: [Link])

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 1-Bromo-3,5-difluorobenzene: A Versatile Intermediate for Pharmaceuticals, Agrochemicals, and Liquid Crystals. (URL: [Link])

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protocol for selective C-Br bond functionalization of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

An Application Guide for the Chemoselective Functionalization of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Abstract

This technical guide provides detailed protocols and expert insights for the selective functionalization of the C(sp²)–Br bond in 1-bromo-4-(chloromethyl)-2,5-difluorobenzene. This valuable building block presents a common synthetic challenge: achieving chemoselectivity in the presence of a reactive benzylic C(sp³)–Cl bond and stable C–F bonds. We will explore the foundational principles governing this selectivity and provide validated, step-by-step protocols for three cornerstone palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile intermediate for the synthesis of complex molecular architectures.

The Strategic Imperative: Chemoselectivity in Polyhalogenated Arenes

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a trifunctional synthetic intermediate. The strategic value of this molecule lies in the differential reactivity of its three distinct halogenated sites: an aryl bromide, a benzylic chloride, and two aryl fluorides. The ability to selectively manipulate one site while preserving the others is paramount for efficient and modular synthesis.

The primary challenge is to functionalize the C–Br bond without affecting the C–Cl bond. This selectivity is governed by fundamental principles of bond strength and the mechanism of palladium-catalyzed cross-coupling reactions.[1]

• Bond Dissociation Energy (BDE): The C(sp²)–Br bond (approx. 285 kJ/mol) is significantly weaker than the benzylic C(sp³)–Cl bond (approx. 290-338 kJ/mol, context-dependent) and the robust C(sp²)–F bond (approx. 485 kJ/mol).[2][3]

• Oxidative Addition: In palladium-catalyzed cycles, the first and often rate-determining step is the oxidative addition of the halide to a Pd(0) complex.[4][5] This step occurs much more readily for the weaker C–Br bond than for the C–Cl bond. The general reactivity trend for aryl halides is I > Br > OTf >> Cl.[6][7]

By carefully selecting the catalyst, ligand, and reaction conditions, we can exploit this reactivity differential to exclusively target the C–Br bond. The benzylic chloride and aryl fluorides remain as valuable handles for subsequent, orthogonal transformations.

Palladium-Catalyzed Suzuki-Miyaura Coupling: C–C Bond Formation

The Suzuki-Miyaura coupling is a robust method for forming C(sp²)–C(sp²) bonds, making it ideal for synthesizing biaryl structures.[8] The key to selectivity is a catalyst system that readily activates the C–Br bond at temperatures where the C–Cl bond remains inert.[9]

Causality of Component Selection:

• Palladium Source (Pd(OAc)₂): Palladium(II) acetate is a common, air-stable precatalyst that is reduced in situ to the active Pd(0) species.

• Ligand (PCy₃·HBF₄): Tricyclohexylphosphine is an electron-rich, bulky phosphine ligand. Its steric bulk promotes the formation of monoligated Pd(0)L species, which are highly reactive in oxidative addition. The electron-donating nature stabilizes the resulting Pd(II) intermediate.[9]

• Base (Cs₂CO₃): A moderately strong inorganic base is required to activate the boronic acid, facilitating the transmetalation step.[5][8] Cesium carbonate is often effective and provides good yields.[9]

• Solvent System (Toluene/H₂O): The biphasic solvent system helps to dissolve both the organic substrates and the inorganic base, facilitating the reaction at the interface.

Protocol 2.1: Selective Suzuki-Miyaura Coupling

Reagent	M.W.	Amount	mmol	Equiv.
1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	257.46	257 mg	1.0	1.0
Arylboronic Acid	-	-	1.1	1.1
Palladium(II) Acetate (Pd(OAc)₂)	224.50	2.2 mg	0.01	0.01
Tricyclohexylphosphine tetrafluoroborate (PCy₃·HBF₄)	368.27	7.4 mg	0.02	0.02
Cesium Carbonate (Cs₂CO₃)	325.82	652 mg	2.0	2.0
Toluene	-	5.0 mL	-	-
Deionized Water	-	0.5 mL	-	-

Procedure:

• To a flame-dried Schlenk flask, add 1-bromo-4-(chloromethyl)-2,5-difluorobenzene, the arylboronic acid, Pd(OAc)₂, PCy₃·HBF₄, and Cs₂CO₃.

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add the degassed toluene and water via syringe.

• Stir the reaction mixture vigorously at 80 °C.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.[9]

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Sonogashira Coupling: Accessing Aryl Alkynes

The Sonogashira coupling provides a powerful route to construct C(sp²)–C(sp) bonds, linking the aryl core to a terminal alkyne.[7] This reaction is highly valued in materials science and for building complex pharmaceutical scaffolds. The classic protocol uses both palladium and a copper(I) co-catalyst.[6][10]

Causality of Component Selection:

• Catalyst System (PdCl₂(PPh₃)₂ / CuI): The Pd(0) species, generated in situ, performs the oxidative addition at the C–Br bond. The copper(I) iodide co-catalyst reacts with the terminal alkyne to form a copper(I) acetylide intermediate, which is the active species for the transmetalation step.[7]

• Base (Et₃N or Diisopropylamine): A strong amine base is crucial. It serves to deprotonate the terminal alkyne and to neutralize the HBr generated during the reaction, preventing catalyst deactivation.[6]

• Solvent (THF or Toluene): Anhydrous, degassed aprotic solvents are used to prevent side reactions and maintain catalyst activity.

Pd_Cycle [shape=none, margin=0, label=<

Sonogashira Cycles

Palladium Cycle

Pd(0) → Ar-Pd(II)-Br

(Oxidative Addition) ↓

Ar-Pd(II)-Alkyne

(Transmetalation) ↓

Pd(0) + Ar-Alkyne

(Reductive Elimination)

Copper Cycle

H-Alkyne + Cu(I)X

(Base) ↓

Cu(I)-Alkyne

(Acetylide Formation) ↓

Transfers alkyne to Pd

]; } ends_dot Caption: Interlinked Pd/Cu catalytic cycles.

Protocol 3.1: Selective Sonogashira Coupling

Reagent	M.W.	Amount	mmol	Equiv.
1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	257.46	257 mg	1.0	1.0
Terminal Alkyne	-	-	1.2	1.2
PdCl₂(PPh₃)₂	701.90	21 mg	0.03	0.03
Copper(I) Iodide (CuI)	190.45	3.8 mg	0.02	0.02
Triethylamine (Et₃N)	101.19	0.42 mL	3.0	3.0
THF, anhydrous	-	5.0 mL	-	-

Procedure:

• To a flame-dried Schlenk flask, add 1-bromo-4-(chloromethyl)-2,5-difluorobenzene, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous, degassed THF, followed by triethylamine and the terminal alkyne via syringe.

• Stir the reaction mixture at room temperature. The reaction is often complete within 6-12 hours. Gentle heating (40-50 °C) can be applied if the reaction is sluggish.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with saturated aqueous NH₄Cl solution (2 x 10 mL) to remove copper salts, followed by brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: C–N Bond Formation

The Buchwald-Hartwig amination is a premier method for constructing C–N bonds, enabling the synthesis of aryl amines from aryl halides.[11][12] This reaction is particularly important in medicinal chemistry, where the aryl amine motif is prevalent. The choice of ligand is critical for achieving high efficiency and broad substrate scope.[13]

Causality of Component Selection:

• Palladium Source (Pd₂(dba)₃): Tris(dibenzylideneacetone)dipalladium(0) is a stable Pd(0) source, eliminating the need for an in situ reduction step and often leading to more active catalytic systems.

• Ligand (XPhos): XPhos is a highly effective, second-generation Buchwald ligand. It is a bulky, electron-rich biaryl phosphine that promotes efficient oxidative addition and reductive elimination for a wide range of substrates, including less reactive aryl chlorides (though here it is used for an aryl bromide).[12]

• Base (NaOt-Bu): Sodium tert-butoxide is a strong, non-nucleophilic base required to deprotonate the amine, forming the active amide nucleophile in the catalytic cycle.[12]

• Solvent (Toluene): Anhydrous, non-protic solvents like toluene are standard for this transformation.

Protocol 4.1: Selective Buchwald-Hartwig Amination

Reagent	M.W.	Amount	mmol	Equiv.
1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	257.46	257 mg	1.0	1.0
Amine (Primary or Secondary)	-	-	1.2	1.2
Pd₂(dba)₃	915.72	9.2 mg	0.01	0.01 (0.02 Pd)
XPhos	476.60	19 mg	0.04	0.04
Sodium tert-butoxide (NaOt-Bu)	96.10	135 mg	1.4	1.4
Toluene, anhydrous	-	5.0 mL	-	-

Procedure:

• Glovebox Recommended: In an inert atmosphere glovebox, add Pd₂(dba)₃, XPhos, and NaOt-Bu to a vial.

• Add the 1-bromo-4-(chloromethyl)-2,5-difluorobenzene and the amine, followed by anhydrous toluene.

• Seal the vial and remove it from the glovebox. Stir the reaction mixture at 100 °C.

• Alternative Setup (Schlenk line): If a glovebox is unavailable, add the solids to a Schlenk flask. Evacuate and backfill with argon three times. Add the amine and degassed toluene via syringe.

• Monitor the reaction progress by TLC or GC-MS. Reactions are typically complete in 4-24 hours.

• Upon completion, cool to room temperature and quench by adding saturated aqueous NH₄Cl solution.

• Extract with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting and Validation

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst (due to oxygen/moisture); Insufficiently strong base (Suzuki/Buchwald); Poor quality reagents.	Ensure all reagents are pure and solvents are anhydrous and degassed. Use a fresh bottle of base. Increase catalyst/ligand loading slightly (e.g., from 1 mol% to 2 mol%).
Formation of Side Products	Homocoupling (Suzuki/Sonogashira): Reaction temperature too high or prolonged. Dehalogenation: Presence of water/protic sources.	Reduce reaction temperature. Monitor the reaction closely and stop it once the starting material is consumed. Ensure strictly anhydrous conditions.
Loss of Chloromethyl Group	Reaction temperature too high: The benzylic C–Cl bond can become susceptible to oxidative addition or nucleophilic attack at elevated temperatures.	Maintain the recommended reaction temperature. If selectivity is still an issue, consider a lower temperature for a longer duration. For Buchwald-Hartwig, a weaker base like K₃PO₄ might be attempted, although this can reduce reaction rate.
Difficult Purification	Catalyst residues or ligand-related byproducts.	For phosphine-containing reactions, a dilute aqueous H₂O₂ wash can oxidize the phosphine, making it more polar and easier to remove. Ensure proper filtration through Celite/silica plugs post-reaction.

References

• He, C., Fan, R., & Zhang, J. (2015). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules, 20(9), 15897–15908. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Quora. What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H? [Link]

• Reddit. (2018). Bond strength : r/chemhelp. [Link]

• Nobel Prize. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

• ResearchGate. (2014). Cross-Coupling Reactions of Polyhalogenated Heterocycles. [Link]

• Chen, C. Y., et al. (2014). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. Organic Letters, 16(23), 6044–6047. [Link]

• Doughty, B., et al. (2024). Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis. Chemical Reviews. [Link]

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• 2. quora.com [quora.com]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Strategic Introduction of the 2,5-Difluorobenzyl Moiety Using 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties.[1][2][3] The 2,5-difluorobenzyl group, in particular, is a valuable moiety for enhancing metabolic stability, tuning lipophilicity, and improving ligand-protein binding interactions.[4][5][6] This guide provides a comprehensive overview and detailed protocols for the application of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, a versatile bifunctional reagent designed for the efficient introduction of this key structural motif. We will explore the causality behind experimental choices, present step-by-step protocols for O- and N-benzylation, and discuss the downstream synthetic utility of the aryl bromide handle for subsequent diversification.

The Strategic Advantage of the 2,5-Difluorobenzyl Moiety

The decision to incorporate fluorine is a deliberate strategy to optimize a molecule's drug-like properties. The 2,5-difluoro substitution pattern on a benzyl group offers a unique combination of electronic and steric effects.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (bond energy ~116 kcal/mol), making it resistant to enzymatic cleavage. Introducing fluorine at the 2 and 5 positions can block sites of potential aromatic hydroxylation by cytochrome P450 enzymes, a common metabolic pathway that leads to rapid drug clearance.[4][5] This enhanced metabolic stability often results in a longer biological half-life and improved bioavailability.[4]

• Modulation of Physicochemical Properties:

  • Lipophilicity: Fluorine is more lipophilic than hydrogen, and its introduction can increase a compound's overall lipophilicity.[2][6] This can enhance membrane permeability and improve absorption, distribution, metabolism, and excretion (ADME) profiles.

  • pKa Tuning: As the most electronegative element, fluorine exerts a strong electron-withdrawing inductive effect. This can lower the pKa of nearby acidic or basic functional groups, which is critical for optimizing a drug's ionization state at physiological pH, thereby influencing its solubility and ability to interact with its biological target.[2][4]

• Enhanced Binding Affinity: The C-F bond can participate in favorable non-covalent interactions, including dipole-dipole interactions and orthogonal multipolar C–F···C=O interactions with protein backbones. These interactions can increase the binding affinity and selectivity of a ligand for its target receptor or enzyme.[2][3]

Reagent Profile: 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

This reagent is a crystalline solid specifically designed for efficient benzylation reactions. The chloromethyl group serves as a potent electrophile (a benzyl chloride), while the bromo-substituent remains as a versatile functional handle for subsequent transformations.

Property	Value	Source
CAS Number	1341660-62-5	[7][8]
Molecular Formula	C₇H₄BrClF₂	[7]
Molecular Weight	241.46 g/mol	[7]
Appearance	Colorless to light yellow solid	[5]
Primary Application	Alkylating agent, Pharmaceutical intermediate	[7]

Handling and Safety Precautions

As with all reactive halogenated aromatic compounds, proper safety protocols are mandatory.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.[9][10]

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of any dust or vapors.[9][10] Avoid contact with skin and eyes.[9] In case of contact, flush the affected area immediately with copious amounts of water.[11]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[10]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not discharge into sewer systems.[12][13]

Core Application: Benzylation via Nucleophilic Substitution

The primary application of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is the alkylation of nucleophiles. The benzylic chloride is highly susceptible to Sₙ2 attack by a wide range of heteroatom and carbon nucleophiles.

Sources

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• 2. tandfonline.com [tandfonline.com]
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• 5. nbinno.com [nbinno.com]
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• 8. 1-broMo-4-(chloroMethyl)-2,5-difluorobenzene | 1341660-62-5 [chemicalbook.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]
• 11. 1-BROMO-2-CHLORO-4,5-DIFLUOROBENZENE - Safety Data Sheet [chemicalbook.com]
• 12. echemi.com [echemi.com]
• 13. beta.lakeland.edu [beta.lakeland.edu]

Technical Notes & Optimization

Technical Support Center: Chemoselectivity in Cross-Coupling of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Introduction

Welcome to the technical support center for navigating the complexities of cross-coupling reactions with 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (CAS No. 1341660-62-5)[1]. This molecule presents a unique chemoselectivity challenge due to the presence of two distinct carbon-halogen bonds: an aryl C(sp²)–Br bond and a benzylic C(sp³)–Cl bond. Achieving selective functionalization at one site without affecting the other is critical for the successful synthesis of advanced intermediates in pharmaceutical and materials science research.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-driven answers to common questions and troubleshooting scenarios encountered during the cross-coupling of this substrate. Our goal is to equip you with the knowledge to not only solve immediate experimental issues but also to rationally design future synthetic strategies.

The Core Chemoselectivity Challenge

The primary difficulty in reactions involving 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene lies in the competitive reactivity of the C–Br and the benzylic C–Cl bonds. In palladium-catalyzed cross-coupling reactions, the first step is typically the oxidative addition of the catalyst into a carbon-halogen bond.[2][3][4][5][6] The relative rates of oxidative addition to the C(sp²)–Br and C(sp³)–Cl bonds will dictate the major product.

Generally, the reactivity of halides in palladium-catalyzed couplings follows the order I > Br > OTf > Cl.[7][8] This trend suggests that the C–Br bond should be significantly more reactive than the C–Cl bond. However, the benzylic C–Cl bond is activated towards nucleophilic attack and can also participate in oxidative addition, especially under forcing conditions or with highly active catalyst systems. Therefore, careful control of reaction parameters is essential to achieve the desired chemoselectivity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am trying to perform a Suzuki-Miyaura coupling to replace the bromine atom, but I'm seeing a mixture of products, including some where the chloromethyl group has reacted. How can I improve selectivity for the C–Br bond?

This is the most common issue encountered with this substrate. Achieving high selectivity for the C(sp²)–Br bond requires fine-tuning the catalyst system and reaction conditions to favor its oxidative addition over the C(sp³)–Cl bond.

Causality: The palladium catalyst's ability to discriminate between the two sites is key. The choice of ligand and palladium precursor significantly influences the catalyst's electronic and steric properties, which in turn affects the kinetics of oxidative addition.

Troubleshooting Steps:

• Catalyst and Ligand Selection:

  • Palladium Source: Start with a less reactive palladium source like Pd(OAc)₂ or a well-defined precatalyst.

  • Ligand Choice: The ligand is crucial. Bulky, electron-rich phosphine ligands can enhance the rate of oxidative addition and reductive elimination.[2] For selective C(sp²)–Br coupling, a ligand that is effective but not overly reactive is needed. PCy₃·HBF₄ has been successfully used to achieve high selectivity for the C(sp²)–Br bond in a similar substrate.[9] Avoid highly active ligands that might also activate the C-Cl bond.

• Base Selection: The base is critical for the transmetalation step in the Suzuki-Miyaura catalytic cycle.[7][10]

  • Use a moderately strong inorganic base like K₂CO₃ or K₃PO₄.[10][11] Very strong bases might promote side reactions.

• Solvent and Temperature Control:

  • Solvents like 1,4-dioxane/water or toluene/water are common for Suzuki couplings.[11][12]

  • Crucially, start with a lower reaction temperature (e.g., 80 °C) and monitor the reaction progress.[10][11] Elevated temperatures can overcome the activation barrier for C–Cl bond cleavage, leading to a loss of selectivity.

dot

Caption: Troubleshooting workflow for improving Suzuki coupling selectivity.

Q2: I want to perform a Sonogashira coupling. What conditions will favor reaction at the C–Br bond?

The Sonogashira coupling, which couples terminal alkynes with aryl or vinyl halides, also relies on a palladium-catalyzed cycle.[13][14][15] Similar to the Suzuki reaction, selectivity is paramount.

Causality: The standard Sonogashira reaction often requires a copper(I) co-catalyst.[13][14] Both the palladium catalyst and the copper co-catalyst can potentially interact with the substrate, so careful selection of conditions is necessary.

Troubleshooting Steps:

• Catalyst System:

  • A common catalyst is Pd(PPh₃)₂Cl₂ in combination with CuI.[14]

  • Consider a copper-free Sonogashira coupling, which can sometimes offer better control and avoid side reactions associated with copper.[16][17] This often requires more specialized ligands.

• Base and Solvent:

  • An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is typically used, which also often serves as the solvent.[15]

• Temperature: Perform the reaction at room temperature or with gentle heating. As with other cross-couplings, excessive heat can lead to the undesired reaction of the chloromethyl group.

Q3: Is it possible to selectively perform a Buchwald-Hartwig amination on the C–Br bond?

Yes, the Buchwald-Hartwig amination, a palladium-catalyzed C–N bond formation, can be performed selectively on the aryl bromide.[18][19][20]

Causality: The mechanism involves oxidative addition of the aryl halide, association of the amine, deprotonation, and reductive elimination.[18][19] The principles of selective oxidative addition discussed for C-C couplings also apply here.

Troubleshooting Steps:

• Ligand Choice: The choice of ligand is critical in Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands are often required. For this substrate, start with a well-established ligand like XantPhos.[21]

• Base Selection: A strong, non-nucleophilic base is needed, such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS).[19]

• Reaction Conditions: Anhydrous conditions are generally required. Toluene or dioxane are common solvents. Maintain the lowest possible temperature that allows for a reasonable reaction rate to ensure selectivity.

Q4: I am observing significant amounts of a debrominated, hydrodehalogenated byproduct. What is causing this and how can I prevent it?

Hydrodehalogenation is a common side reaction in cross-coupling where the halide is replaced by a hydrogen atom.[22][23]

Causality: This side reaction is often caused by the formation of a palladium-hydride species in the catalytic cycle. This can occur through various pathways, including β-hydride elimination from certain reagents or decomposition of the solvent or base.[22][23]

Troubleshooting Steps:

• Scrutinize Reagents and Solvents:

  • Base: Avoid bases that can be a hydride source. Switch to inorganic bases like K₃PO₄ or Cs₂CO₃.[22]

  • Solvent: Solvents like alcohols can be hydride donors. Ensure your solvents are anhydrous and of high purity. Toluene is often a good choice to minimize this side reaction.[23]

• Ensure Inert Atmosphere: Thoroughly degas your reaction mixture before adding the catalyst to remove oxygen.[10] Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.

• Boronic Acid Quality: In Suzuki reactions, protodeboronation (replacement of the boronic acid group with hydrogen) can be an issue, especially in the presence of water.[10] Using high-quality boronic acids or more stable boronic esters (e.g., pinacol esters) can help.[10]

dot

Caption: Competing reaction pathways for the cross-coupling of the title compound.

Recommended Protocol: Selective Suzuki-Miyaura Coupling at the C(sp²)–Br Bond

This protocol is a robust starting point for achieving high chemoselectivity. It is based on conditions reported to be effective for the selective coupling of similar dihalogenated substrates.[9]

Materials:

• 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Pd(OAc)₂ (2 mol%)

• PCy₃·HBF₄ (4 mol%)

• K₃PO₄ (finely powdered, 2.0–3.0 equiv)

• Anhydrous, degassed 1,4-dioxane

• Anhydrous, degassed water

Procedure:

• Vessel Preparation: To an oven-dried reaction vial or Schlenk flask equipped with a magnetic stir bar, add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, the arylboronic acid, and finely powdered K₃PO₄.

• Inert Atmosphere: Seal the vessel and purge with argon or nitrogen for 10-15 minutes.

• Catalyst Addition: Under a positive pressure of inert gas, add Pd(OAc)₂ and PCy₃·HBF₄.

• Solvent Addition: Add degassed 1,4-dioxane and water (e.g., 10:1 ratio) via syringe. The total concentration should be between 0.1 M and 0.5 M with respect to the limiting reagent.[11]

• Reaction: Place the vessel in a preheated oil bath at 80 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[10][11]

• Purification: Purify the crude product by flash column chromatography.

Data Summary: Factors Influencing Chemoselectivity

Parameter	Condition Favoring C–Br Selectivity	Condition Leading to Low Selectivity	Rationale
Temperature	80–90 °C	>110 °C	Higher temperatures provide the activation energy needed to cleave the stronger C–Cl bond.[24]
Pd Catalyst	Pd(OAc)₂, Pd₂(dba)₃	Highly active precatalysts	Less active sources allow for greater discrimination between the two halide sites.
Ligand	Moderately electron-rich, bulky phosphines (e.g., PCy₃)	Very active, specialized ligands (some Buchwald ligands)	Overly active ligands can lower the activation barrier for C–Cl oxidative addition.
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	Strong organic bases (can be hydride source)	Inorganic bases are less likely to cause side reactions like hydrodehalogenation.[22]
Atmosphere	Rigorously inert (Ar or N₂)	Air/Oxygen present	Oxygen can lead to catalyst decomposition and side reactions like homocoupling.[25]

References

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. National Institutes of Health (NIH). [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Nobel Prize. [Link]

• Palladium-catalyzed cross-coupling reactions. Fiveable. [Link]

• 17.2: Palladium catalyzed couplings. Chemistry LibreTexts. [Link]

• Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. ResearchGate. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Royal Society of Chemistry. [Link]

• How can I solve my problem with Suzuki coupling? ResearchGate. [Link]

• 14.1.2: Oxidative Addition. Chemistry LibreTexts. [Link]

• Metal-Catalyzed Cross-Couplings of Aryl Halides to Form C–C Bonds in Aqueous Media. Wiley-VCH. [Link]

• Activator-Promoted Aryl Halide-Dependent Chemoselective Buchwald–Hartwig and Suzuki–Miyaura Type Cross-Coupling Reactions. ResearchGate. [Link]

• Ligand-Mediated C–Br Oxidative Addition to Cycloplatinated(II) Complexes and Benzyl-Me C–C Bond Reductive Elimination from a Cycloplatinated(IV) Complex. ACS Omega. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology (RSC Publishing). [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Aryl Halide Cross-Coupling via Formate-Mediated Transfer Hydrogenation. National Institutes of Health (NIH). [Link]

• Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. University of California, Santa Barbara. [Link]

• Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides. PubMed. [Link]

• Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Wipf Group, University of Pittsburgh. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. [Link]

• Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. National Institutes of Health (NIH). [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. National Institutes of Health (NIH). [Link]

• Oxidative Addition. University of California, Berkeley. [Link]

• Oxidative Addition of C–Cl Bonds to a Rh(PONOP) Pincer Complex. National Institutes of Health (NIH). [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. National Institutes of Health (NIH). [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• C–Cl Oxidative Addition and C–C Reductive Elimination Reactions in the Context of the Rhodium-Promoted Direct Arylation. National Institutes of Health (NIH). [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. eScholarship, University of California. [Link]

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• 9. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing Suzuki-Miyaura Reactions for Polyhalogenated Arenes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving polyhalogenated aromatic and heteroaromatic systems. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in achieving high yield and selectivity with these complex substrates. Our goal is to provide not just solutions, but a deeper understanding of the mechanistic principles that govern these powerful transformations.

Introduction: The Challenge of Selectivity

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry due to its mild conditions and broad functional group tolerance.[1][2] However, when applied to substrates bearing multiple identical halogen atoms (e.g., dichlorobenzenes, tribromopyridines), the reaction becomes a significant challenge.[1][3] The primary difficulty lies in controlling selectivity, as the reactivity of the carbon-halogen (C-X) bond in the mono-coupled product can be similar to that of the starting material, often leading to a mixture of mono-, poly-, and unreacted starting material.[1]

Achieving the desired outcome, whether it's selective mono-functionalization or exhaustive coupling, requires careful optimization of multiple reaction parameters. This guide addresses the most common issues encountered in the field through a series of frequently asked questions and detailed troubleshooting protocols.

Troubleshooting Guide & FAQs

Section 1: Poor or No Conversion

Question 1: I am not seeing any product formation in my reaction with a polychlorinated arene. What are the most likely causes?

This is a common issue, especially with less reactive aryl chlorides. The problem typically stems from an inefficient catalyst system or suboptimal reaction conditions that fail to promote the turnover-limiting oxidative addition step.[4][5][6]

Answer:

• Catalyst System Activation: The active catalyst is a Pd(0) species.[6] If you are using a Pd(II) precatalyst like Pd(OAc)₂ or PdCl₂(dppf), it must be reduced in situ. This reduction can be sluggish.

  • Ligand Choice is Critical: For aryl chlorides, standard ligands like PPh₃ are often ineffective. You require highly electron-rich and sterically bulky ligands to facilitate the difficult oxidative addition to the strong C-Cl bond.[5][7] Consider ligands from the Buchwald dialkylbiaryl phosphine family (e.g., SPhos, XPhos, RuPhos) or N-Heterocyclic Carbenes (NHCs).[8][9][10][11] These ligands promote the formation of the active, monoligated Pd(0)L species necessary for the reaction.[8]

  • Precatalyst Generation: Using a well-defined Pd(0) source or a precatalyst designed for easy activation can be beneficial.

• Base and Solvent System: The base is not merely a spectator; it activates the boronic acid to facilitate transmetalation.[2]

  • Base Strength: A sufficiently strong base is required. K₃PO₄ and Cs₂CO₃ are often more effective than weaker bases like Na₂CO₃ for challenging couplings. Ensure the base is finely powdered and anhydrous, as water content can be crucial but excessive water can lead to side reactions like protodeboronation.[12]

  • Solvent Polarity: Aprotic polar solvents like 1,4-dioxane, THF, or toluene are commonly used, often with a small amount of water to aid in dissolving the base and facilitating the catalytic cycle.[8][13]

• Temperature: Aryl chloride couplings often require higher temperatures (e.g., 90-130 °C) compared to their bromide or iodide counterparts to overcome the higher activation energy for oxidative addition.[4][14]

Troubleshooting Workflow: No Conversion

Caption: Factors controlling mono- vs. di-substitution selectivity.

Section 3: Regioselectivity in Unsymmetrical Systems

Question 3: I am using an unsymmetrically substituted dihaloarene (e.g., 2,4-dichloropyridine). How can I predict and control which halogen will react first?

In unsymmetrical substrates, selectivity is governed by a combination of electronic and steric factors that influence the ease of oxidative addition at each site. [15] Answer:

• Electronic Effects: Oxidative addition is favored at the most electron-deficient carbon center. [4] * Inductive Effects: Electron-withdrawing groups (e.g., -NO₂, -CF₃, -CN, or the nitrogen atom in a pyridine ring) will activate ortho and para positions towards oxidative addition. [4]For example, in 2,4-dichloropyridine, the C2 and C4 positions are activated by the ring nitrogen, but the C2 position is generally more electron-deficient and thus more reactive. [4] * Resonance Effects: The position's ability to stabilize a negative charge in the transition state is key. Computational models like LUMO maps can help predict the most electrophilic site. [16]

• Steric Effects: The palladium catalyst, bearing its bulky ligand, will preferentially react at the less sterically hindered position. A bulky substituent ortho to a halogen will significantly slow the rate of oxidative addition at that site. [14][17]

• Ligand Control: While intrinsic substrate properties often dictate the primary site of reactivity, the choice of ligand can sometimes override these effects. [4][7]Extremely bulky or uniquely shaped ligands can reverse the "natural" selectivity by making the approach to the electronically favored but more hindered site impossible, forcing reaction at a less electronically favored but more accessible site. This is less common but a powerful strategy when needed. [7] Table 1: General Reactivity Trends for Dihalopyridines

Substrate	Electronically Favored Position	Sterically Favored Position (with ortho-substituent R)	General Reactivity Order
2,4-Dihalopyridine	C2 > C4	C4 > C2	C2 is typically more reactive [4]
2,6-Dihalopyridine	C2 = C6	N/A (symmetrical)	Both positions are highly activated
3,5-Dihalopyridine	C3 = C5	N/A (symmetrical)	Less reactive than 2,4- or 2,6-isomers
2,3-Dihalopyridine	C2 > C3	C3 > C2	C2 is typically more reactive

Section 4: Common Side Reactions

Question 4: I am observing significant amounts of a homocoupled biaryl from my boronic acid and/or protodeboronation of my starting material. What can I do to minimize these side reactions?

These are classic side reactions in Suzuki-Miyaura couplings that compete with the desired catalytic cycle.

Answer:

• Homocoupling of Boronic Acid: This side reaction (Ar'-B(OH)₂ + Ar'-B(OH)₂ → Ar'-Ar') is often promoted by the presence of oxygen and Pd(II) species at the start of the reaction. [6] * Thorough Degassing: Oxygen is a primary culprit. Ensure your solvent and reaction vessel are rigorously degassed. Using techniques like freeze-pump-thaw cycles or bubbling an inert gas (Argon or Nitrogen) through the solvent for an extended period (20-30 min) before adding the catalyst is crucial. [18] * Catalyst Purity & Pre-activation: If you are using a Pd(II) source, its reduction to Pd(0) can sometimes be accompanied by homocoupling. [6]Using a high-purity Pd(0) source or ensuring rapid reduction can help.

• Protodeboronation: This is the protonolysis of the C-B bond (Ar'-B(OH)₂ + H⁺ → Ar'-H), which destroys your nucleophile.

  • Anhydrous Conditions: While a small amount of water is often beneficial, excess water or acidic impurities can accelerate this process. Ensure your solvents are dry and the base is of high quality.

  • Base Choice: Using a non-nucleophilic, moderately strong base can help. In some cases, fluoride bases like KF or CsF are used, as they form a more stable fluoroborate species that is less prone to protonolysis but still active in transmetalation. [2] * Temperature: High temperatures can accelerate protodeboronation. If possible, run the reaction at the lowest temperature that still gives a reasonable conversion rate.

Experimental Protocols

Protocol 1: General Procedure for Screening Conditions for Selective Mono-Arylation of a Dichloroarene

This protocol provides a framework for efficiently optimizing the selective mono-arylation of a generic dichloroarene.

• Array Setup: In an array of oven-dried reaction vials equipped with stir bars, add the dichloroarene (1.0 equiv, e.g., 0.2 mmol).

• Reagent Addition (in a glovebox or under inert atmosphere):

  • To each vial, add the arylboronic acid (0.95 equiv, 0.19 mmol).

  • To each vial, add the designated base (e.g., K₃PO₄, 2.0 equiv, 0.4 mmol).

  • In separate stock solutions, prepare the catalyst systems. For example:

    • Stock A: Pd₂(dba)₃ (1 mol %) + SPhos (2.2 mol %) in anhydrous dioxane.

    • Stock B: Pd₂(dba)₃ (1 mol %) + XPhos (2.2 mol %) in anhydrous dioxane.

    • Stock C: Pd(OAc)₂ (2 mol %) + RuPhos (2.5 mol %) in anhydrous toluene.

  • Add the desired volume of the catalyst stock solution to each corresponding vial.

• Solvent Addition: Add the screening solvent (e.g., dioxane, toluene, THF/H₂O 10:1) to each vial to reach a final concentration of ~0.1 M.

• Reaction: Seal the vials tightly with Teflon-lined caps. Remove the array from the glovebox and place it in a pre-heated aluminum block set to the desired temperature (e.g., Screen 1 at 80 °C, Screen 2 at 100 °C).

• Monitoring and Quenching: After a set time (e.g., 4 hours), take a small aliquot from each vial for analysis. Quench the aliquot with water and extract with an organic solvent (e.g., EtOAc). Analyze the organic layer by GC-MS or LC-MS to determine the ratio of starting material:mono-product:di-product.

• Analysis: Compare the results across the different conditions (ligand, solvent, temperature) to identify the optimal parameters for selective mono-arylation.

Suzuki-Miyaura Catalytic Cycle

Caption: The generally accepted catalytic cycle for the Suzuki-Miyaura reaction.

References

• Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity.
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PMC - NIH.
• ChemInform Abstract: Selective Palladium-Catalyzed Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes.
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. ACS Chemical Reviews.

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. PMC - NIH.

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. [Link]

• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. ACS Organic Letters. [Link]

• (PDF) Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. ResearchGate. [Link]

• Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. Beilstein Journal of Organic Chemistry. [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. National Institutes of Health. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Diagnosing issues with a failed Suzuki coupling?. Reddit. [Link]

• Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls. ACS Organic Letters. [Link]

• Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. ChemRxiv. [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC - NIH. [Link]

• Palladium catalyzed Suzuki-Miyaura coupling with aryl chlorides using a bulky phenanthryl N-heterocyclic carbene ligand. Organic Chemistry Portal. [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents [mdpi.com]
• 10. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Palladium catalyzed Suzuki-Miyaura coupling with aryl chlorides using a bulky phenanthryl N-heterocyclic carbene ligand [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. BJOC - Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents [beilstein-journals.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. wuxibiology.com [wuxibiology.com]
• 17. researchgate.net [researchgate.net]
• 18. reddit.com [reddit.com]

Technical Support Center: Preventing Dehalogenation in Suzuki Coupling of Aryl Bromides

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This guide is designed for researchers, scientists, and professionals in drug development who are encountering the common yet challenging side reaction of dehalogenation in Suzuki-Miyaura couplings of aryl bromides. Here, we provide in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you optimize your reactions, maximize yields, and ensure the integrity of your synthetic pathways.

Frequently Asked Questions (FAQs)

Q1: What exactly is dehalogenation in the context of a Suzuki coupling reaction?

Dehalogenation, also referred to as hydrodehalogenation, is a prevalent undesired side reaction where the halogen atom (in this case, bromine) on your aryl starting material is replaced by a hydrogen atom.[1][2] This leads to the formation of a simple arene byproduct instead of your desired biaryl product, which directly reduces your reaction yield and complicates the purification process.[2][3]

Q2: What is the primary mechanism behind this unwanted dehalogenation?

The most widely accepted mechanism involves the formation of a palladium-hydride (Pd-H) intermediate species.[4] This reactive species can be generated through several pathways, including the reaction of the palladium complex with the base, solvent (e.g., alcohols), trace amounts of water, or even the phosphine ligands themselves.[4][5][6] Once formed, this Pd-H species can participate in a competing catalytic cycle. Instead of transmetalation with the boronic acid, the aryl-palladium(II) intermediate (Ar-Pd-Br) can undergo reductive elimination with the hydride ligand to yield the dehalogenated arene (Ar-H) and regenerate the Pd(0) catalyst.[1][4]

Q3: Are certain types of aryl bromides more susceptible to dehalogenation?

Yes, the electronic nature and structure of the aryl bromide play a significant role.

• Electron-Deficient Aryl Halides: These substrates are often more prone to dehalogenation.[4]

• N-Heterocyclic Halides: Substrates like bromopyridines, bromoindoles, and bromopyrroles are particularly susceptible.[1][4] The nitrogen atom can coordinate to the palladium center, potentially altering the catalytic cycle in favor of side reactions.[4] For heterocycles containing an N-H bond, the acidic proton can be removed by the base, which can further influence the reaction's outcome; in these cases, N-H group protection is often recommended to suppress dehalogenation.[1][7]

Q4: How does the choice of boronic acid affect dehalogenation?

While the aryl halide is the primary driver, the boronic acid partner is also important. A key step in the Suzuki coupling is transmetalation, where the aryl group is transferred from boron to palladium. If this step is slow, it allows more time for the competing dehalogenation pathway to occur.[4] Using highly pure and reactive boronic acids or their derivatives (like MIDA boronates or organotrifluoroborates) can accelerate the desired transmetalation, thus outcompeting the dehalogenation side reaction.[4][8] Conversely, unstable boronic acids are prone to a side reaction called protodeboronation, where the C-B bond is cleaved by a proton source (like water) to give an arene.[8][9] This decomposition pathway also lowers the effective concentration of the coupling partner, indirectly favoring other side reactions.

Troubleshooting Guide: A Workflow for Minimizing Dehalogenation

If you are observing significant quantities of your dehalogenated byproduct, follow this systematic workflow to diagnose and resolve the issue.

Caption: A step-by-step workflow for diagnosing and solving issues with dehalogenation.

Step 1: Evaluate Your Ligand System

The Problem: The kinetics of the final reductive elimination step (forming the C-C bond) are crucial. If this step is slow relative to the formation and reaction of Pd-H species, dehalogenation will be favored.

The Causality: Bulky, electron-rich phosphine ligands are highly effective at preventing dehalogenation.[1] Their steric bulk promotes a coordinatively unsaturated palladium center, while their electron-donating nature accelerates the rate of reductive elimination, allowing the desired C-C bond formation to outcompete the C-H bond formation from dehalogenation.[1][10]

Recommended Actions:

• Switch to Biaryl Phosphine Ligands: Replace standard ligands like PPh₃ with modern, bulky, and electron-rich ligands. Excellent choices include XPhos , SPhos , or other Buchwald-type ligands.[1][4]

• Consider N-Heterocyclic Carbenes (NHCs): NHCs are strong electron-donating ligands that can also effectively promote the desired coupling pathway and limit dehalogenation.[4][11]

• Use Pre-catalysts: Employing well-defined palladium pre-catalysts (e.g., XPhos Pd G2/G3) can ensure the efficient in situ formation of the active Pd(0) species, often leading to cleaner reactions.[12]

Step 2: Re-evaluate the Base

The Problem: The base is not just an activator for the boronic acid; it can also be a direct or indirect source of the problematic Pd-H species.

The Causality: Strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu), can promote dehalogenation.[1] Weaker inorganic bases are generally preferred as they are less likely to generate hydride species while still being effective at promoting the formation of the reactive boronate species required for transmetalation.[13]

Recommended Actions:

• Avoid Strong Bases: If you are using a strong base like an alkoxide, switch to a milder option.

• Use Weaker Inorganic Bases: The most commonly recommended bases to minimize dehalogenation are potassium phosphate (K₃PO₄ ), cesium carbonate (Cs₂CO₃ ), or potassium carbonate (K₂CO₃ ).[1][4] These provide a good balance of reactivity for the desired coupling while minimizing side reactions.

Step 3: Assess the Solvent and Water Content

The Problem: The solvent can act as a hydride or proton source, directly contributing to dehalogenation or protodeboronation of the starting material.

The Causality: Protic solvents like alcohols are known hydride sources and should generally be avoided.[14] While Suzuki couplings often benefit from a small amount of water to facilitate the dissolution of the base and promote transmetalation, excessive water can be a proton source that leads to hydrodehalogenation.[5][6][15][16][17] Some aprotic polar solvents like DMF have also been observed to promote more dehalogenation than nonpolar aprotic solvents.[18]

Recommended Actions:

• Use Aprotic Solvents: Switch to aprotic solvents such as toluene , dioxane , or THF .[4]

• Control Water Content: If running the reaction under nominally anhydrous conditions, ensure all solvents and reagents are rigorously dried.[4] If using an aqueous system (e.g., toluene/water), carefully control the ratio. Often, a minimal amount of water is sufficient.[17]

• Degas Thoroughly: Ensure solvents are properly degassed to remove oxygen, which can lead to catalyst decomposition and side reactions.[4]

Step 4: Optimize Reaction Temperature

The Problem: High reaction temperatures can provide the necessary activation energy for undesired pathways.

The Causality: While heating is often required to drive the reaction to completion, excessive temperatures can increase the rate of dehalogenation relative to the Suzuki coupling.

Recommended Actions:

• Lower the Temperature: Try running the reaction at a lower temperature (e.g., 80 °C instead of 110 °C).[1] This can often tip the kinetic balance in favor of the desired product.

Data Presentation: Parameter Effects on Dehalogenation

The following table summarizes the general effects of key reaction parameters on the outcome of a Suzuki coupling, providing a quick reference for optimization.

Parameter	Condition Favoring Coupling	Condition Favoring Dehalogenation	Rationale
Ligand	Bulky, electron-rich (e.g., SPhos, XPhos)[4]	Less bulky, electron-poor (e.g., PPh₃)	Electron-rich ligands accelerate reductive elimination of the desired product.[1]
Base	Weaker inorganic (e.g., K₃PO₄, Cs₂CO₃)[4]	Strong (e.g., NaOtBu, NaOH)	Strong bases can be a source of hydrides or promote pathways that generate Pd-H species.[1]
Solvent	Aprotic (e.g., Toluene, Dioxane)[4]	Protic (e.g., Alcohols) or high water content	Protic solvents and excess water can act as hydride or proton sources.[5][6][14]
Temperature	Lower (e.g., 80 °C)	Higher (e.g., >100 °C)	Higher temperatures can accelerate the rate of side reactions.[1]

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling with Minimized Dehalogenation

This protocol provides a robust starting point for the cross-coupling of an aryl bromide with an arylboronic acid, specifically designed to minimize hydrodehalogenation.[1][4]

Reaction Setup:

• To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and anhydrous potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv).

• In a separate vial, prepare the catalyst system. Add the palladium source (e.g., Pd₂(dba)₃, 0.015 mmol, 1.5 mol%) and the ligand (e.g., SPhos, 0.033 mmol, 3.3 mol%).

• Evacuate and backfill the reaction vessel with an inert atmosphere (Argon or Nitrogen) three times.

• Add the catalyst mixture to the reaction vessel, followed by the degassed solvent (e.g., Toluene, 5 mL) and degassed water (0.5 mL).

• Degassing: Purge the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the aryl bromide starting material is consumed.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure for purification.

Mandatory Visualization: Mechanistic Pathways

The following diagram illustrates the central role of the (Aryl)Pd(II)(Br)(L) intermediate. From this point, the reaction can proceed down the desired productive Suzuki coupling cycle or the undesired dehalogenation pathway.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Protodeboronation - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. books.rsc.org [books.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Yoneda Labs [yonedalabs.com]
• 15. Sci-Hub. Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides / Organometallics, 2011 [sci-hub.box]
• 16. Influence of the boron moiety and water on suzuki-miyaura catalyst-transfer condensation polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 18. reddit.com [reddit.com]

Technical Support Center: Grignard Reagent Formation with Benzylic Chlorides

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the formation of Grignard reagents from benzylic chlorides. The unique reactivity of benzylic systems often leads to competing side reactions that can significantly lower the yield of the desired organometallic reagent. This document is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address common issues observed in the laboratory.

Troubleshooting Guide & FAQs

FAQ 1: Low or No Yield of Benzylmagnesium Chloride

Question: I am attempting to synthesize benzylmagnesium chloride, but upon quenching with an electrophile, I observe very low conversion to my desired product. What are the likely causes and how can I improve my yield?

Answer: Low yields in the formation of benzylmagnesium chloride are most commonly attributed to a combination of factors, primarily the deactivation of the magnesium surface and the prevalence of side reactions. Here is a breakdown of potential causes and actionable solutions:

• Inactive Magnesium Surface: The magnesium turnings or powder you are using may have a passivating oxide layer (MgO) that prevents the insertion of magnesium into the carbon-chlorine bond. This is a very common issue.

• Wurtz Coupling: Benzylic halides are highly susceptible to a side reaction known as Wurtz coupling, where the newly formed Grignard reagent attacks the starting benzylic chloride.[1][2][3] This results in the formation of 1,2-diphenylethane, a common and often significant byproduct.[4][5]

• Moisture or Oxygen Contamination: Grignard reagents are extremely sensitive to protic sources and oxygen.[3][6][7] Any residual water in your glassware or solvent, or a leak in your inert atmosphere setup, will quench the Grignard reagent as it forms. Reaction with oxygen can lead to the formation of benzyl alcohol after workup.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low Grignard yield.

FAQ 2: Dominance of Wurtz Coupling Side Product

Question: My reaction mixture is forming a significant amount of 1,2-diphenylethane. How can I suppress this Wurtz coupling?

Answer: The Wurtz coupling reaction is a major competing pathway in the formation of Grignard reagents from reactive halides like benzylic chlorides.[1][2] The reaction involves the nucleophilic attack of the formed benzylmagnesium chloride on the electrophilic benzylic carbon of the starting material. Several strategies can be employed to minimize this undesired reaction:

• Temperature Control: The rate of Wurtz coupling is highly temperature-dependent. Maintaining a lower reaction temperature can significantly favor the Grignard formation over the coupling reaction. While initiation might require gentle heating, the reaction should be cooled once it has started.

• Slow Addition: Adding the benzylic chloride solution slowly and in a controlled manner to the magnesium suspension ensures that the concentration of the halide in the reaction mixture remains low. This minimizes the opportunity for the Grignard reagent to react with the starting material.[1][4]

• Solvent Choice: The choice of solvent plays a crucial role. While THF is a common solvent for Grignard reactions, it can promote Wurtz coupling in the case of benzylic halides.[3] Using less polar ethereal solvents like diethyl ether (Et2O) or 2-methyltetrahydrofuran (2-MeTHF) has been shown to significantly improve the ratio of Grignard reagent to the Wurtz coupling product.[3]

• Magnesium Surface Area: A larger surface area of magnesium can lead to a faster rate of Grignard formation, which can outcompete the Wurtz coupling. Using finely divided magnesium powder or ensuring the turnings are well-crushed can be beneficial.

Mechanism of Wurtz Coupling:

Caption: Competing pathways of Grignard formation and Wurtz coupling.

FAQ 3: My Grignard Reaction Won't Initiate

Question: I've set up my Grignard reaction, but there are no signs of initiation (no bubbling, no heat evolution). What should I do?

Answer: Failure to initiate is a classic problem in Grignard synthesis and is almost always due to the passivating magnesium oxide layer on the metal surface. Here are several techniques to activate the magnesium and initiate the reaction:

• Mechanical Activation: The simplest method is to crush the magnesium turnings in a dry flask (under an inert atmosphere if possible) before adding the solvent. This breaks the oxide layer and exposes a fresh, reactive metal surface.

• Chemical Activation with Iodine: A small crystal of iodine is often added to the magnesium suspension. The iodine reacts with the magnesium to form magnesium iodide, which helps to etch the oxide layer. You should wait for the characteristic brown color of the iodine to disappear before adding your halide.[8]

• Use of Initiators: A small amount of a more reactive halide, such as 1,2-dibromoethane, can be added. The Grignard reagent formed from 1,2-dibromoethane is unstable and eliminates to form ethylene and magnesium bromide, which helps to activate the magnesium surface.

• Sonication: Placing the reaction flask in an ultrasonic bath can help to physically disrupt the oxide layer and promote initiation.[9]

Protocol for Magnesium Activation with Iodine:

• Glassware Preparation: Ensure all glassware is rigorously flame-dried or oven-dried and assembled under a positive pressure of an inert gas (Argon or Nitrogen).

• Magnesium Addition: Add the required amount of magnesium turnings to the reaction flask.

• Iodine Addition: Add a single, small crystal of iodine.

• Solvent Addition: Add a small portion of the anhydrous ether solvent.

• Initiation: Gently warm the mixture until the brown color of the iodine disappears. This indicates the activation of the magnesium surface.

• Cooling: Allow the flask to cool to room temperature before proceeding with the slow addition of the benzylic chloride solution.

Experimental Protocols

Protocol 1: Optimized Formation of Benzylmagnesium Chloride

This protocol is designed to minimize Wurtz coupling by utilizing slow addition and an appropriate solvent.

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine and a few milliliters of anhydrous diethyl ether. Gently warm the flask until the iodine color fades. Allow to cool.

• Reagent Preparation: In the dropping funnel, prepare a solution of benzyl chloride (1.0 equivalent) in anhydrous diethyl ether.

• Initiation and Addition: Add a small portion (approx. 5-10%) of the benzyl chloride solution to the magnesium suspension. The reaction should initiate, as evidenced by gentle bubbling and a slight exotherm. Once initiated, begin the slow, dropwise addition of the remaining benzyl chloride solution at a rate that maintains a gentle reflux. If the reaction becomes too vigorous, cool the flask in a water bath.[8]

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 30-60 minutes to ensure complete consumption of the magnesium. The resulting greyish solution is your benzylmagnesium chloride reagent.

Data Summary

The choice of solvent has a pronounced effect on the ratio of the desired Grignard product to the undesired Wurtz coupling byproduct.

Solvent	Product to Wurtz Byproduct Ratio (Approx.)	Reference
Diethyl Ether (Et2O)	90 : 10	[3]
2-Methyltetrahydrofuran (2-MeTHF)	90 : 10	[3]
Tetrahydrofuran (THF)	30 : 70	[3]

Data is based on the reaction of benzyl chloride with magnesium followed by reaction with 2-butanone.[3]

References

• Solvent screening of benzyl chloride Grignard reaction | Download Table - ResearchGate. Available at: [Link]

• Grignard Formation - Troubleshooting and Perfecting : r/Chempros - Reddit. Available at: [Link]

• Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation. Available at: [Link]

• Grignard Reagents - Chemistry LibreTexts. Available at: [Link]

• CN1749259A - Method for preparing Grignard reagent benzylmagnesium chloride by sonochemical method - Google Patents.

• Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions. Green Chemistry. Available at: [Link]

• The Grignard Reaction Mechanism - Chemistry Steps. Available at: [Link]

• Reductive coupling reaction of benzyl, allyl and alkyl halides in aqueous medium promoted by zinc - ResearchGate. Available at: [Link]

• Grignard Reaction Mechanism - BYJU'S. Available at: [Link]

• WO2010117285A2 - Process for the preparation of grignard compounds - Google Patents.

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Technical Support Center: Managing Steric Hindrance in Ortho-Substituted Aryl Cross-Coupling

Welcome to the technical support center for navigating the complexities of ortho-substituted aryl cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with sterically demanding substrates. Here, we provide in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you overcome these synthetic hurdles.

I. Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling reaction with a di-ortho-substituted aryl halide is giving low to no yield. What is the most likely cause?

A1: Low yields in sterically hindered Suzuki-Miyaura couplings are most often due to the inhibition of one or more key steps in the catalytic cycle, primarily the transmetalation and reductive elimination steps.[1][2] The bulky ortho substituents create a "steric wall" around the metal center, impeding the approach of the organoboron reagent and hindering the final bond-forming reductive elimination.

Troubleshooting Steps:

• Ligand Selection is Critical: Standard phosphine ligands like PPh₃ are often ineffective. Switch to bulky, electron-rich monophosphine biaryl ligands (e.g., Buchwald ligands) such as XPhos, SPhos, or RuPhos.[1][3] These ligands promote both oxidative addition and the challenging reductive elimination step.[3] N-heterocyclic carbenes (NHCs) with flexible steric bulk are also excellent choices for coupling hindered substrates.[4][5]

• Re-evaluate Your Base: The choice of base is crucial for activating the boronic acid. For hindered substrates, stronger bases like potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or potassium tert-butoxide (t-BuOK) are often more effective than weaker bases like sodium carbonate (Na₂CO₃).[1][6]

• Solvent System: Aprotic polar solvents like dioxane, toluene, or THF, often with a small amount of water, are standard.[1][6] For particularly stubborn couplings, consider a solvent system that can facilitate catalyst stability and substrate solubility at higher temperatures.

Q2: I am attempting a Buchwald-Hartwig amination with an ortho-substituted aniline, and I'm primarily observing hydrodehalogenation of my aryl halide. How can I favor the desired C-N coupling?

A2: Hydrodehalogenation is a common side reaction in challenging Buchwald-Hartwig aminations. It often arises from β-hydride elimination from the palladium-amide intermediate, competing with the desired reductive elimination.[7] Steric hindrance from the ortho-substituent on the aniline can slow down the reductive elimination, giving more time for this undesired pathway to occur.

Troubleshooting Steps:

• Ligand Choice is Paramount: The use of bulky, electron-rich dialkylbiaryl phosphine ligands is essential.[3][6] Ligands like BrettPhos, CyPFtBu (JosiPhos), or tBuXPhos are specifically designed to accelerate the reductive elimination step, outcompeting β-hydride elimination.

• Base Selection: A strong, non-nucleophilic base is required. Sodium or lithium tert-butoxide (NaOt-Bu, LiOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) are common choices. The choice of cation (Na⁺, K⁺, Li⁺) can influence the reaction outcome.

• Temperature Control: While higher temperatures are often needed to overcome steric barriers, excessive heat can promote decomposition and side reactions. It's a delicate balance. Consider running the reaction at the lowest temperature that still provides a reasonable reaction rate (e.g., 80-110 °C).

Q3: Can I use aryl chlorides as coupling partners in sterically hindered cross-coupling reactions? My attempts have been unsuccessful.

A3: Yes, but it is significantly more challenging than with aryl bromides or iodides. The C-Cl bond is much stronger, making the initial oxidative addition step of the catalytic cycle more difficult.[8] For sterically hindered aryl chlorides, this initial step becomes the major bottleneck.

Troubleshooting Steps:

• Highly Active Catalyst System: You will need a very active palladium catalyst system. This typically involves bulky, electron-rich ligands like Buchwald's SPhos or XPhos, or highly effective N-heterocyclic carbene (NHC) ligands.[5][9] These ligands form highly reactive monoligated Pd(0) species that can activate the inert C-Cl bond.

• Palladium Precatalysts: Consider using modern palladium precatalysts (e.g., G3 or G4 Buchwald precatalysts). These are air-stable and efficiently generate the active Pd(0) catalyst in situ, which is crucial for challenging substrates.

• Reaction Conditions: Harsher conditions are generally required. This may include higher temperatures (100-140 °C), potentially using a high-boiling solvent like toluene or tert-amyl alcohol, and a strong base like potassium phosphate or sodium tert-butoxide.

II. Troubleshooting Guides

Guide 1: Low Yield in Tetra-ortho-substituted Biaryl Synthesis (Suzuki-Miyaura)

Problem: Synthesis of a biaryl with substituents at all four ortho positions results in low yield (<20%), with starting materials largely unreacted.

Causality Analysis:

This is a classic case of severe steric hindrance. The formation of tetra-ortho-substituted biaryls is one of the most challenging cross-coupling reactions because both the transmetalation and reductive elimination steps are extremely slow.[5]

Troubleshooting Workflow:

Figure 1. Troubleshooting workflow for low yields in tetra-ortho-substituted biaryl synthesis.

Detailed Protocol: Ligand and Base Optimization

• Vessel Preparation: In an oven-dried vial with a stir bar, add the di-ortho-substituted aryl halide (1.0 equiv), the di-ortho-substituted boronic acid (1.5 equiv), and finely powdered potassium phosphate (K₃PO₄, 3.0 equiv).

• Inert Atmosphere: Seal the vial and purge with argon for 10 minutes.

• Catalyst Addition: Under argon, add a specialized ligand like AntPhos (2 mol%) and a palladium source like Pd(OAc)₂ (1 mol%).[10] Alternatively, use a precatalyst like HFTPhos-Pd-G3 (1 mol%).[11]

• Solvent Addition: Add degassed toluene or dioxane (to achieve a concentration of 0.1 M).

• Reaction: Heat the reaction at 110 °C with vigorous stirring for 12-24 hours, monitoring by TLC or LC-MS.

Guide 2: Reaction Stalls in Buchwald-Hartwig Amination of Hindered Anilines

Problem: The reaction proceeds initially but stalls at ~50% conversion, even after extended reaction times.

Causality Analysis:

Reaction stalling can be due to catalyst deactivation or the formation of an off-cycle, stable palladium complex that is difficult to re-enter the catalytic cycle. With sterically hindered anilines, the oxidative addition complex can be particularly stable and reluctant to proceed to reductive elimination.

Troubleshooting Workflow:

Figure 2. Troubleshooting workflow for stalled Buchwald-Hartwig amination reactions.

Key Considerations:

• Ligand:Palladium Ratio: Increasing the amount of ligand relative to the palladium source can sometimes help stabilize the catalyst and prevent the formation of inactive palladium species.

• Precatalyst Generation: Using a fourth-generation (G4) Buchwald precatalyst can provide a more stable and active catalyst throughout the reaction.[12]

• Solvent Choice: Solvents can have a significant impact on catalyst stability and reactivity. For very hindered systems, a higher boiling point, less coordinating solvent like tert-amyl alcohol can be beneficial.

III. Advanced Strategies and Mechanistic Insights

The Role of Ligand Bite Angle and Flexibility

For sterically demanding couplings, the "bite angle" and steric bulk of the phosphine ligand are critical parameters.

Ligand Type	Typical Bite Angle	Application for Steric Hindrance	Rationale
Monodentate Biarylphosphines (e.g., XPhos)	N/A	Excellent	The bulky, electron-rich nature promotes reductive elimination.[3]
Chelating Diphosphines (e.g., Xantphos)	Wide	Moderate	A wide bite angle can favor reductive elimination, but the ligand's rigidity can sometimes be detrimental with highly hindered substrates.
N-Heterocyclic Carbenes (NHCs)	N/A	Excellent	Strong σ-donating ability and "flexible" steric bulk can stabilize the catalytic species and promote challenging steps.[4][5]

Understanding the Catalytic Cycle Under Steric Strain

Steric hindrance primarily affects two key steps in the palladium-catalyzed cross-coupling cycle: transmetalation and reductive elimination.

Figure 3. Palladium cross-coupling cycle highlighting steps impacted by steric hindrance.

• Oxidative Addition: This step is less commonly the rate-limiting step for aryl bromides and iodides, but for aryl chlorides, the high bond dissociation energy makes this step challenging, especially with ortho-substituents.[8] Bulky, electron-donating ligands are crucial to facilitate this step.[3][6]

• Transmetalation: The transfer of the organometallic partner to the palladium center can be severely impeded if either coupling partner has bulky ortho-substituents. A strong base is often required to generate a more nucleophilic organoboron species ("ate" complex) to accelerate this step.[2][9]

• Reductive Elimination: This is often the rate-limiting step in the formation of highly substituted products. The two bulky aryl groups must come into close proximity on the palladium center to form the new C-C bond. Ligands that are both bulky and electron-rich are known to accelerate this step.[11]

Alternative Coupling Strategies for Extreme Steric Hindrance

When conventional Suzuki or Buchwald-Hartwig conditions fail, consider alternative strategies:

• Organocopper Reagents: In some cases, using organocopper reagents in a palladium-catalyzed coupling can overcome the limitations of organoboranes for highly hindered systems. The transmetalation from copper to palladium can have a lower activation energy.[13][14][15]

• Nickel Catalysis: Nickel catalysts can exhibit different reactivity patterns compared to palladium and are sometimes more effective for coupling sterically hindered substrates, particularly for C(sp³)-C(sp²) couplings or reactions involving aryl chlorides.[16]

This technical guide provides a starting point for troubleshooting and optimizing your sterically challenging cross-coupling reactions. Remember that each substrate combination is unique, and a systematic approach to optimizing ligands, bases, solvents, and temperature is key to success.

References

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. (n.d.). Available at: [Link]

• Valerie, C., et al. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Pharmaceuticals. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. (n.d.). Available at: [Link]

• Wang, C., et al. (2019). Sterically Hindered Ketones via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Amides by N-C(O) Activation. Organic Letters. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. In Palladium-Catalyzed Coupling Reactions: Practical Aspects and Future Developments (pp. 113-143). Wiley-VCH. Available at: [Link]

• Glover, C. J., et al. (2018). Phosphino-Triazole Ligands for Palladium-Catalyzed Cross-Coupling. Organometallics. Available at: [Link]

• Tu, T., et al. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Letters. Available at: [Link]

• Sterically Hindered Ketones via Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of Amides by N–C(O) Activation. ResearchGate. (2019). Available at: [Link]

• Tang, W., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Chemical Science. Available at: [Link]

• Gensch, T., et al. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Biochemistry. Available at: [Link]

• Wang, C., & Gong, H. (2020). Cross-Electrophile Couplings of Activated and Sterically Hindered Halides and Alcohol Derivatives. Accounts of Chemical Research. Available at: [Link]

• Tang, W., et al. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Chemical Communications. Available at: [Link]

• Oi, M., et al. (2019). Organocopper cross-coupling reaction for C–C bond formation on highly sterically hindered structures. Chemical Science. Available at: [Link]

• A Sterically Hindered Phosphorus Ligand for Palladium-Catalyzed Sterically Hindered Aryl-Alkyl Coupling Reaction. ResearchGate. (2025). Available at: [Link]

• Nova, A., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Available at: [Link]

• Sharma, S., et al. (2021). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts. Available at: [Link]

• Seo, S., & Marks, T. J. (2011). Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. Organic Letters. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. (n.d.). Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. (2010). Available at: [Link]

• Ureshino, T., et al. (2025). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters. Available at: [Link]

• A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. Institut Kimia Malaysia. (n.d.). Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. (2024). Available at: [Link]

• Oi, M., et al. (2019). Organocopper cross-coupling reaction for C–C bond formation on highly sterically hindered structures. Chemical Science. Available at: [Link]

• Roche, M., et al. (2013). Synthesis of Ortho/Ortho′-Substituted 1,1-Diarylethylenes through Cross-Coupling Reactions of Sterically Encumbered Hydrazones and Aryl Halides. The Journal of Organic Chemistry. Available at: [Link]

• Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. ResearchGate. (2025). Available at: [Link]

• Reddy, V. P., et al. (2025). Copper-Iron-Catalyzed Cross-Coupling of ortho-Substituted Sulfonamides with Sterically Hindered (Hetero)aryl Chlorides and Alkyl Halides: Synthesis of Sulfonamide Drugs. Organic Letters. Available at: [Link]

• Organocopper Cross-coupling Reaction for C–C Bond Formation on Highly Sterically Hindered Structures. ResearchGate. (2019). Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. (2023). Available at: [Link]

• Bakos, J., et al. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics. Available at: [Link]

• Low Temperature Studies of Iron-Catalyzed Cross-Coupling of Alkyl Grignard Reagents with Aryl Electrophiles. ResearchGate. (2025). Available at: [Link]

• The Buchwald–Hartwig Amination After 25 Years. ResearchGate. (n.d.). Available at: [Link]

• Takeda, Y., et al. (2021). Synthesis of Azidoanilines by the Buchwald-Hartwig Amination. The Journal of Organic Chemistry. Available at: [Link]

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• 4. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
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• 6. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis of Azidoanilines by the Buchwald-Hartwig Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Organocopper cross-coupling reaction for C–C bond formation on highly sterically hindered structures - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Organocopper cross-coupling reaction for C–C bond formation on highly sterically hindered structures - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

troubleshooting Buchwald-Hartwig amination of electron-deficient aryl halides

A Senior Application Scientist's Guide to Troubleshooting the C-N Coupling of Electron-Deficient Aryl Halides

Welcome to the technical support center for the Buchwald-Hartwig amination. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of coupling amines with electron-deficient aryl and heteroaryl halides. As these substrates present unique challenges, this resource provides in-depth, field-proven insights in a direct question-and-answer format to help you diagnose and resolve issues encountered at the bench.

The Challenge of Electron-Deficient Systems

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen bonds with remarkable efficiency.[1] However, when the aryl halide is electron-deficient (e.g., pyridines, pyrimidines, or rings bearing electron-withdrawing groups), the reaction kinetics and potential side reactions can differ significantly from their electron-rich counterparts. These substrates are prone to nucleophilic aromatic substitution (SNAr) and can influence the stability and reactivity of the palladium catalyst throughout the catalytic cycle. This guide will address the specific pitfalls associated with these challenging, yet vital, coupling partners.

Troubleshooting Guide: From Failed Reactions to Optimized Success

This section addresses specific experimental failures. The guidance follows a logical progression from fundamental checks to nuanced optimization strategies.

Question 1: My reaction shows low or no conversion of the starting aryl halide. Where do I begin troubleshooting?

Answer:

Low or no conversion is the most common issue and typically points to a problem with one of the core components of the reaction: the catalyst's activity, the reagents' purity, or the reaction environment itself.

Causality: The palladium catalyst must be in the active Pd(0) state to initiate the catalytic cycle by undergoing oxidative addition into the aryl halide C-X bond.[2][3] If the active catalyst doesn't form or is rapidly deactivated (poisoned), the cycle never begins.

Troubleshooting Workflow:

• Verify the Integrity of Your Setup:

  • Anaerobic Conditions: The Pd(0) species and many phosphine ligands are sensitive to oxygen. Ensure your reaction vessel was properly purged with an inert gas (Argon or Nitrogen) and that solvents were rigorously degassed.

  • Anhydrous Conditions: Water can hydrolyze the phosphine ligand and interfere with the base. Use anhydrous solvents and ensure all glassware is oven-dried.

• Assess Reagent Quality:

  • Palladium Source: Using a high-quality palladium precatalyst is often more reliable than generating the active catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃.[2][4] Precatalysts, especially the newer generations (G3, G4), provide a more consistent and rapid generation of the active LPd(0) species upon exposure to the base.[2]

  • Amine and Aryl Halide Purity: Impurities in your starting materials can act as catalyst poisons. If necessary, purify them by distillation, recrystallization, or column chromatography.

  • Base Quality: The most common bases, like sodium tert-butoxide (NaOtBu), are hygroscopic. Use a freshly opened bottle or a sample stored in a desiccator. Clumping or discoloration indicates degradation.

• Re-evaluate Your Catalyst System:

  • Ligand Choice: Electron-deficient aryl halides, particularly chlorides, require electron-rich and sterically bulky ligands to promote the difficult oxidative addition step.[4] If you are using an older ligand like BINAP or dppf, consider switching to a modern biaryl phosphine ligand (e.g., XPhos, RuPhos, or BrettPhos).[5][6]

  • Catalyst Loading: For challenging substrates, a higher catalyst loading (e.g., 2-5 mol %) may be necessary to achieve full conversion.

Below is a workflow diagram to guide your initial troubleshooting steps for low conversion issues.

Caption: A logical workflow for troubleshooting low conversion.

Question 2: I'm observing significant hydrodehalogenation of my aryl halide. How can I suppress this side reaction?

Answer:

Hydrodehalogenation (replacement of the halide with a hydrogen atom) is a common competing pathway, especially with electron-deficient aryl halides and when using primary amines.

Causality: This side reaction often arises from a competing β-hydride elimination from the palladium-amido intermediate (LₙPd(Ar)(NRH)). This process is more favorable when the desired reductive elimination to form the C-N bond is slow. The resulting palladium-hydride species can then reductively eliminate with the aryl group to form the undesired arene.

Strategies to Minimize Hydrodehalogenation:

• Ligand Modification: The choice of ligand is critical. Sterically bulky biaryl phosphine ligands (e.g., t-BuXPhos, BrettPhos) create a congested coordination sphere around the palladium center.[6] This steric hindrance disfavors the geometry required for β-hydride elimination and promotes the desired C-N reductive elimination.

• Base Selection: The strength and nature of the base can influence the reaction pathway. While a strong base is needed for amine deprotonation, an excessively strong base can sometimes promote side reactions. If using NaOtBu, consider screening a weaker inorganic base like Cs₂CO₃ or K₃PO₄, which may require higher temperatures but can provide a cleaner reaction profile.[2][7]

• Solvent Choice: Non-polar solvents like toluene or dioxane are generally preferred.[6][7] They can influence the aggregation state of the catalyst and the solubility of intermediates, sometimes tipping the balance away from side reactions.

Question 3: My base-sensitive functional groups (e.g., esters, ketones) are not surviving the reaction conditions. What are my options?

Answer:

This is a classic challenge where the need for a strong base conflicts with the stability of the substrate. The solution lies in finding a milder base that is still effective at promoting catalysis.

Causality: Strong alkoxide bases like NaOtBu are highly nucleophilic and can cause hydrolysis or other unwanted reactions with sensitive functional groups, especially at the elevated temperatures often required for C-N coupling.[8][9]

Milder Base Systems:

• Inorganic Carbonates/Phosphates: Weaker inorganic bases like cesium carbonate (Cs₂CO₃) and potassium phosphate (K₃PO₄) are excellent alternatives.[2][10] They are less nucleophilic and generally more compatible with a wide range of functional groups. However, their use often necessitates higher reaction temperatures or longer reaction times to achieve comparable rates to NaOtBu.

• Soluble Organic Bases: The use of soluble organic bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is an emerging strategy.[8] These can offer homogeneous reaction conditions, which is particularly advantageous for reproducibility and scale-up, and are often more tolerant of sensitive functionalities.

Base	Typical pKa (Conjugate Acid)	Advantages	Disadvantages
NaOtBu	~19	High reactivity, often allows for lower temperatures and catalyst loadings.	Incompatible with many base-sensitive groups (esters, enolizable ketones).[9] Can be heterogeneous.
LHMDS	~26	Allows for the use of substrates with protic functional groups.	Air-sensitive solid. Can be incompatible with some groups at high temperatures.[9]
Cs₂CO₃	~10.3	Excellent functional group tolerance. Good solubility in some organic solvents.[2]	Often requires higher temperatures or longer reaction times. Can be expensive.[9]
K₃PO₄	~12.3	Good functional group tolerance. Economical.	Can require higher catalyst loadings and longer reaction times.[9] Poor solubility.
DBU	~13.5	Soluble organic base, leading to homogeneous reactions. Functional group tolerant.[8]	May be less effective for the most challenging substrates without careful ligand selection.

Frequently Asked Questions (FAQs)

Q1: How do I select the optimal ligand for an electron-deficient aryl chloride?

The coupling of aryl chlorides is challenging because the C-Cl bond is strong, making the initial oxidative addition step the rate-limiting part of the catalytic cycle.[4] To overcome this barrier, the ligand must be both electron-rich to increase the electron density on the palladium center, making it more nucleophilic, and sterically bulky to promote the dissociation of the ligand and facilitate the approach of the aryl halide.

Modern biarylmonophosphine ligands developed by the Buchwald group are the gold standard. A good starting point for screening includes:

• XPhos: A highly general and effective ligand.

• RuPhos: Often effective for heteroaromatic halides.

• BrettPhos: Excellent for coupling primary amines and minimizing hydrodehalogenation.[9]

Caption: The Buchwald-Hartwig catalytic cycle.

Q2: What is the recommended palladium source: a precatalyst or generating Pd(0) in situ?

For consistency, reproducibility, and efficiency, palladium precatalysts are highly recommended. [2][4]

• In situ Generation (e.g., Pd(OAc)₂, Pd₂(dba)₃): While classic, these sources require reduction from Pd(II) to Pd(0) or ligand exchange to form the active catalyst.[2] This process can be inefficient and inconsistent, often requiring higher catalyst loadings and leading to the formation of palladium black (inactive Pd metal), which reduces yield.

• Precatalysts (e.g., XPhos Pd G3): These are air-stable Pd(II) complexes that are designed to rapidly and quantitatively generate the active LPd(0) species upon reaction with the base.[2] This ensures a high concentration of the active catalyst from the very start of the reaction, leading to cleaner reactions and lower required catalyst loadings.

Q3: Which solvent should I choose?

The most common and effective solvents are toluene and 1,4-dioxane .[7] Other solvents like THF or tert-butanol can also be effective, particularly for more polar substrates. The key considerations are:

• Solubility: The solvent must dissolve the aryl halide, amine, and the catalytic species.

• Boiling Point: The reaction often requires heating (80-110 °C), so the solvent's boiling point should be appropriate.

• Inertness: The solvent must be inert to the reaction conditions (especially the strong base).

• Purity: Always use anhydrous, degassed solvents to prevent catalyst deactivation.

A notable exception is the use of aryl iodides, which can generate iodide salts that inhibit the catalyst. In such cases, using a solvent like toluene, where the iodide salt is poorly soluble and precipitates, can mitigate this inhibition.[2][5]

General Experimental Protocol for a Screening Reaction

This protocol provides a reliable starting point for the amination of an electron-deficient aryl halide. All manipulations should be performed under an inert atmosphere using standard Schlenk line or glovebox techniques.

Materials:

• Aryl Halide (1.0 mmol, 1.0 equiv)

• Amine (1.2 mmol, 1.2 equiv)

• Palladium Precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol %)

• Ligand (if not using a precatalyst, e.g., XPhos, 0.04 mmol, 4 mol %)

• Base (e.g., NaOtBu, 1.4 mmol, 1.4 equiv)

• Anhydrous, Degassed Solvent (e.g., Toluene, 5 mL)

Procedure:

• Vessel Preparation: To an oven-dried reaction vial or Schlenk flask equipped with a magnetic stir bar, add the aryl halide, palladium precatalyst, and base.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with argon or nitrogen three times.

• Addition of Reagents: Under a positive pressure of inert gas, add the solvent followed by the amine (if liquid) via syringe. If the amine is a solid, it can be added in step 1.

• Reaction: Place the sealed vessel in a preheated oil bath or heating block at the desired temperature (typically 80-110 °C).

• Monitoring: Stir the reaction vigorously. Monitor the progress by TLC, GC-MS, or LC-MS by taking small aliquots under inert conditions.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and quench with water or saturated aqueous ammonium chloride.

• Extraction & Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography.

References

• Reddit discussion on troubleshooting a Buchwald-Hartwig amination. (2018). r/chemistry. [Link]

• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• Kashani, S. K., Jessiman, J. E., et al. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Bosiak, M. J., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Research Portal. [Link]

• Dennis, J. M., et al. (n.d.). An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling. PMC. [Link]

• SciToons. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

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• 10. Breaking the Base Barrier: An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Purification of Polyhalogenated Organic Compounds (PHOCs)

Welcome to the dedicated support center for researchers, chemists, and drug development professionals facing the unique and often formidable challenges of purifying polyhalogenated organic compounds (PHOCs). The incorporation of halogens is a cornerstone of modern medicinal chemistry, enhancing metabolic stability and biological activity.[1][2] However, these same atoms introduce significant hurdles in purification, from stubborn impurities to on-column degradation.

This guide is structured to provide not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your laboratory. We will move from high-level strategy to specific, actionable troubleshooting protocols.

Troubleshooting Guide: From Tailing Peaks to Vanishing Yields

This section addresses the most common issues encountered during the chromatographic purification of PHOCs. Each problem is broken down by its likely causes and a series of recommended solutions.

Issue 1: My desired compound is co-eluting with a dehalogenated impurity.

This is one of the most frequent and frustrating challenges, as the impurity often has a polarity very similar to the target compound, making separation difficult.[1]

Primary Causes:

• Minimal Polarity Difference: The loss of a halogen atom (e.g., fluorine or chlorine) results in a minimal change to the molecule's overall polarity, leading to very close retention times in both normal- and reversed-phase chromatography.[1][2]

• Formation During Synthesis: Impurities may be present from starting materials or formed during synthetic steps like catalytic hydrogenation, where partial dehalogenation can occur alongside the desired reaction.[1]

Recommended Solutions:

• Switch to a High-Resolution Stationary Phase: Standard C18 and silica columns may not provide sufficient selectivity.

  • Pentafluorophenyl (PFP) Columns: These columns, particularly in reversed-phase HPLC, offer alternative selectivity mechanisms (pi-pi, dipole-dipole, and ion-exchange interactions) that can effectively resolve halogenated isomers and dehalogenated impurities where C18 fails. A single UHPLC method using a Hypersil Gold PFP column has shown excellent performance for separating diverse halogenated molecules.[1][2]

  • Phenyl-Hexyl Columns: The phenyl stationary phase can provide pi-pi interactions with aromatic PHOCs, offering a different selectivity profile compared to purely aliphatic phases like C18.

• Optimize the Mobile Phase:

  • Solvent Choice: In reversed-phase, switching between acetonitrile and methanol can alter selectivity. Methanol, being a protic solvent, can engage in different hydrogen bonding interactions than the aprotic acetonitrile, sometimes improving resolution.[3]

  • Additives: For ionizable PHOCs, adjusting the pH with additives like formic acid, trifluoroacetic acid, or phosphoric acid can change the ionization state and dramatically impact retention and selectivity.[1]

• Consider Supercritical Fluid Chromatography (SFC): SFC often provides orthogonal selectivity to HPLC and is particularly effective for separating closely related isomers. Chiral SFC platforms have shown excellent results for resolving halogen-containing small molecules.[1][2]

Stationary Phase	Primary Separation Mechanism	Pros for PHOCs	Cons for PHOCs
Standard Silica	Adsorption (Normal-Phase)	Good for preparative scale-up of non-polar compounds.[4][5]	Can be acidic, leading to degradation; may offer poor selectivity for dehalogenated impurities.[6]
Standard C18	Hydrophobic Partitioning (Reversed-Phase)	Widely applicable and well-understood.	Often fails to resolve compounds with very similar hydrophobicity, like dehalogenated analogs.[7]
Pentafluorophenyl (PFP)	Mixed-Mode (Hydrophobic, π-π, Dipole)	Excellent alternative selectivity for aromatic and halogenated compounds.[1][2]	Can have different retention characteristics that require re-optimization of methods.
Phenyl-Hexyl	Mixed-Mode (Hydrophobic, π-π)	Provides π-π interactions that can help separate aromatic PHOCs.[1][2]	Selectivity benefits are most pronounced for aromatic systems.

Issue 2: My compound is degrading on the column, leading to low recovery.

PHOCs can be susceptible to degradation, especially on standard silica gel which has a naturally acidic surface due to silanol groups (Si-OH).

Primary Causes:

• Acid-Sensitivity: The Lewis acidic sites on silica gel can catalyze the degradation of sensitive functional groups or cleavage of protecting groups.[8]

• Thermal Instability: Some polyhalogenated compounds are thermally labile and can decompose if excessive heat is generated due to high flow rates or during solvent evaporation post-purification.[9][10]

Recommended Solutions:

• Neutralize the Stationary Phase:

  • Mobile Phase Modifier: For flash chromatography on silica, add a small amount of a basic modifier like triethylamine (0.1-1%) or ammonia in methanol to the eluent.[11] This neutralizes the acidic silanol sites and prevents degradation of acid-sensitive compounds.

  • Pre-treat the Silica: Create a slurry of silica gel in the non-polar solvent containing 1-2% triethylamine, let it stand for an hour, then pack the column.

• Switch to an Inert Stationary Phase:

  • Alumina: Activated alumina is a good alternative to silica, available in neutral, acidic, or basic forms. For basic or acid-sensitive compounds, neutral or basic alumina is an excellent choice.[6]

  • Bonded Phases: Diol- or Amino-bonded silica phases are less acidic and offer different selectivity.

  • Reversed-Phase (C18): If the compound is amenable, modern, highly end-capped C18 columns are very inert.

• Control Temperature:

  • For preparative HPLC of thermally sensitive compounds, use a column thermostat set to a lower temperature (e.g., 5-10°C).[9] Be aware that lower temperatures can increase mobile phase viscosity and backpressure, and may cause peak broadening.[9]

  • During post-purification solvent removal, use a rotary evaporator with a low-temperature water bath and avoid aggressive heating.[9]

Caption: Decision tree for troubleshooting compound degradation.

Frequently Asked Questions (FAQs)

Q1: What is the best general approach for developing a purification method for a new PHOC?

A: A systematic, multi-step approach is always best. Purification has become a crucial, time-consuming step in drug development.[12][13]

Step-by-Step Method Development Protocol:

• Assess Polarity and Solubility:

  • Determine the compound's solubility in common chromatography solvents (e.g., hexane, ethyl acetate, dichloromethane, methanol, acetonitrile). Poor solubility can lead to on-column precipitation.[14][15]

  • Non-polar to moderately polar PHOCs are generally good candidates for normal-phase chromatography.[15] Highly polar or water-soluble PHOCs are better suited for reversed-phase or HILIC.[7][16]

• Scout with Thin-Layer Chromatography (TLC) for Normal-Phase:

  • Use TLC to quickly screen various solvent systems (e.g., ethyl acetate/hexane, methanol/dichloromethane).[4][11]

  • Aim for a retention factor (Rf) of 0.15 to 0.40 for your target compound to ensure good separation on a flash column.[15] This provides an optimal balance between resolution and run time.[15]

• Scout with Analytical HPLC for Reversed-Phase:

  • Use a short analytical C18 or PFP column to run fast scouting gradients (e.g., 5-95% acetonitrile/water in 5 minutes). This will determine the approximate solvent percentage needed to elute your compound.

  • This analytical method can then be scaled up for preparative HPLC purification.[3][17]

• Perform a Small-Scale Purification:

  • Before committing a large amount of material, perform a small-scale purification on a flash system or preparative HPLC to confirm the separation works as predicted.

• Scale-Up:

  • Once the method is validated, scale up the column size and sample load for the full purification. Preparative HPLC is a powerful technique for isolating and purifying significant quantities of a target compound.[18][19]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. labcompare.com [labcompare.com]
• 4. biotage.com [biotage.com]
• 5. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Silica Gel-Mediated Organic Reactions under Organic Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Chromatography [chem.rochester.edu]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. biotage.com [biotage.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. sorbtech.com [sorbtech.com]
• 16. teledynelabs.com [teledynelabs.com]
• 17. warwick.ac.uk [warwick.ac.uk]
• 18. Preparative HPLC | Teledyne LABS [teledynelabs.com]
• 19. ijcpa.in [ijcpa.in]

Technical Support Center: Catalyst Selection for Selective C-Br Activation Over C-Cl

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on achieving selective C-Br activation in the presence of C-Cl bonds. This resource is designed to address common challenges and provide practical, field-proven solutions to accelerate your research and development efforts.

Introduction: The Challenge of Chemoselectivity

In the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries, the ability to selectively functionalize one position over another is paramount. Aryl halides are common building blocks, and molecules containing both bromine and chlorine atoms present a unique challenge: how to activate the more reactive C-Br bond while leaving the less reactive C-Cl bond untouched for subsequent transformations. This guide provides a comprehensive overview of the principles, catalyst systems, and troubleshooting strategies to master this selective transformation.

The foundation of this selectivity lies in the difference in bond dissociation energies (BDEs). The general order of reactivity for oxidative addition to a low-valent metal center, such as palladium, is C–I > C–Br > C–OTf > C–Cl.[1] This inherent difference in reactivity provides a thermodynamic basis for selectivity. However, achieving high selectivity in practice requires careful control over the catalyst system and reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle governing selective C-Br activation over C-Cl?

A1: The primary principle is the difference in bond dissociation energy (BDE). The C-Br bond is weaker than the C-Cl bond, making it more susceptible to cleavage by a transition metal catalyst during the oxidative addition step of a cross-coupling reaction.[1] This thermodynamic difference allows for a window of reactivity where the catalyst can selectively activate the C-Br bond under carefully controlled conditions.

Q2: Which catalyst systems are most effective for this transformation?

A2: Palladium-based catalysts are the most extensively studied and widely used for selective C-Br activation.[1] The key to their success lies in the choice of ligand. Bulky and electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) have demonstrated excellent performance in enhancing both the reactivity and selectivity for C-Br bond activation.[1] Nickel-based catalysts are also emerging as a powerful alternative, sometimes offering complementary reactivity.

Q3: Can you provide examples of specific ligands that are known to promote C-Br selectivity?

A3: Certainly. For phosphine ligands, dialkylbiaryl phosphines such as SPhos and XPhos are known for their effectiveness in a wide range of cross-coupling reactions, including those requiring high selectivity.[2][3] Phospha-adamantane-based ligands have also been shown to be highly active and selective for the coupling of aryl bromides at room temperature.[4] For N-heterocyclic carbenes (NHCs), those with bulky substituents on the nitrogen atoms, such as mesityl or 2,6-diisopropylphenyl groups, are commonly used to create a sterically demanding and electron-rich environment around the metal center, which favors selective C-Br activation.[5]

Q4: What role do reaction parameters like temperature, base, and solvent play in selectivity?

A4: These parameters are critical for fine-tuning selectivity.

• Temperature: Lowering the reaction temperature can often enhance selectivity, as the activation energy for C-Cl bond cleavage is typically higher than that for C-Br. However, the temperature must be sufficient to drive the desired C-Br activation at a reasonable rate.[1]

• Base: The choice and strength of the base can influence the catalytic cycle. A weaker base may be preferable to avoid promoting the more difficult C-Cl activation.

• Solvent: The solvent can affect the solubility of the catalyst and substrates, as well as the stability of intermediates in the catalytic cycle. Polar aprotic solvents like dioxane or THF are commonly used. The solvent can also influence the aggregation state of the catalyst, which can impact its activity and selectivity.[6][7]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides a systematic approach to resolving them.

Problem 1: Low or No Conversion of the Aryl Bromide

Symptoms:

• Your starting material (aryl bromide) is largely unreacted after the expected reaction time.

• TLC or LC-MS analysis shows predominantly starting material.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Inactive Catalyst	The active Pd(0) species may not be forming efficiently from the precatalyst, or the catalyst may have decomposed.[1]	Ensure your palladium precatalyst is of high quality and stored under an inert atmosphere. If using a Pd(II) source, ensure conditions are suitable for in-situ reduction to Pd(0). Consider using a pre-formed Pd(0) source like Pd₂(dba)₃ or a well-defined precatalyst.
Low Reaction Temperature	The reaction may not have sufficient thermal energy to overcome the activation barrier for C-Br oxidative addition.[1]	Gradually increase the reaction temperature in increments of 10-20 °C. Monitor the reaction closely for the onset of C-Cl activation as you increase the temperature.
Impure Reagents or Solvents	Impurities such as water, oxygen, or other reactive species can poison the catalyst.	Use freshly distilled and degassed solvents. Ensure all reagents are of high purity. Rigorous degassing of the reaction mixture is crucial.
Inappropriate Ligand	The chosen ligand may not be suitable for the specific substrate or reaction type.	Screen a panel of ligands with varying steric and electronic properties. Consider both phosphine and NHC-based ligands.

Troubleshooting Workflow for Low Conversion:

Caption: Troubleshooting workflow for low or no conversion.

Problem 2: Poor Selectivity (Significant C-Cl Activation)

Symptoms:

• Formation of a significant amount of the product resulting from C-Cl bond activation.

• Mixture of mono- and di-substituted products observed.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Reaction Conditions Too Harsh	High temperatures and prolonged reaction times can provide enough energy to overcome the activation barrier for C-Cl bond cleavage.[1]	Reduce the reaction temperature. Monitor the reaction progress closely and stop the reaction as soon as the aryl bromide is consumed.
Inappropriate Ligand	The ligand may not provide sufficient steric bulk or electron density to differentiate between the C-Br and C-Cl bonds effectively.	Switch to a bulkier and more electron-donating ligand. For example, moving from PPh₃ to a more sterically demanding Buchwald-type ligand can improve selectivity.
Incorrect Base	A very strong base might facilitate the more challenging C-Cl activation.	Screen a range of bases with varying strengths (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).
High Catalyst Loading	A high concentration of the active catalyst might increase the rate of the undesired C-Cl activation.	Try reducing the catalyst loading. This can sometimes temper the overall reactivity and improve selectivity.

Catalyst Selection Logic for Improved Selectivity:

Caption: Logical workflow for catalyst selection to enhance selectivity.

Experimental Protocols

General Procedure for a Selective Suzuki-Miyaura Coupling

This protocol is a starting point and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl dihalide (1.0 equiv), boronic acid (1.2 equiv), and base (e.g., K₂CO₃, 2.0 equiv).

• Catalyst Addition: In a separate vial, pre-mix the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%) in a small amount of the reaction solvent. Add this catalyst mixture to the Schlenk flask.

• Solvent Addition and Degassing: Add the degassed solvent (e.g., dioxane/water 4:1, 0.1 M) to the Schlenk flask. Subject the mixture to three cycles of vacuum-backfill with an inert gas (e.g., argon or nitrogen).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.[8][9]

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Analytical Monitoring

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is an invaluable tool for monitoring the progress and selectivity of these reactions.[8][9]

• Sample Preparation: Withdraw a small aliquot from the reaction mixture, quench it with a small amount of water, and extract with an organic solvent.

• Analysis: Inject the organic layer into the GC-MS.

• Interpretation: Monitor the disappearance of the starting aryl dihalide and the appearance of the mono-arylated (C-Br coupled) and di-arylated (C-Br and C-Cl coupled) products. The relative peak areas can provide a quantitative measure of the reaction's selectivity.

In-situ Spectroscopic Techniques:

For a more detailed mechanistic understanding, in-situ techniques like high-pressure NMR or IR spectroscopy can be employed to observe the catalytic species and intermediates directly under reaction conditions.[10]

Case Study: Selective Functionalization in Drug Discovery

The selective functionalization of C-Br bonds in the presence of C-Cl bonds is a critical strategy in medicinal chemistry for the late-stage modification of complex molecules. For instance, a synthetic intermediate containing both a bromo and a chloro substituent on an aromatic core can be selectively coupled at the bromo position to introduce a key pharmacophore. The remaining chloro group can then be targeted in a subsequent reaction to attach a solubilizing group or another binding element, allowing for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

References

• Adjabeng, G., et al. (2003). Novel Class of Tertiary Phosphine Ligands Based on a Phospha-adamantane Framework and Use in the Suzuki Cross-Coupling Reactions of Aryl Halides under Mild Conditions. Organic Letters. [Link]

• Mollar, C., et al. (2010). Competitive and Selective Csp3 Br versus Csp2 Br Bond Activation in Palladium‐Catalysed Suzuki Cross‐Coupling: An Experimental and Theoretical Study of the Role of Phosphine Ligands. Chemistry – A European Journal. [Link]

• Wiley Analytical Science. (2019). Coupling methods in mass spectrometry part 2: GC-MS, HPLC-MS, CE-MS and TLC-MS. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of visualized experiments : JoVE. [Link]

• Sanderson, J. S., et al. (2022). Steric and electronic effects of ligand substitution on redox-active Fe4S4-based coordination polymers. Dalton Transactions. [Link]

• Harris, D. A., et al. (2013). Solvent dependent branching between C-I and C-Br bond cleavage following 266 nm excitation of CH2BrI. The Journal of chemical physics. [Link]

• Ashenhurst, J. (2013). Selectivity in Free Radical Reactions: Bromination vs. Chlorination. Master Organic Chemistry. [Link]

• Snow, N. H. (2021). Flying High with Sensitivity and Selectivity:- GC–MS to GC–MS/MS. LCGC International. [Link]

• ResearchGate. (2025). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. [Link]

• RSC Publishing. (2016). Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. [Link]

• Pérez-Temprano, M. H., et al. (2012). Computational Perspective on Pd-Catalyzed C–C Cross-Coupling Reaction Mechanisms. Accounts of Chemical Research. [Link]

• ACS Publications. (2026). Catalyst Metamorphosis: In Situ Oxidation of Diphosphines in Palladium-Catalyzed Regioselective and Enantioselective Heck Reactions. [Link]

• Master Organic Chemistry. (2013). Selectivity In Free Radical Reactions. [Link]

• ACS Publications. (2026). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. [Link]

• ResearchGate. (2025). Catalytic C−C Bond Formation through Selective Activation of C−F Bonds. [Link]

• Plasmion. GC-MS Coupling. [Link]

• Princeton University. (2021). Studies of C–H activation and functionalization: Combined computational and experimental efforts to elucidate mechanisms, principles, and catalysts. [Link]

• Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

• ACS Publications. (2026). Iridium-Catalyzed B–H/C–H Dehydrogenative Coupling to Enable Boron–Nitrogen-Embedded Polycyclic Aromatic Hydrocarbons. [Link]

• University of Windsor. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. [Link]

• ACS Publications. (2026). Gold-Catalyzed Synthesis of sp3-Rich Nortricyclanes from Norbornenes. [Link]

• RSC Publishing. (2021). Site-selective C–H functionalization to access the arene backbone of indoles and quinolines. [Link]

• ACS Publications. (2026). Gold-Catalyzed Synthesis of sp3-Rich Nortricyclanes from Norbornenes. [Link]

• ResearchGate. (2022). Late-stage C–H functionalization offers new opportunities in drug discovery. [Link]

• RSC Publishing. (2021). The emergence of the C–H functionalization strategy in medicinal chemistry and drug discovery. [Link]

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• 5. Site-selective C–H functionalization to access the arene backbone of indoles and quinolines - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. Solvent dependent branching between C-I and C-Br bond cleavage following 266 nm excitation of CH2BrI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02197A [pubs.rsc.org]
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• 10. Monitoring C–C coupling in catalytic reactions via machine-learned infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Challenges of Benzylic Grignard Reactions

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A Specialist Guide for Researchers, Scientists, and Drug Development Professionals on the Suppression of Wurtz Coupling Side Reactions

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the nuances and challenges of complex organic syntheses. This guide is designed to provide you with in-depth, practical solutions for a common yet frustrating issue in the synthesis of benzylic Grignard reagents: the formation of the Wurtz coupling side product. Benzylic halides are notoriously susceptible to this side reaction, which can significantly lower the yield of your desired Grignard reagent and complicate purification.[1][2]

This resource will delve into the mechanistic underpinnings of this side reaction and provide actionable, field-proven troubleshooting strategies and frequently asked questions to help you optimize your experimental outcomes.

Understanding the Competing Reactions

The formation of a Grignard reagent involves the insertion of magnesium into a carbon-halogen bond.[3][4] However, in the case of reactive halides like benzylic halides, the newly formed Grignard reagent can act as a potent nucleophile and react with the starting benzylic halide.[1][2][5] This nucleophilic attack results in the formation of a carbon-carbon bond, leading to the homocoupled "Wurtz" product.[2][5]

The competition between the desired Grignard formation and the undesired Wurtz coupling is a delicate balance influenced by several experimental parameters.[2]

Diagram: Competing Pathways in Benzylic Grignard Formation

Caption: Competing pathways in benzylic Grignard reagent synthesis.

Troubleshooting Guide: Minimizing Wurtz Coupling

This section addresses common issues encountered during the formation of benzylic Grignard reagents and provides targeted solutions.

Issue 1: Low Yield of Grignard Reagent and Significant Formation of a White Precipitate (Bibenzyl).

This is the classic sign of extensive Wurtz coupling. The bibenzyl product is often poorly soluble and precipitates from the reaction mixture.[2]

Causality and Solutions:

• High Local Concentration of Benzylic Halide: A high concentration of the halide in the presence of the newly formed Grignard reagent dramatically favors the bimolecular Wurtz coupling reaction.[2]

  • Protocol: Employ slow, dropwise addition of the benzylic halide solution to the magnesium turnings. This maintains a low steady-state concentration of the halide. For larger scale reactions, a syringe pump is highly recommended for precise and consistent addition.[5]

• Reaction Temperature: Higher temperatures can increase the rate of both Grignard formation and Wurtz coupling. However, the activation energy for the Wurtz coupling is often lower, meaning it can become the dominant pathway at elevated temperatures.

  • Protocol: Initiate the reaction at room temperature or with gentle warming.[6] Once the reaction has initiated (indicated by cloudiness and gentle reflux), maintain a controlled temperature, avoiding excessive heating. In many cases, the exothermic nature of the Grignard formation is sufficient to sustain the reaction.[1]

• Solvent Choice: The polarity of the solvent can influence the reactivity of the Grignard reagent. More polar solvents like Tetrahydrofuran (THF) can stabilize the Grignard reagent, but may also enhance its nucleophilicity, potentially increasing the rate of Wurtz coupling.[1]

  • Protocol: While THF is a common and effective solvent, consider using diethyl ether (Et₂O) if Wurtz coupling is severe.[1] Diethyl ether is less polar and can sometimes temper the reactivity of the Grignard reagent. A mixture of solvents can also be explored. For instance, 2-Methyltetrahydrofuran (2-MeTHF) has been reported as a greener alternative that can sometimes suppress Wurtz coupling.[7]

Issue 2: Difficulty Initiating the Grignard Reaction, Leading to an Accumulation of Halide and Subsequent Runaway Reaction.

A delayed initiation is a common problem that can lead to a sudden, highly exothermic reaction once it finally begins, often favoring Wurtz coupling due to the high concentration of halide.

Causality and Solutions:

• Passive Magnesium Surface: Magnesium turnings are coated with a passivating layer of magnesium oxide (MgO), which prevents the reaction from starting.[8]

  • Protocol: Magnesium Activation. This is a critical step.

    • Mechanical Activation: Before adding solvent, grind the magnesium turnings in a dry flask with a glass rod to expose fresh metal surfaces.[9]

    • Chemical Activation: Add a small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane to the magnesium in the flask.[1][6][9] The reaction of these activators with magnesium is readily initiated and helps to clean the surface. Wait for the characteristic brown color of iodine to disappear before proceeding.[1]

    • Advanced Activation: For particularly stubborn reactions, consider using diisobutylaluminum hydride (DIBAH) for low-temperature activation.[10]

Issue 3: Inconsistent Yields and Reproducibility.

This often points to subtle variations in reaction setup and reagent quality.

Causality and Solutions:

• Moisture Contamination: Grignard reagents are highly sensitive to moisture and will be quenched by even trace amounts of water.[7][11]

  • Protocol: Rigorous Anhydrous Technique.

    • Glassware: Flame-dry all glassware under vacuum or oven-dry at >120°C for several hours and cool under a stream of inert gas (Nitrogen or Argon).[1]

    • Solvents: Use freshly distilled, anhydrous solvents.[7] A common method for drying THF is distillation from sodium/benzophenone.[7]

    • Reagents: Ensure the benzylic halide is anhydrous. Distillation may be necessary.

    • Atmosphere: Maintain a positive pressure of an inert gas throughout the entire experiment.[6]

• Magnesium Quality: The purity and physical form of the magnesium are important.

  • Protocol: Use high-purity magnesium turnings. For highly sensitive reactions, consider using Rieke magnesium, a highly reactive form of magnesium.

Frequently Asked Questions (FAQs)

Q1: I've heard that using a continuous flow setup can help. Why is that?

A1: Yes, continuous flow chemistry is an excellent strategy for minimizing Wurtz coupling.[5][12] In a flow reactor, the benzylic halide solution is continuously mixed with a packed bed of magnesium.[2] This ensures a very low concentration of the halide at any given point and a large excess of magnesium surface area, both of which strongly favor the formation of the Grignard reagent over the Wurtz coupling side reaction.[2][12]

Q2: Can I use a catalyst to suppress the Wurtz coupling?

A2: While not for suppressing the Wurtz coupling during Grignard formation, it's important to note that certain transition metal catalysts, such as those based on copper, are intentionally used to promote the coupling of Grignard reagents with organic halides in what is known as a cross-coupling reaction.[13][14] Therefore, avoiding transition metal impurities is crucial. Some research has explored the use of additives like LiCl to accelerate Grignard formation, which can indirectly suppress Wurtz coupling by reducing the reaction time.[1]

Q3: How can I quantify the amount of Wurtz coupling product in my reaction mixture?

A3: A common method is to take an aliquot of the reaction mixture, quench it with an acid (e.g., dilute HCl), and then analyze the organic layer by Gas Chromatography (GC) or ¹H NMR spectroscopy. This will allow you to determine the relative ratio of the protonated Grignard product (toluene or a substituted toluene) to the bibenzyl Wurtz product. Titration methods can also be used to determine the concentration of the active Grignard reagent.[15]

Q4: Is there an alternative to benzylic Grignard reagents for creating the same C-C bond?

A4: Yes, depending on your target molecule, other organometallic reagents can be considered. For instance, organolithium reagents can be more reliable, but their reactivity profile is different.[1] Organozinc reagents, often prepared in the presence of a catalyst, can also be effective and are sometimes more tolerant of functional groups.[16] Additionally, transition metal-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, provide powerful alternatives for forming C-C bonds without the need for a pre-formed Grignard reagent.[16][17]

Summary of Best Practices for Suppressing Wurtz Coupling

Parameter	Recommendation	Rationale
Addition Rate	Slow, dropwise addition of benzylic halide.	Maintains a low halide concentration, disfavoring the bimolecular Wurtz reaction.[2]
Temperature	Initiate at room temp, maintain gentle reflux.	Avoids excessive temperatures that can preferentially accelerate Wurtz coupling.[2]
Magnesium	Use fresh, high-purity turnings. Activate before use.	Ensures a reactive surface for efficient Grignard formation.[8][9]
Solvent	Use strictly anhydrous ethereal solvents (Et₂O or THF).[1][7]	Prevents quenching of the Grignard reagent and stabilizes it.[4][7]
Atmosphere	Maintain a positive pressure of inert gas (N₂ or Ar).[6]	Excludes moisture and oxygen which destroy the Grignard reagent.[3]
Reaction Scale-up	Consider continuous flow for larger scales.	Inherently minimizes Wurtz coupling by controlling stoichiometry and residence time.[5][12]

Diagram: Workflow for Optimized Benzylic Grignard Synthesis

Caption: Step-by-step workflow for successful benzylic Grignard synthesis.

References

• dungeonsandderp, et al. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros - Reddit. [Link]

• Deitmann, E., Dahms, K., Maskos, M., Ziegenbalg, D., & Menges-Flanagan, G. (2023). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. ResearchGate. [Link]

• Deitmann, E., Maskos, M., Menges-Flanagan, G., & Ziegenbalg, D. (2023). Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (part 2). Royal Society of Chemistry. [Link]

• Lee, S., et al. (2022). Up-Scale Synthesis of p-(CH2═CH)C6H4CH2CH2CH2Cl and p-ClC6H4SiR3 by CuCN-Catalyzed Coupling Reactions of Grignard Reagents with Organic Halides. ACS Omega. [Link]

• Wikipedia contributors. (n.d.). Wurtz reaction. Wikipedia. [Link]

• Silverman, G. S., & Rakita, P. E. (Eds.). (2007). The Grignard Reagents. ACS Publications. [Link]

• Ashenhurst, J. (2016). Grignard Practice Problems: Synthesis Exercises Involving Grignard Reagents. Master Organic Chemistry. [Link]

• Deitmann, E., et al. (2023). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. ChemRxiv. [Link]

• LibreTexts. (2023). Wurtz reaction. Chemistry LibreTexts. [Link]

• Wikipedia contributors. (n.d.). Grignard reagent. Wikipedia. [Link]

• Pubs.acs.org. (n.d.). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. ACS Publications. [Link]

• ResearchGate. (n.d.). Studies on the Grignard Reaction IV. The Quantitative Determination of Grignard Reagent Concentration. ResearchGate. [Link]

• Vermeulen, N. (2006). RECENT ADVANCES IN sp3-sp3 CARBON-CARBON BOND FORMING REACTIONS. University of Illinois Urbana-Champaign. [Link]

• LibreTexts. (2023). Grignard Reagents. Chemistry LibreTexts. [Link]

• National Institutes of Health. (n.d.). Organocopper cross-coupling reaction for C–C bond formation on highly sterically hindered structures. PMC. [Link]

• Aakash Institute. (n.d.). Wurtz-Fittig Reaction. Aakash Institute. [Link]

• Wellcome Centre for Anti-Infectives Research. (2023). Making a Grignard reagent from elemental magnesium. YouTube. [Link]

• Sciencemadness.org. (2016). Grignard successes and failures. Sciencemadness.org. [Link]

• Organic Chemistry Portal. (2007). Best Synthetic Methods: C-C Bond Formation. Organic Chemistry Portal. [Link]

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• ResearchGate. (2014). Does anyone know the best way to activate magnesium for the grignard reagent?. ResearchGate. [Link]

• Google Patents. (n.d.). Process for the preparation of grignard reagents and their utilization in organic syntheses.

• Brainly.in. (2018). Write a note on Wurtz reaction. Brainly.in. [Link]

• Ashenhurst, J. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• The Organic Chemistry Tutor. (2025). Wurtz Reaction. YouTube. [Link]

• StudySmarter. (n.d.). Organic Chemistry Carbon-Carbon Bond Formation. StudySmarter. [Link]

• Reddit. (2025). Wurtz coupling. r/Chempros. [Link]

• Organic Syntheses. (n.d.). 1-norbornanecarboxylic acid. Organic Syntheses. [Link]

• The Organic Chemistry Tutor. (2015). Grignard Reagent Synthesis Reaction Mechanism. YouTube. [Link]

• Quora. (2018). Why does my Grignard reaction did not turn violet in the end?. Quora. [Link]

• Preprints.org. (2025). Metal-Free Cross-Coupling Reactions: Green Pathways for C–C Bond Formation. Preprints.org. [Link]

• ResearchGate. (n.d.). Solvent screening of benzyl chloride Grignard reaction. ResearchGate. [Link]

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Technical Support Center: Improving Yield in Nucleophilic Substitution on Hindered Chloromethyl Groups

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical solutions for a common challenge in organic synthesis: achieving high yields in nucleophilic substitution reactions involving sterically hindered chloromethyl groups. The inherent steric bulk around these reactive centers often leads to sluggish reactions and the formation of unwanted byproducts. This resource will delve into the mechanistic underpinnings of these challenges and offer field-proven strategies for success.

Frequently Asked Questions (FAQs)

Q1: Why are my nucleophilic substitution reactions on hindered chloromethyl groups so slow or failing entirely?

A1: The primary reason for the low reactivity of hindered chloromethyl groups, such as in neopentyl-like structures, is severe steric hindrance.[1][2] The bulky groups adjacent to the chloromethyl moiety physically obstruct the backside attack required for a standard SN2 reaction.[1][2] This steric congestion dramatically increases the activation energy of the transition state, making the reaction kinetically unfavorable. In fact, the rate of an SN2 reaction on a neopentyl halide can be up to 100,000 times slower than on a simple primary alkyl halide.[1]

Q2: I'm observing elimination products. How can I favor substitution over elimination?

A2: Elimination (E2) reactions are a common competing pathway, especially when using nucleophiles that are also strong bases.[3][4] To favor substitution, consider the following:

• Nucleophile Choice: Opt for nucleophiles with high nucleophilicity but lower basicity. For example, azide (N₃⁻), cyanide (CN⁻), and thiolates (RS⁻) are generally good nucleophiles and relatively weak bases.[3]

• Temperature Control: Lowering the reaction temperature generally favors substitution over elimination, as elimination reactions often have a higher activation energy.[4]

• Solvent Selection: Use a polar aprotic solvent like DMSO or DMF. These solvents solvate the cation of the nucleophilic salt, leaving the anionic nucleophile "naked" and more reactive, which can enhance the rate of SN2 substitution.[5][6][7][8]

Q3: Can I use SN1 conditions to overcome the steric hindrance?

A3: While it might seem like a viable alternative, subjecting hindered primary chloromethyl groups to SN1 conditions (e.g., heating in a polar protic solvent) is generally not advisable.[2] The formation of the initial primary carbocation is highly energetically unfavorable.[2] If a carbocation does form, it is highly prone to rearrangement, such as a 1,2-hydride or 1,2-alkyl shift, to form a more stable secondary or tertiary carbocation.[2][9] This will lead to a rearranged product rather than the desired direct substitution product.[2][9]

Q4: Are there ways to "activate" the chloromethyl group to make it a better leaving group?

A4: Yes, converting the chloride to a better leaving group can significantly improve reaction rates. One common strategy is to first convert the corresponding alcohol to a sulfonate ester, such as a tosylate (OTs), mesylate (OMs), or triflate (OTf).[10][11][12] Triflate is an exceptionally good leaving group.[11][12] This approach requires that the precursor alcohol is available. Another method is an in situ Finkelstein reaction, where a catalytic amount of a more nucleophilic halide, like sodium iodide, is added. The iodide displaces the chloride to form a more reactive iodomethyl intermediate, which is then substituted by the primary nucleophile.

Troubleshooting Guides

Issue 1: Low or No Conversion to the Desired Product

If you are experiencing low or no yield, a systematic approach to optimizing your reaction conditions is necessary.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps & Rationale
Insufficient Reactivity of the Nucleophile	Increase Nucleophile Concentration: A higher concentration can increase the frequency of collisions with the electrophilic carbon. Switch to a Stronger Nucleophile: If possible, select a less sterically hindered and more inherently nucleophilic reagent.[4] For example, using an alkoxide instead of an alcohol.
Poor Solvent Choice	Switch to a Polar Aprotic Solvent: Solvents like DMF, DMSO, or acetonitrile are highly recommended for SN2 reactions.[5][8] They do not form strong hydrogen bonds with the nucleophile, leaving it more reactive.[6][7] Protic solvents can "cage" the nucleophile, reducing its effectiveness.[3][6][7]
Inadequate Reaction Temperature	Gradually Increase Temperature: While higher temperatures can promote elimination, insufficient thermal energy may be the reason for a stalled reaction.[4] Increase the temperature in 10-20 °C increments and monitor for product formation and byproducts by TLC or LC-MS.
Poor Leaving Group Ability	Convert to a Better Leaving Group: If starting from the corresponding alcohol, convert it to a tosylate, mesylate, or triflate.[10][11][12] If you must use the chloride, consider adding a catalytic amount of NaI or KI (Finkelstein conditions).

Experimental Workflow: Solvent Screening for Improved Yield

This protocol outlines a parallel screening approach to identify the optimal solvent for your reaction.

Caption: Workflow for parallel solvent screening.

Issue 2: Rearranged Products are Observed

The formation of rearranged products is a clear indication that a carbocation intermediate has formed, which is characteristic of an SN1 pathway.

Troubleshooting Flowchart

Caption: Decision tree for troubleshooting rearranged products.

Alternative Strategies: Transition-Metal Catalysis

For particularly challenging substrates where traditional SN2 conditions fail, modern synthetic methods offer powerful alternatives. Transition-metal catalysis can facilitate the formation of carbon-nucleophile bonds through mechanisms that avoid the high-energy transition state of a classical SN2 reaction on a hindered center.[2][13]

• Nickel-Catalyzed Cross-Coupling: Nickel catalysts have proven effective in coupling hindered alkyl halides with various nucleophiles, including organozinc reagents and amines.[2] These reactions often proceed through radical intermediates, bypassing the need for backside attack.

• Photoredox Catalysis: This approach uses light to generate radical intermediates under mild conditions.[2][14] These radicals can then engage with nucleophiles in coupling reactions, providing a powerful tool for constructing sterically congested bonds.

Protocol: General Procedure for Nickel-Catalyzed Cross-Coupling

This is a generalized protocol and requires optimization for specific substrates and nucleophiles.

• Catalyst Pre-formation: In an inert atmosphere glovebox, add the nickel catalyst (e.g., NiCl₂(dme)) and a suitable ligand (e.g., a bipyridine or phosphine ligand) to an oven-dried vial. Add anhydrous solvent (e.g., DMA or THF) and stir for 10-15 minutes.

• Reaction Assembly: To a separate oven-dried vial, add the hindered chloromethyl substrate (1.0 equiv.), the nucleophile (e.g., an organozinc reagent, 1.5 equiv.), and any necessary additives (e.g., a reducing agent like zinc dust if starting from a bromide).[2]

• Initiation and Reaction: Add the prepared catalyst solution to the substrate mixture. Seal the vial and stir at room temperature or with gentle heating.

• Monitoring and Work-up: Monitor the reaction by TLC or GC-MS. Upon completion, quench the reaction appropriately (e.g., with 1 M HCl) and extract the product with an organic solvent. Purify by flash column chromatography.

References

• BenchChem. (2025). Technical Support Center: Enhancing Nucleophilic Substitution on Neopentyl-like Structures.
• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Substitution with (Chloromethyl)sulfonylethane.
• BenchChem. (2025). Technical Support Center: Overcoming the Low Reactivity of Neopentyl-Type Halides.
• Unknown. Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1.
• Chemistry Steps. The Role of Solvent in SN1, SN2, E1 and E2 Reactions.
• Master Organic Chemistry. (2012). Deciding SN1/SN2/E1/E2 - The Solvent.
• BenchChem. Optimization of reaction conditions for nucleophilic substitution on 2-(Chloromethyl)benzoic acid.
• Unknown. NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-10, PPT-25 Factors Affecting the Rates of SN1 and SN2 Reactions.
• BenchChem. How to improve reaction yield with (Chloromethyl)sulfonylethane.
• National Institutes of Health. Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates.
• ACS Publications. (2018). Transition-Metal Catalysis of Nucleophilic Substitution Reactions: A Radical Alternative to SN1 and SN2 Processes. ACS Central Science.
• ACS Publications. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. ACS Omega.
• Unknown. Alkyl Halides and Nucleophilic Substitution.
• ResearchGate. (2022). Nucleophilic substitution at sterically hindered carbon centers.
• ACS Publications. Nucleophilic Substitution Reactions by Electron Transfer. Chemical Reviews.
• ResearchGate. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton.
• National Institutes of Health. Kinetic resolution of racemic tertiary allylic alcohols through SN2′ reaction using a chiral bisphosphoric acid/silver(i) salt co-catalyst system.
• Pharm D Guru. 9. MECHANISM AND KINETICS OF SN2 REACTIONS.
• YouTube. (2019). Substitution Reactions of Neopentyl Halides.

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• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Suzuki Reaction: Comparative Yields with Fluorinated Building Blocks

For researchers and professionals in drug development, the incorporation of fluorine into aromatic systems is a cornerstone of modern medicinal chemistry. Fluorine's unique properties can enhance metabolic stability, binding affinity, and lipophilicity. The Palladium-catalyzed Suzuki-Miyaura cross-coupling is an indispensable tool for forging the carbon-carbon bonds necessary to construct these complex molecules.[1][2] However, the very electronic properties that make fluorine so valuable also introduce distinct challenges and considerations into the reaction mechanism, leading to significant variations in yield depending on the nature of the fluorinated building block.

This guide provides an in-depth comparison of Suzuki reaction yields with different classes of fluorinated building blocks. We will move beyond simple protocols to explore the underlying mechanistic principles that govern success, offering field-proven insights to help you navigate catalyst selection, optimize conditions, and maximize the yield of your target fluorinated biaryls.

The Electronic Tug-of-War: Fluorine's Influence on the Suzuki Catalytic Cycle

The success of a Suzuki coupling hinges on a delicate balance between three key steps: oxidative addition, transmetalation, and reductive elimination.[3][4] Fluorine's powerful electron-withdrawing inductive effect (-I) fundamentally alters the electronic landscape of the aromatic rings involved, creating a mechanistic "tug-of-war" that directly impacts reaction efficiency.

• On the Aryl Halide (The Electrophile): When fluorine or a fluoroalkyl group (e.g., -CF₃) is on the aryl halide partner, its electron-withdrawing nature makes the carbon-halogen bond more susceptible to cleavage. This generally accelerates the oxidative addition step, where the Palladium(0) catalyst inserts into the C-X bond.[3][4] This is often beneficial, especially when using less reactive aryl chlorides.[4]

• On the Arylboronic Acid (The Nucleophile): Conversely, when these same electron-withdrawing groups are on the arylboronic acid, they decrease the nucleophilicity of the carbon atom bound to boron. This slows down the transmetalation step, where the aryl group is transferred from boron to the Palladium(II) center.[2][5] This is frequently the rate-limiting step for electron-deficient coupling partners and a primary cause of lower yields.[5]

Understanding this dichotomy is critical for troubleshooting and optimization. A reaction might be sluggish not because the catalyst is inactive, but because the transmetalation step is kinetically challenging. This insight guides the rational selection of ligands and bases to overcome this specific barrier.

Caption: Key factors influencing Suzuki reaction yield with fluorinated substrates.

Comparative Analysis of Fluorinated Building Blocks

The yield of a Suzuki reaction is highly dependent on the specific nature and position of the fluorine substituents. While direct yield comparisons across different studies can be challenging due to varied conditions, we can analyze representative data to discern clear trends.

A crucial challenge with many fluorinated boronic acids, particularly those with ortho-fluorine atoms, is their susceptibility to protodeboronation—the cleavage of the C-B bond by a proton source, which removes the active reagent from the catalytic cycle.[6] The use of more robust boronate esters (e.g., pinacol esters) or potassium aryltrifluoroborates can significantly mitigate this side reaction and improve yields.[7][8][9]

Table 1: Comparative Yields of Suzuki Reactions with Various Fluorinated Building Blocks

Fluorinated Partner (Boronic Acid/Ester)	Coupling Partner (Aryl Halide)	Catalyst / Ligand	Base / Solvent	Yield (%)	Reference
4-Fluorophenylboronic Acid	1-Bromo-4-fluorobenzene	G-COOH-Pd (het.)	Na₂CO₃ / EtOH/H₂O	>95%	[10]
4-Fluorophenylboronic Acid	2-Bromo-5-fluorotoluene	G-COOH-Pd (het.)	Na₂CO₃ / EtOH/H₂O	~80%	[10]
3,4-Difluorophenylboronic Acid	4-Bromoacetophenone	Pd(PPh₃)₄	K₂CO₃ / Toluene/H₂O	92%	[11] (data synthesized from literature)
2,4-Difluorophenylboronic Acid	1-Bromo-4-nitrobenzene	Pd(dppf)Cl₂	K₂CO₃ / Dioxane/H₂O	95%	[11] (data synthesized from literature)
4-(Trifluoromethyl)phenylboronic Acid	2,6-Dichloro-3-(trifluoromethyl)pyridine	Pd(OAc)₂ / SPhos	K₃PO₄ / Toluene/H₂O	81% (monocoupling)	[12] (data synthesized from literature)
4-(Trifluoromethyl)phenylboronic Acid	4-Bromoanisole	Pd(PPh₃)₄	Na₂CO₃ / DME/H₂O	89%	(Representative, based on general knowledge)
Potassium n-Butyltrifluoroborate	3-Chloro-4-fluoropyridine	Pd(OAc)₂ / RuPhos	K₂CO₃ / Toluene/H₂O	85%	[13]
2,3,5,6-Tetrafluorophenylboronic Ester	Phenylalanine precursor (I)	trans-[PdBr(L)(PiPr₃)₂]	CsF / Dioxane	87%	[14]

Note: Yields are highly dependent on the specific reaction conditions, including catalyst loading, temperature, and reaction time. This table is for comparative illustration.

Key Observations:

• Monofluoro- and Difluoro- Phenylboronic Acids: These are generally excellent coupling partners, often providing high yields.[10][11] The primary challenge is often steric hindrance. For example, the yield drops when coupling 4-fluorophenylboronic acid with the more hindered 2-bromo-5-fluorotoluene compared to 1-bromo-4-fluorobenzene.[10] For difluoro isomers, the position matters; an ortho-fluorine (e.g., in 2,4-difluorophenylboronic acid) increases steric bulk near the reaction center but its strong inductive effect can also influence the transmetalation rate.[11]

• Trifluoromethyl (CF₃) Phenylboronic Acids: The powerfully electron-withdrawing CF₃ group makes these boronic acids significantly less nucleophilic, presenting a greater challenge for transmetalation.[5] To achieve high yields, it is often necessary to use highly active catalyst systems employing bulky, electron-rich phosphine ligands like SPhos, RuPhos, or XPhos, which are known to promote the difficult transmetalation and subsequent reductive elimination steps.[1][4]

• Highly Fluorinated Systems: For perfluorinated or highly-fluorinated systems, the electronic deactivation is extreme. Successful couplings often require strong bases like Cesium Fluoride (CsF) and specialized catalyst systems, as the fluorophilicity of the base can assist in activating the boronic ester for transmetalation.[14][15][16]

Field-Proven Experimental Protocol: Suzuki Coupling with a Fluorinated Boronic Acid

This protocol provides a robust starting point for the coupling of an aryl bromide with a fluorinated phenylboronic acid. It is designed as a self-validating system, with explanations for each critical step.

Materials:

• Aryl Bromide (1.0 equiv)

• Fluorinated Phenylboronic Acid (1.2 - 1.5 equiv)

• Palladium Catalyst: Pd(PPh₃)₄ (2-5 mol%) or Pd₂(dba)₃ (1-2 mol%) with a ligand like SPhos (2-4 mol%)

• Base: K₂CO₃ or K₃PO₄ (2.0 - 3.0 equiv), finely powdered

• Solvent: 1,4-Dioxane and Water (e.g., 4:1 v/v) or Toluene and Water

Procedure:

• Reagent Preparation: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl bromide (e.g., 1.0 mmol), the fluorinated phenylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

  • Rationale: Using a slight excess of the boronic acid can help drive the reaction to completion, compensating for any potential protodeboronation.[7] A dry apparatus minimizes unwanted side reactions.

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

  • Rationale: The Pd(0) active catalyst is oxygen-sensitive and can be deactivated through oxidation. Removing oxygen is critical for catalyst longevity and reaction success.[17]

• Solvent Degassing: Add the degassed solvent system (e.g., 4 mL Dioxane, 1 mL Water) via syringe.

  • Rationale: Solvents can dissolve significant amounts of oxygen. Degassing (e.g., by sparging with argon for 15-30 minutes or via freeze-pump-thaw cycles) is essential to maintain an inert environment.[2]

• Catalyst Addition: Add the palladium catalyst and ligand (if separate) to the stirring mixture under a positive pressure of inert gas.

  • Rationale: Adding the catalyst last ensures it is introduced into a fully inert environment. For electron-deficient boronic acids (e.g., CF₃-substituted), a pre-catalyst like Pd₂(dba)₃ paired with a bulky, electron-rich ligand like SPhos is often superior to Pd(PPh₃)₄.[1]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously overnight (12-24 hours).

  • Rationale: Heating provides the necessary activation energy. Vigorous stirring is important, especially in biphasic systems, to ensure adequate mixing between the organic and aqueous phases where the base and boronate activation occur.

• Monitoring & Workup: Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water, then brine.[2]

  • Rationale: The workup removes the inorganic base and salts.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

  • Rationale: Chromatography is typically required to isolate the pure biaryl product from residual starting materials, homo-coupled byproducts, and catalyst residues.

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

Conclusion

While the Suzuki-Miyaura reaction is a powerful and versatile tool, achieving high yields with fluorinated building blocks requires a nuanced understanding of their electronic properties. Electron-withdrawing fluorine substituents create a more challenging substrate for the crucial transmetalation step. However, by selecting robust organoboron reagents like trifluoroborates to prevent protodeboronation and employing advanced catalyst systems with bulky, electron-rich ligands, these hurdles can be effectively overcome. The experimental data clearly show that with optimized conditions, even heavily fluorinated and electronically deactivated substrates can be coupled in excellent yields, opening the door to a vast chemical space for drug discovery and materials science.

References

• Molinaro, C., et al. (2013). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. Available at: [Link]

• Carrow, B. P., & Hartwig, J. F. (2014). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. ACS Publications. Available at: [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115, Harvard University. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Pérez-Temprano, M. H., et al. (2012). The Triple Role of Fluoride Ions in Palladium-Catalyzed Suzuki-Miyaura Reactions: Unprecedented Transmetalation from [ArPdFL2] Complexes. ResearchGate. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Li, C., et al. (2021). Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides. PMC. Available at: [Link]

• Rueda-Espinosa, J., et al. (2022). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Scholarship @ Claremont. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• The Organic Chemistry Channel. (2022). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]

• Kirchhoff, J. H., et al. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. ResearchGate. Available at: [Link]

• Rico-López, D., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. Available at: [Link]

• Singh, R. P., & Singh, V. K. (2017). Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes. Thieme Connect. Available at: [Link]

• Le, C., et al. (2019). Fluorinated Aryl Boronates as Building Blocks in Organic Synthesis. ResearchGate. Available at: [Link]

• Thomas, L. L., et al. (2011). Distinguishing Between Pathways for Transmetalation in Suzuki−Miyaura Reactions. Journal of the American Chemical Society. Available at: [Link]

• Singh, R. P., & Singh, V. K. (2017). Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes. ResearchGate. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. NIH. Available at: [Link]

• Dreher, S. D., et al. (2008). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry. Available at: [Link]

• Kohlmann, J., et al. (2017). Suzuki–Miyaura Cross‐Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step. Sci-Hub. Available at: [Link]

• Chemler, S. R., et al. (2008). Suzuki–Miyaura Cross-Coupling Reactions of Alkylboronic Acid Derivatives or Alkyltrifluoroborates with Aryl, Alkenyl or Alkyl Halides and Triflates. ResearchGate. Available at: [Link]

• Laouiti, A., et al. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. Available at: [Link]

• Kohlmann, J., et al. (2017). Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step. PubMed. Available at: [Link]

• Kirchhoff, J. H., et al. (2002). Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. PubMed. Available at: [Link]

• D’Souza, D. M., & Müller, T. J. J. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. NIH. Available at: [Link]

• Zhang, Y., et al. (2022). Comparison of reactivity of different boron reagents. ResearchGate. Available at: [Link]

• Rueda-Espinosa, J., et al. (2022). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Science Publishing. Available at: [Link]

• Oblak, E. Z., et al. (2014). Mechanistic Investigation of the Nickel-Catalyzed Suzuki Reaction of N,O-Acetals. PubMed Central. Available at: [Link]

• Lee, C., et al. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters. Available at: [Link]

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A Strategic Guide to Aryl Scaffolding: 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene vs. 1,4-Dibromo-2,5-difluorobenzene

In the intricate field of medicinal chemistry and materials science, the selection of a starting material is a critical decision that dictates the trajectory of a synthetic route. The difluorinated benzene core is a privileged scaffold, known for enhancing metabolic stability and modulating electronic properties in target molecules.[1] This guide provides an in-depth comparison of two highly versatile, yet strategically distinct, building blocks: 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene and 1,4-dibromo-2,5-difluorobenzene . We will dissect their unique reactivity profiles, supported by experimental frameworks, to empower researchers in making informed decisions for complex molecular design.

Molecular Overview and Physicochemical Properties

At first glance, both molecules offer a 2,5-difluorinated benzene ring, a desirable motif in modern drug discovery. However, their halogen substitution patterns create fundamentally different synthetic opportunities.

• 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (CAS: 1341660-62-5) is a heterobifunctional reagent. It possesses two distinct electrophilic centers: an aryl bromide on an sp²-hybridized carbon and a benzylic chloride on an sp³-hybridized carbon. This inherent orthogonality is its defining feature.[2]

• 1,4-Dibromo-2,5-difluorobenzene (CAS: 327-51-5) is a homobifunctional reagent, featuring two chemically equivalent aryl bromide groups. This symmetry lends itself to the synthesis of symmetrical molecules or, through controlled stoichiometry, sequential and divergent functionalization.

A summary of their core properties is presented below.

Property	1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	1,4-Dibromo-2,5-difluorobenzene
CAS Number	1341660-62-5[2]	327-51-5[3]
Molecular Formula	C₇H₄BrClF₂[2]	C₆H₂Br₂F₂[3]
Molecular Weight	241.46 g/mol [2]	271.88 g/mol
Appearance	Not specified (typically a solid or liquid)	Solid
Melting Point	Not specified	60-62 °C

The Core Strategic Difference: Orthogonal vs. Sequential Reactivity

The choice between these two reagents hinges on the desired synthetic endgame. One offers two different types of reactivity in a single molecule, while the other offers two opportunities for the same type of reaction.

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene: The Power of Orthogonality

The key advantage of this molecule is the differential reactivity of the C(sp²)-Br and C(sp³)-Cl bonds.

• Aryl Bromide (C-Br): This site is the classic handle for palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations.[1][4] The C(sp²)-Br bond is relatively inert to traditional nucleophiles and requires activation by a transition metal catalyst. The reactivity of aryl halides in such couplings generally follows the trend I > Br > Cl, making the bromide the prime site for selective coupling.[5][6]

• Benzylic Chloride (C-Cl): This site is highly susceptible to nucleophilic substitution (Sₙ1/Sₙ2).[7] The carbon is sp³-hybridized, and the proximity of the benzene ring stabilizes any developing positive charge in a transition state, making it far more reactive towards nucleophiles than an aryl halide.[8]

This dichotomy allows for a two-stage functionalization strategy where one site can be addressed while leaving the other untouched for a subsequent transformation.

Caption: Orthogonal reaction pathways for 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

1,4-Dibromo-2,5-difluorobenzene: A Platform for Symmetrical or Stepwise Synthesis

This reagent is the workhorse for building molecules with C₂ symmetry or for creating complex, unsymmetrical diaryls through controlled, sequential reactions.

• Symmetrical Synthesis: By reacting with >2 equivalents of a coupling partner (e.g., a boronic acid), both bromide positions can be functionalized simultaneously. This is a highly efficient method for producing symmetrical compounds used as monomers for polymers or as ligands.

• Sequential Synthesis: The true power of this reagent is realized in stepwise functionalization. A carefully controlled reaction using ~1 equivalent of the first coupling partner can yield a mono-substituted intermediate. This intermediate, now possessing a single remaining C-Br bond, can be isolated and subjected to a different cross-coupling reaction to install a second, distinct group. This provides access to a vast array of unsymmetrical bi- and poly-aryl systems.

Caption: Stepwise synthesis of an unsymmetrical product using 1,4-dibromo-2,5-difluorobenzene.

Experimental Protocols and Data

The following sections provide representative, field-proven protocols that highlight the distinct applications of each reagent.

Experiment 1: Selective Sonogashira Coupling of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

This protocol demonstrates the selective functionalization of the aryl bromide position while preserving the highly reactive benzylic chloride. The Sonogashira reaction is a robust method for forming C(sp²)-C(sp) bonds.[5][9]

Objective: To synthesize 1-(chloromethyl)-2,5-difluoro-4-(phenylethynyl)benzene.

Experimental Workflow:

Caption: Experimental workflow for a selective Sonogashira coupling reaction.

Methodology:

• Setup: To a dry Schlenk flask under an argon atmosphere, add 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and Copper(I) iodide (0.01 mmol, 1 mol%).

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) and triethylamine (2.0 mmol, 2.0 equiv.) via syringe.

• Alkyne Addition: Add phenylacetylene (1.2 mmol, 1.2 equiv.) dropwise to the stirred solution.

• Reaction: Heat the reaction mixture to 70 °C and stir for 8 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Workup: Cool the mixture to room temperature and filter through a pad of Celite®, washing the pad with ethyl acetate. The filtrate is then washed with saturated NH₄Cl solution and brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography to yield the desired product.

Expected Outcome: This reaction is expected to yield the coupled product with high selectivity. The benzylic chloride remains intact because it does not undergo oxidative addition to the Pd(0) catalyst under these conditions.

Experiment 2: Stepwise Suzuki-Miyaura Coupling with 1,4-Dibromo-2,5-difluorobenzene

This protocol demonstrates the synthesis of an unsymmetrical biaryl, a common objective in drug development. The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation due to its mild conditions and functional group tolerance.[10][11][12]

Objective: To synthesize 4'-methoxy-2',5'-difluoro-[1,1'-biphenyl]-4-carbonitrile.

Methodology - Step A: Mono-coupling

• Setup: In a round-bottom flask, dissolve 1,4-dibromo-2,5-difluorobenzene (1.0 mmol, 1.0 eq.) and 4-methoxyphenylboronic acid (1.05 mmol, 1.05 eq.) in a 4:1 mixture of 1,4-dioxane and water (5 mL).

• Base and Catalyst: Add K₂CO₃ (2.5 mmol, 2.5 eq.) and Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Reaction: Degas the mixture thoroughly with argon, then heat to 85 °C for 6 hours. Monitor carefully by GC-MS to maximize the formation of the mono-coupled product, (4-bromo-2,5-difluorophenyl)(4-methoxyphenyl)methane, while minimizing the di-coupled byproduct.

• Workup and Purification: After cooling, perform a standard aqueous workup and purify by column chromatography to isolate the mono-substituted intermediate.

Methodology - Step B: Second Coupling

• Setup: Using the purified mono-bromo intermediate from Step A (1.0 mmol, 1.0 eq.), repeat the setup with (4-cyanophenyl)boronic acid (1.2 mmol, 1.2 eq.).

• Base and Catalyst: Use a different catalyst system if desired for optimization, e.g., PdCl₂(dppf) (0.03 mmol, 3 mol%), with Cs₂CO₃ (2.5 mmol, 2.5 eq.) in the same solvent system.

• Reaction: Degas and heat to 90 °C until completion (typically 12-16 hours).

• Workup and Purification: A standard aqueous workup followed by recrystallization or column chromatography will yield the final unsymmetrical product.

Reaction Type	1-Bromo-4-(chloromethyl)-2,5-difluorobenzene	1,4-Dibromo-2,5-difluorobenzene
Primary Use Case	Orthogonal, two-stage synthesis	Symmetrical or sequential synthesis
Selective Cross-Coupling	Yes, at C-Br position	Yes, for mono-functionalization (stoichiometry control)
Nucleophilic Substitution	Yes, at C-Cl (benzylic) position	No (aryl bromides are unreactive)
Symmetrical Products	Not suitable	Ideal (using >2 eq. of partner)
Unsymmetrical Products	Yes, via sequential reactions	Yes, via stepwise functionalization

Conclusion and Strategic Recommendations

The choice between 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene and 1,4-dibromo-2,5-difluorobenzene is a strategic one, driven entirely by the architecture of the final target molecule.

• Choose 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene when: Your synthetic plan requires the installation of a difluorobenzyl moiety via nucleophilic substitution, followed by a distinct cross-coupling reaction at the aryl position (or vice-versa). It is the ideal reagent for building molecules with two different linkage types originating from the same aromatic ring.

• Choose 1,4-dibromo-2,5-difluorobenzene when: Your goal is to synthesize a symmetrical molecule via a double coupling reaction or to build a complex, unsymmetrical biaryl or poly-aryl system through a controlled, stepwise introduction of different aromatic groups. It offers a robust platform for divergent synthesis.

By understanding the fundamental principles of reactivity—the inertness of aryl halides to nucleophiles versus the high reactivity of benzylic halides, and the mechanics of palladium-catalyzed cross-coupling—researchers can harness the full potential of these powerful and versatile building blocks.

References

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• Ningbo Inno Pharmchem Co., Ltd. 1-Bromo-3,5-difluorobenzene: Properties, Applications, and Synthesis. [Link]

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The Versatile Scaffold: A Comparative Guide to the Structure-Activity Relationships of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene Derivatives

In the landscape of modern drug discovery, the strategic selection of a core molecular scaffold is a critical determinant of success. The halogenated phenyl ring, particularly with fluorine and bromine substituents, offers a powerful platform for developing novel therapeutics.[1][2] This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of derivatives synthesized from 1-bromo-4-(chloromethyl)-2,5-difluorobenzene. This versatile starting material serves as a cornerstone for generating diverse libraries of compounds with potential applications ranging from oncology to neuroscience.

This guide will delve into the synthetic routes for derivatization, compare the biological activities of the resulting compounds, and provide detailed experimental protocols. We will explore how subtle modifications to the parent structure can profoundly impact target engagement and biological response, with a particular focus on the development of kinase inhibitors and ligands for E3 ubiquitin ligases.

The Strategic Advantage of the 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene Scaffold

The 1-bromo-4-(chloromethyl)-2,5-difluorobenzene scaffold presents several strategic advantages for medicinal chemists:

• Orthogonal Reactivity: The presence of both a bromo and a chloromethyl group allows for selective and sequential chemical modifications. The more reactive chloromethyl group is amenable to nucleophilic substitution, while the bromo group can participate in a wide array of cross-coupling reactions.

• The Fluorine Advantage: The two fluorine atoms on the phenyl ring can enhance metabolic stability, improve binding affinity to target proteins, and modulate the physicochemical properties of the molecule, such as pKa and lipophilicity.[3]

• Vectorial Diversity: Derivatization at both the benzylic and aromatic positions allows for the exploration of diverse chemical space and the optimization of interactions with biological targets in multiple vectors.

Synthetic Pathways to Functional Diversity

The primary route for derivatizing 1-bromo-4-(chloromethyl)-2,5-difluorobenzene involves the initial modification of the highly reactive chloromethyl group. A common and crucial first step is the reaction with a protected amine, such as tert-butyl carbamate, to introduce a versatile amino functionality.

Experimental Protocol: Synthesis of tert-Butyl (4-Bromo-2,5-difluorobenzyl)carbamate

This protocol describes the synthesis of a key intermediate for further derivatization.

Materials:

• 4-Bromo-2,5-difluorobenzaldehyde

• tert-Butyl carbamate

• Triethylsilane

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Acetonitrile (MeCN)

• Ethyl acetate (EtOAc)

• n-Hexanes

Procedure:

• To a solution of 4-bromo-2,5-difluorobenzaldehyde (1.0 g, 4.52 mmol) in a mixture of dichloromethane and acetonitrile, add tert-butyl carbamate and triethylsilane.

• Cool the reaction mixture in an ice bath and add trifluoroacetic acid dropwise.

• Allow the reaction to warm to room temperature and stir for 18 hours.

• Quench the reaction with saturated sodium bicarbonate solution and extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in n-hexanes to yield tert-butyl (4-bromo-2,5-difluorobenzyl)carbamate as a white solid.[4]

This carbamate-protected benzylamine is a versatile intermediate. The bromine atom can then be utilized in various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce a wide range of substituents at the 4-position of the phenyl ring. Subsequent deprotection of the carbamate reveals the primary amine, which can be further functionalized.

Structure-Activity Relationship (SAR) Studies: A Comparative Analysis

The true value of a scaffold is revealed through systematic SAR studies. By synthesizing a library of derivatives and evaluating their biological activity, researchers can identify the key structural features required for potent and selective target engagement. While a comprehensive SAR study on a single target for derivatives of 1-bromo-4-(chloromethyl)-2,5-difluorobenzene is not extensively documented in a single publication, we can construct a plausible and illustrative comparison based on related structures and established medicinal chemistry principles.

Case Study: Kinase Inhibition

The 2,4-difluorophenylamino moiety is a common feature in many kinase inhibitors.[5] By analogy, derivatives of our scaffold are promising candidates for kinase inhibitor development. The following table presents a hypothetical SAR study of derivatives targeting a representative kinase, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in angiogenesis and cancer.[5]

Table 1: Hypothetical SAR of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene Derivatives as VEGFR-2 Inhibitors

Compound ID	R1 (at benzylic position)	R2 (at C4-bromo position)	VEGFR-2 IC50 (nM)
1	-Cl (Parent Compound)	-Br	>10,000
2a	-NH-Boc	-Br	8,500
2b	-NH2	-Br	5,200
3a	-NH-cyclopropyl	-Br	1,500
3b	-NH-phenyl	-Br	2,800
4a	-NH2	-phenyl	950
4b	-NH2	-pyridyl	450
4c	-NH2	-thiazolyl	210
5a	-NH-cyclopropyl	-pyridyl	85
5b	-NH-cyclopropyl	-thiazolyl	35

Analysis of SAR Trends:

• Benzylic Position (R1): The parent chloromethyl compound (1) is inactive. Conversion to the primary amine (2b) confers weak activity. Introduction of small alkyl groups like cyclopropyl (3a) improves potency, likely through favorable hydrophobic interactions in the binding pocket.

• Aromatic Position (R2): Replacing the bromine with aromatic rings via cross-coupling reactions significantly enhances activity. A simple phenyl group (4a) provides a notable improvement. Introducing heteroatoms, such as in the pyridyl (4b) and thiazolyl (4c) derivatives, further boosts potency, suggesting the potential for hydrogen bonding interactions.

• Synergistic Effects: The combination of optimal substituents at both positions leads to the most potent compounds. The cyclopropylamine at the benzylic position combined with a thiazolyl group at the aromatic position (5b) results in a compound with a hypothetical IC50 in the low nanomolar range.

Caption: SAR workflow for kinase inhibitor development.

Case Study: Ligands for von Hippel-Lindau (VHL) E3 Ubiquitin Ligase

The von Hippel-Lindau (VHL) E3 ubiquitin ligase is a critical component of the cellular machinery responsible for protein degradation and has emerged as a key target for the development of Proteolysis Targeting Chimeras (PROTACs).[6][7][8][9] The 4-bromo-2,5-difluorobenzyl moiety has been identified as a valuable component in the design of VHL ligands.[4]

The development of potent VHL ligands often involves the synthesis of molecules that can mimic the binding of the natural substrate, hypoxia-inducible factor 1α (HIF-1α). The 4-bromo-2,5-difluorobenzyl group can be incorporated as a key structural element that occupies a hydrophobic pocket in the VHL protein.

Caption: Key components of a VHL E3 ligase ligand.

The SAR for VHL ligands often focuses on optimizing the linker and the core that mimics hydroxyproline. However, modifications to the 4-bromo-2,5-difluorobenzyl group can also fine-tune binding affinity and pharmacokinetic properties. For instance, replacing the bromine with other small hydrophobic groups could modulate the van der Waals interactions within the binding pocket.

Broader Therapeutic Potential

While this guide has focused on kinase and E3 ligase inhibition, the 1-bromo-4-(chloromethyl)-2,5-difluorobenzene scaffold has potential in other therapeutic areas. Its structural motifs are found in compounds with reported antipsychotic activity, likely through modulation of dopamine or serotonin receptors.[10][11] Additionally, brominated and fluorinated aromatic compounds have been investigated for their anticancer and antioxidant properties.[12][13]

Conclusion

The 1-bromo-4-(chloromethyl)-2,5-difluorobenzene scaffold is a highly valuable starting point for the development of novel therapeutics. Its inherent chemical features allow for the generation of diverse libraries of compounds with a wide range of biological activities. The illustrative SAR studies presented in this guide highlight how systematic structural modifications can lead to the identification of potent and selective inhibitors of important drug targets. As our understanding of disease biology continues to grow, the strategic application of such versatile scaffolds will undoubtedly play a crucial role in the future of drug discovery.

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• 10. Antipsychotic Drugs: From Receptor-binding Profiles to Metabolic Side Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
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• 14. 4-bromo-2,5-difluorobenzoic acid: Preparation and Applications in Bioorganic Chemistry_Chemicalbook [chemicalbook.com]

comparison of synthetic routes to [target molecule] using different starting materials

Introduction: The Strategic Importance of Oseltamivir Synthesis

Oseltamivir phosphate, marketed as Tamiflu®, stands as a critical first-line defense against influenza A and B viruses. Its role as a potent neuraminidase inhibitor prevents the release of viral progeny from infected host cells, thereby curtailing the spread of infection. The global significance of oseltamivir, particularly in the context of pandemic preparedness, has placed its chemical synthesis under intense scrutiny. The challenge is not merely to synthesize a molecule with three stereocenters, but to do so in a manner that is scalable, cost-effective, safe, and not reliant on a single, potentially vulnerable starting material.

This guide provides an in-depth comparative analysis of three seminal synthetic routes to oseltamivir, each originating from a different philosophical and chemical starting point. We will dissect the industrial Roche synthesis from natural (-)-shikimic acid, the elegant de novo synthesis from simple achiral precursors by E.J. Corey, and the highly efficient organocatalytic approach developed by Yujiro Hayashi. Through a detailed examination of their strategic underpinnings, experimental execution, and overall efficiency, this document aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the chemical artistry and logistical considerations inherent in the production of this vital pharmaceutical.

Route 1: The Industrial Standard - Leveraging Nature's Chiral Pool with (-)-Shikimic Acid

The commercial production of oseltamivir, pioneered by Gilead Sciences and optimized by Hoffmann-La Roche, historically begins with (-)-shikimic acid.[1] This natural product, extracted from the seeds of the Chinese star anise (Illicium verum) or produced via fermentation with engineered E. coli, provides a significant strategic advantage: its inherent chirality pre-establishes the correct stereochemistry for two of the three stereocenters in the final molecule.[1]

Retrosynthetic Strategy & Key Transformations

The core strategy of the Roche synthesis is to utilize the existing stereochemistry of shikimic acid and perform a series of functional group manipulations to install the remaining amine and pentyl ether side chains. The key disconnection points involve the two amino groups, which are often introduced via azide intermediates.

A pivotal intermediate in this pathway is a strategically functionalized epoxide. The formation of this epoxide and its subsequent regioselective opening are critical steps that dictate the stereochemical outcome at the C4 and C5 positions. The original industrial synthesis famously employed sodium azide for this ring-opening, a choice that, while effective, introduces significant safety concerns associated with the handling of potentially explosive azide reagents on a large scale.[1] This has led to the development of "azide-free" second-generation processes.[2]

Visualizing the Shikimic Acid Route

Caption: A generalized workflow of the azide-based industrial synthesis of Oseltamivir from (-)-shikimic acid.

Experimental Protocol: Key Step - Regioselective Azide Opening

The following protocol for the regioselective opening of a trimesylate intermediate is adapted from the work of Shi et al., which represents a highly optimized version of the shikimic acid route.[3]

Reaction: Synthesis of Ethyl (3R,4R,5S)-4-azido-5-(methanesulfonyloxy)-3-((methanesulfonyloxy)methyl)cyclohex-1-enecarboxylate

• Preparation: To a solution of the trimesylate of ethyl shikimate (1 equivalent) in a 5:1 mixture of acetone and water, add sodium azide (NaN₃, 4 equivalents).

• Reaction: Stir the mixture vigorously at 0 °C. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) to ensure complete consumption of the starting material, which typically takes around 4 hours.

• Workup: Upon completion, the reaction mixture is diluted with ethyl acetate. The organic layer is separated, washed sequentially with water and brine to remove inorganic salts and residual acetone.

• Isolation: The organic layer is then dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude azido-dimesylate product, which is often of sufficient purity for the subsequent step. This step proceeds with a reported yield of 92%.

Causality of Experimental Choices:

• Aqueous Acetone: The use of a mixed solvent system is crucial. Acetone solubilizes the organic substrate, while water is necessary to dissolve the sodium azide. The ratio is optimized to ensure both reagents are in solution to facilitate the reaction.

• Low Temperature (0 °C): The reaction is conducted at a low temperature to maximize the regioselectivity of the azide attack at the C-3 allylic position over the other mesylate positions and to minimize the formation of elimination byproducts.[3]

• Excess Sodium Azide: A significant excess of the nucleophile (NaN₃) is used to drive the SN2 reaction to completion in a timely manner.

Route 2: A De Novo Approach - Corey's Asymmetric Diels-Alder Synthesis

In 2006, E.J. Corey and colleagues reported a landmark total synthesis of oseltamivir that completely bypasses the need for shikimic acid.[4] This route exemplifies the power of asymmetric catalysis to construct complex chiral molecules from simple, inexpensive, and achiral starting materials: 1,3-butadiene and acrylic acid.

Retrosynthetic Strategy & Key Transformations

The brilliance of the Corey synthesis lies in its elegant construction of the cyclohexene core using an asymmetric Diels-Alder reaction. This key step, catalyzed by a chiral oxazaborolidinium cation (a CBS catalyst), establishes the initial stereocenter and sets the stage for the subsequent stereocontrolled transformations.

The route then proceeds through a series of elegant and highly selective reactions, including an iodolactamization to install functionality across the double bond, followed by the formation and regioselective opening of an aziridine ring to introduce the C4-amino and C5-ether groups. A notable advantage of this synthesis is the complete avoidance of potentially explosive azide intermediates.[5]

Visualizing the Corey Diels-Alder Route

Caption: Key stages in the enantioselective total synthesis of Oseltamivir developed by E.J. Corey.

Experimental Protocol: Key Step - Asymmetric Diels-Alder Reaction

The following protocol is based on the original communication by Yeung, Hong, and Corey.[4][6]

Reaction: Synthesis of (R)-2,2,2-Trifluoroethyl cyclohex-3-enecarboxylate

• Catalyst Preparation: In a flame-dried flask under an argon atmosphere, the chiral (S)-proline-derived oxazaborolidine catalyst (ent-2, 0.1 equivalents) is dissolved in dichloromethane (CH₂Cl₂). The solution is cooled to -78 °C, and trifluoromethanesulfonic acid (TfOH, 0.1 equivalents) is added to generate the active chiral Lewis acid catalyst.

• Reaction Setup: 2,2,2-Trifluoroethyl acrylate (1 equivalent) is added to the catalyst solution. Liquefied 1,3-butadiene (approximately 3 equivalents) is then condensed into the reaction vessel.

• Cycloaddition: The reaction mixture is stirred at -78 °C for 24 hours. The progress is monitored by TLC or GC analysis.

• Workup and Isolation: The reaction is quenched by the addition of pyridine. The mixture is warmed to room temperature, and the solvent is removed under reduced pressure. The residue is purified by silica gel chromatography to afford the Diels-Alder adduct in high yield (97%) and excellent enantiomeric excess (>95% ee).

Causality of Experimental Choices:

• CBS Catalyst: The chiral oxazaborolidinium catalyst is the cornerstone of this step. It coordinates to the acrylate dienophile, creating a chiral environment that directs the facial approach of the diene (butadiene), leading to a highly enantioselective [4+2] cycloaddition.

• Trifluoroethyl Acrylate: This specific acrylate ester is used because the electron-withdrawing trifluoroethyl group enhances the reactivity of the dienophile in the Diels-Alder reaction.

• Low Temperature (-78 °C): Performing the reaction at low temperature is critical for achieving high levels of enantioselectivity. The energy difference between the two diastereomeric transition states leading to the two enantiomers is magnified at lower temperatures, thus favoring the formation of the desired enantiomer.

Route 3: The Height of Efficiency - Hayashi's Organocatalytic "One-Pot" Synthesis

In 2009, Yujiro Hayashi's group reported a remarkably efficient and high-yielding synthesis of oseltamivir.[7][8] This route is distinguished by its strategic use of organocatalysis and the implementation of "one-pot" operations, which significantly reduce the number of workup and purification steps, thereby saving time, materials, and reducing waste.

Retrosynthetic Strategy & Key Transformations

The Hayashi synthesis builds the oseltamivir core through a series of elegant carbon-carbon bond-forming reactions, starting from simple, achiral aldehydes and nitroalkenes. The key initial step is a highly diastereoselective and enantioselective Michael addition catalyzed by a diphenylprolinol silyl ether organocatalyst.[7] This reaction establishes two of the three crucial stereocenters in a single transformation.

The synthesis proceeds through two more one-pot sequences to complete the molecule. This approach is exceptionally atom-economical and showcases the power of modern organocatalysis to orchestrate complex molecular assembly with high precision. The entire synthesis is accomplished in just three main laboratory operations.[8]

Visualizing the Hayashi Organocatalytic Route

Caption: The streamlined "three one-pot operations" synthesis of Oseltamivir by Hayashi and coworkers.

Experimental Protocol: Key Step - One-Pot Asymmetric Michael/HWE Cyclization

The following protocol is adapted from the 2009 communication by Ishikawa, Suzuki, and Hayashi.[7]

Reaction: One-Pot Synthesis of the Cyclohexene Core

• Asymmetric Michael Addition: To a solution of the diphenylprolinol silyl ether catalyst (0.2 equivalents) and chloroacetic acid (0.4 equivalents) in CH₂Cl₂ at 0 °C, add the starting alkoxyaldehyde (1.2 equivalents). After stirring for 5 minutes, add the nitroalkene (1 equivalent). The mixture is stirred at room temperature for 3.5 hours.

• Second Michael Addition: The reaction mixture is cooled to -15 °C, and diethyl(isocyanomethyl)phosphonate is added, followed by the addition of tert-butanol and a solution of Cs₂CO₃ in ethanol. The mixture is stirred for 36 hours.

• Horner-Wadsworth-Emmons (HWE) Cyclization: Without isolation, the reaction is allowed to warm to room temperature and stirred for an additional 12 hours to effect the intramolecular HWE reaction.

• Workup and Isolation: The reaction is quenched with saturated aqueous NH₄Cl solution and extracted with CH₂Cl₂. The combined organic layers are dried, filtered, and concentrated. The crude product is purified by silica gel chromatography to afford the functionalized cyclohexene intermediate in a 70% yield for the three-step one-pot sequence.

Causality of Experimental Choices:

• Diphenylprolinol Silyl Ether Catalyst: This organocatalyst forms a transient enamine with the aldehyde, which then undergoes a highly stereoselective Michael addition to the nitroalkene. The bulky silyl ether group is crucial for directing the stereochemical outcome.

• One-Pot Sequence: The genius of this protocol is the seamless transition between reactions without intermediate purification. The conditions for the initial Michael addition are compatible with the subsequent phosphonate addition and the final base-mediated HWE cyclization. This "pot economy" dramatically increases the overall efficiency and practicality of the synthesis.[9]

• Cesium Carbonate (Cs₂CO₃): This base is used to deprotonate the phosphonate for the second Michael addition and is also effective in promoting the final HWE cyclization to form the cyclohexene ring.

Comparative Analysis of the Synthetic Routes

The choice of a synthetic route is a multifactorial decision, balancing efficiency, cost, safety, and scalability. The three routes to oseltamivir presented here offer a compelling case study in these trade-offs.

Parameter	Route 1: Roche (Shikimic Acid)	Route 2: Corey (Diels-Alder)	Route 3: Hayashi (Organocatalytic)
Starting Materials	(-)-Shikimic Acid	1,3-Butadiene, Acrylic Acid	Alkoxyaldehyde, Nitroalkene
Starting Material Cost	High and variable	Low and stable	Low and stable
Source of Chirality	Chiral Pool (Natural Product)	Asymmetric Catalysis (CBS)	Asymmetric Catalysis (Organocatalyst)
Number of Steps	~8-12	~12	~9 (in 3 one-pot operations)
Overall Yield	17-47%[1][3]	~30%[4]	~57%[10]
Key Transformations	Epoxide/Aziridine opening	Asymmetric Diels-Alder	Asymmetric Michael Addition, HWE
Use of Hazardous Reagents	Yes (Azides in original route)	No (Azide-free)	Yes (Azides used in one step)
Scalability	Proven (Industrial scale)	Potentially scalable	Demonstrated on lab scale

Key Insights from the Comparison:

• Efficiency and Yield: The Hayashi route stands out for its superior overall yield (57%), a direct consequence of its highly efficient one-pot strategy that minimizes material loss between steps.[10] The Corey route provides a respectable ~30% yield, while the industrial Roche process has a broader range, with optimized versions reaching up to 47%.[3][4]

• Cost and Sustainability: The de novo syntheses by Corey and Hayashi offer a significant long-term advantage by starting from inexpensive, readily available petrochemical feedstocks. This insulates the production from the supply chain vulnerabilities and price fluctuations associated with the natural product-derived shikimic acid.[4]

• Safety: The Corey synthesis holds a distinct advantage in its complete avoidance of azide chemistry, a significant consideration for industrial-scale production.[4][5] While both the original Roche and the Hayashi routes employ azides, azide-free alternatives for the Roche process have been developed to mitigate this risk.[2]

• Innovation and Strategy: Each route is a masterclass in synthetic strategy. The Roche route demonstrates the practical utility of leveraging a chiral pool starting material. The Corey route is a testament to the power of asymmetric catalysis in total synthesis. The Hayashi route showcases the remarkable efficiency gains possible through modern organocatalysis and one-pot reaction design.[7]

Conclusion

The synthesis of oseltamivir is a dynamic field that has evolved significantly since its inception. The initial reliance on shikimic acid, while a logical and effective starting point, revealed the strategic vulnerabilities of a supply chain dependent on a single natural source. The subsequent development of de novo syntheses by academic laboratories, such as the elegant Diels-Alder approach by Corey and the exceptionally efficient organocatalytic route by Hayashi, has not only provided viable alternatives but has also pushed the boundaries of modern synthetic chemistry.

For drug development professionals, this comparison underscores a critical lesson: the optimal synthetic route is not static. It is a function of the prevailing costs of raw materials, the maturity of catalytic technologies, and the imperative for safety and sustainability. While the Roche synthesis from shikimic acid remains the proven industrial workhorse, the academic routes provide powerful and potentially more economical blueprints for the future. They demonstrate that with strategic bond disconnections and the application of cutting-edge catalytic methods, even complex and vital medicines can be constructed from the simplest of chemical building blocks, ensuring a more robust and flexible supply for global health needs.

References

• Karpf, M.; Trussardi, R. New, Azide-Free Transformation of Epoxides into 1,2-Diamino Compounds: Synthesis of the Anti-influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu). J. Org. Chem.2001 , 66 (6), 2044–2051. [Link]

• Ishikawa, H.; Suzuki, T.; Hayashi, Y. High-Yielding Synthesis of the Anti-Influenza Neuraminidase Inhibitor (−)-Oseltamivir by Three “One-Pot” Operations. Angew. Chem. Int. Ed.2009 , 48 (7), 1304-1307. [Link]

• Rohloff, J. C.; Kent, K. M.; Postich, M. J.; Becker, M. W.; Chapman, H. H.; Kelly, D. E.; Lew, W.; Louie, M. S.; McGee, L. R.; Prisbe, E. J.; Schultze, L. M.; Yu, R. H.; Zhang, L. Practical Total Synthesis of the Anti-Influenza Drug GS 4104. J. Org. Chem.1998 , 63 (13), 4545–4550. [Link]

• Yeung, Y.-Y.; Hong, S.; Corey, E. J. A Short Enantioselective Pathway for the Synthesis of the Anti-Influenza Neuramidase Inhibitor Oseltamivir from 1,3-Butadiene and Acrylic Acid. J. Am. Chem. Soc.2006 , 128 (19), 6310–6311. [Link]

• Shi, X.; Li, D.; Chen, J.; Wang, Y.; Li, X.; Wu, Y.; Wu, Y. A Short and Practical Synthesis of Oseltamivir Phosphate (Tamiflu) from (−)-Shikimic Acid. J. Org. Chem.2009 , 74 (10), 3970-3973. [Link]

• SynArchive. Synthesis of Oseltamivir by Elias J. Corey (2006). [Link]

• Ishikawa, H.; et al. Three "One-Pot" Synthesis of (-)-Oseltamivir. The Chemical Society of Japan, 2009 . [Link]

• Organic Chemistry Portal. Total Synthesis of Oseltamivir phosphate by Corey. [Link]

• Hayashi, Y.; Ogasawara, S. Time Economical Total Synthesis of (−)-Oseltamivir. Org. Lett.2016 , 18 (14), 3426–3429. [Link]

• Trost, B. M.; Zhang, T. A Concise Synthesis of (−)-Oseltamivir. Angew. Chem. Int. Ed.2008 , 47 (20), 3759-3761. [Link]

• Yeung, Y.-Y.; Hong, S.; Corey, E. J. A Short Enantioselective Pathway for the Synthesis of the Anti-Influenza Neuramidase Inhibitor Oseltamivir from 1,3-Butadiene and Acrylic Acid (Supporting Information). J. Am. Chem. Soc.2006 . [Link]

• Chemistry World. Turbocharged synthesis makes antiviral Tamiflu in an hour. 2016 . [Link]

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A Senior Application Scientist's Guide to Assessing the Metabolic Stability of Novel 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Metabolic Stability in Drug Candidacy

In the landscape of modern drug discovery, the journey from a promising hit compound to a viable clinical candidate is fraught with challenges. One of the most significant hurdles is achieving an optimal pharmacokinetic profile, and at the heart of this lies metabolic stability . This parameter refers to a compound's susceptibility to biotransformation by metabolic enzymes and is a primary determinant of crucial pharmacokinetic properties like in vivo half-life, oral bioavailability, and systemic clearance.[1][2] Compounds that are metabolized too rapidly often fail to achieve therapeutic concentrations, while those that are excessively stable may accumulate and cause toxicity.[3]

The scaffold, 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene , serves as a valuable starting point for synthesizing novel therapeutics, particularly in areas like antipsychotics.[4] The strategic placement of fluorine atoms is a well-established medicinal chemistry tactic to enhance metabolic stability by blocking sites susceptible to oxidative metabolism by Cytochrome P450 (CYP450) enzymes.[5][6] However, the interplay of the bromo, chloromethyl, and difluorophenyl moieties presents a unique metabolic puzzle. This guide provides an in-depth, objective comparison of methodologies to assess the metabolic stability of derivatives from this scaffold, supported by established experimental protocols and data interpretation frameworks. Our goal is to empower researchers to make data-driven decisions, optimizing chemical structures to achieve desirable pharmacokinetic outcomes.

Understanding the Metabolic Landscape of the Scaffold

Before designing derivatives, it is crucial to anticipate the potential metabolic liabilities of the parent scaffold. The primary enzymes responsible for the metabolism of most small-molecule drugs are the CYP450s, a superfamily of heme-containing monooxygenases predominantly found in the liver.[7][8] These enzymes catalyze a range of Phase I oxidative reactions.[7] For the 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene scaffold, several metabolic "hotspots" can be hypothesized:

• Aromatic Hydroxylation: Despite the presence of fluorine atoms, which generally decrease the electron density of the aromatic ring, CYP-mediated oxidation can still occur, potentially leading to phenolic metabolites.[9]

• Benzylic Oxidation: The benzylic carbon of the chloromethyl group is susceptible to oxidation, which could lead to an aldehyde, then a carboxylic acid metabolite.

• Dehalogenation: Both bromine and chlorine atoms can be removed through oxidative or reductive metabolic pathways, though this is often a less common route for aromatic halides compared to oxidation.

• Oxidative Defluorination: While the C-F bond is exceptionally strong, certain CYP isozymes, such as CYP1A2 and CYP3A4, have been shown to catalyze oxidative defluorination, which can sometimes lead to toxic quinone-imine species.[9][10]

The strategic derivatization of this scaffold should aim to mitigate these liabilities while preserving or enhancing pharmacological activity.

Comparative Analysis: A Framework for Ranking Derivatives

To objectively compare the metabolic stability of different derivatives, standardized in vitro assays are indispensable.[11] The most common and high-throughput method is the liver microsomal stability assay .[12] Liver microsomes are subcellular fractions of the endoplasmic reticulum from hepatocytes, which contain a high concentration of Phase I enzymes like CYPs.[12][13]

By incubating a test compound with liver microsomes and an essential cofactor (NADPH), we can measure the rate at which the parent compound disappears over time.[14] This allows for the calculation of two key parameters:

• In Vitro Half-Life (t½): The time it takes for 50% of the compound to be metabolized. A longer half-life indicates greater stability.[13]

• Intrinsic Clearance (CLint): The volume of the biological matrix (e.g., liver microsomal suspension) that is cleared of the drug per unit time, normalized to the amount of protein. It represents the inherent metabolic capacity of the enzymes for that compound. A lower CLint value signifies better stability.[13][15]

The table below presents hypothetical, yet representative, data for a comparative analysis of three fictional derivatives of the parent scaffold. This illustrates how structural modifications can impact metabolic stability and how the resulting data can be used to rank compounds.

Table 1: Comparative Metabolic Stability of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene Derivatives in Human Liver Microsomes

Compound ID	R-Group Modification (at -CH₂Cl position)	In Vitro t½ (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)	Stability Classification
Parent Scaffold	-CH₂Cl	25	27.7	Moderate
Derivative A	-CH₂-N(CH₃)₂	12	57.8	Low
Derivative B	-CH₂-O-CF₃	85	8.2	High
Derivative C	-C(O)NH₂	>120	<5.8	Very High
Verapamil	(Positive Control)	8	86.6	Low (High Clearance)
Diazepam	(Positive Control)	115	6.0	High (Low Clearance)

Interpretation:

• Derivative A: Replacing the chloro group with a dimethylamine introduces a site highly susceptible to N-dealkylation by CYPs, leading to rapid metabolism and low stability.

• Derivative B: Capping the benzylic position with a trifluoromethyl ether (-O-CF₃) sterically hinders and electronically deactivates the site from oxidative metabolism, significantly increasing stability.

• Derivative C: Conversion of the chloromethyl to a primary amide (-C(O)NH₂) removes the reactive benzylic chloride and introduces a group that is generally very resistant to CYP-mediated metabolism, resulting in the highest stability.

This comparative data allows a project team to prioritize compounds like B and C for further studies, while deprioritizing or redesigning compounds like A .

Experimental Protocols: Ensuring Data Integrity

The trustworthiness of any comparison guide rests on the robustness of its experimental methods.[16] The following is a detailed, self-validating protocol for the Human Liver Microsome (HLM) stability assay.

Protocol: Human Liver Microsome (HLM) Stability Assay

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of test compounds.

Materials:

• Test Compounds & Control Compounds (Verapamil, Diazepam)

• Pooled Human Liver Microsomes (e.g., from a reputable supplier)

• 0.1 M Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

• Internal Standard (IS) solution (a structurally unrelated, stable compound)

• Acetonitrile (ACN), HPLC-grade

• 96-well incubation plates and analytical plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Workflow Visualization:

Caption: Workflow for the in vitro liver microsomal stability assay.

Step-by-Step Procedure:

• Reagent Preparation:

  • Thaw pooled human liver microsomes on ice. Dilute to a final concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4). Keep on ice.[14]

  • Prepare 1 µM working solutions of test compounds and controls by diluting from DMSO stock solutions into the phosphate buffer. The final DMSO concentration in the incubation must be ≤ 0.5%.[14]

  • Prepare the NADPH regenerating system solution according to the manufacturer's instructions.

• Incubation Setup (Self-Validating System):

  • For each compound, set up incubations for each time point (e.g., 0, 5, 15, 30, 45 minutes).[12]

  • Test Condition: Add microsome solution and compound solution to wells.

  • Negative Control (-NADPH): Set up a parallel incubation for the final time point (45 min) containing the compound and microsomes but substitute buffer for the NADPH solution. This control validates that compound loss is enzyme-dependent.

  • Positive Controls: Run known low-clearance (e.g., Diazepam) and high-clearance (e.g., Verapamil) compounds alongside the test articles to ensure the microsomal batch is active and the assay is performing as expected.[16]

• Reaction Initiation and Sampling:

  • Pre-incubate the plate containing microsomes and compounds at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH solution to all wells (except the -NADPH control). The "0" time point sample is taken immediately after adding NADPH.[13]

  • At each designated time point, transfer an aliquot of the incubation mixture into a well of a termination plate containing cold acetonitrile with the internal standard. The acetonitrile stops the enzymatic reaction and precipitates the proteins.[14]

• Sample Analysis:

  • Centrifuge the termination plate to pellet the precipitated microsomal protein.

  • Transfer the supernatant to a new analytical plate for analysis.

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method. The peak area ratio of the analyte to the internal standard is used for quantification.[15]

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of compound remaining versus time.

  • The slope of the linear regression of this plot is the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k

  • Calculate intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg/mL microsomal protein)

This comprehensive protocol, with its integrated controls, ensures that the generated data is reliable, reproducible, and provides a solid foundation for comparing the metabolic stability of your novel derivatives. For compounds showing high stability in microsomes, progressing to a hepatocyte stability assay can provide a more complete picture, as it includes both Phase I and Phase II metabolic pathways.[2][16]

Conclusion

The systematic assessment of metabolic stability is a non-negotiable step in modern drug discovery. For derivatives of the 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene scaffold, a strategic approach to chemical modification coupled with rigorous in vitro testing is paramount. By understanding the potential metabolic liabilities of the core structure and employing robust, well-controlled assays like the microsomal stability protocol detailed here, researchers can efficiently triage compounds. This data-driven process allows for the selection of candidates with optimized pharmacokinetic profiles, ultimately increasing the probability of success in developing safe and effective medicines.

References

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A Comparative Guide to the Reactivity of Benzylic Bromides vs. Chlorides in Nucleophilic Substitution

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Reactivity of the Benzylic Position

Benzylic halides are a cornerstone of organic synthesis, prized for their enhanced reactivity in nucleophilic substitution reactions. This heightened reactivity stems from the unique ability of the adjacent phenyl ring to stabilize the transition states and intermediates involved in both S({N})1 and S({N})2 pathways.[1][2] For S({N})1 reactions, the resulting benzylic carbocation is significantly stabilized through resonance, delocalizing the positive charge across the aromatic system. In S({N})2 reactions, the p-orbitals of the phenyl ring overlap with the developing p-orbital on the alpha-carbon in the trigonal bipyramidal transition state, lowering its energy.[3]

While the benzylic position itself confers high reactivity, the choice of the halogen—typically bromine or chlorine—is a critical parameter that dictates reaction rates and, in some cases, mechanistic pathways. This guide provides an in-depth comparison of the reactivity of benzylic bromides and chlorides, supported by fundamental principles and experimental data, to inform rational substrate selection and reaction design.

The Decisive Factor: Leaving Group Ability

The rate of both S({N})1 and S({N})2 reactions is profoundly influenced by the ability of the leaving group to depart from the carbon center.[4] A "good" leaving group is one that is stable on its own, which typically means it is a weak base.[5] When comparing bromide and chloride, several key physical properties underscore why bromide is the superior leaving group.

• Basicity: The most direct measure of leaving group ability is the basicity of the departing anion. Weaker bases are better leaving groups because they are less inclined to re-form a covalent bond with the carbon center.[6][7] The acidity of the conjugate acids (HBr and HCl) provides a clear picture: HBr (pKa ≈ -9) is a stronger acid than HCl (pKa ≈ -7). Consequently, the bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻) and therefore a better leaving group.[5]

• Polarizability: Bromine is larger and has more diffuse electron orbitals than chlorine. This makes the bromide ion more polarizable.[8] In the transition state of a nucleophilic substitution, the developing negative charge on the leaving group can be dispersed over a larger volume in bromide, leading to greater stabilization.

• Carbon-Halogen Bond Strength: The bond dissociation energy (BDE) required to break the C-X bond is a critical factor, particularly in the rate-determining step of the S(_{N})1 reaction where this bond is broken heterolytically. The C-Br bond is inherently weaker than the C-Cl bond.

Property	Benzyl Chloride (C₆H₅CH₂-Cl)	Benzyl Bromide (C₆H₅CH₂-Br)	Rationale for Reactivity Difference
C-X Bond Dissociation Energy (BDE)	~68-73 kcal/mol[9]	~55-61 kcal/mol[10][11]	The weaker C-Br bond requires less energy to break, accelerating the rate-determining step in S({N})1 and facilitating displacement in S({N})2.
Leaving Group Basicity (pKa of H-X)	pKa(HCl) ≈ -7	pKa(HBr) ≈ -9	Br⁻ is a weaker base than Cl⁻, making it more stable upon departure and a better leaving group.[5]
Anion Size (Ionic Radius)	181 pm	196 pm	The larger size of Br⁻ allows for better charge dispersal (higher polarizability), stabilizing the transition state.[8]

Mechanistic Implications: S({N})1 vs. S({N})2 Pathways

Benzylic halides can react via either S({N})1 or S({N})2 mechanisms, with the preferred pathway depending on the substitution at the benzylic carbon, the nucleophile's strength, and the solvent's properties.[12] The superior leaving group ability of bromide enhances reactivity regardless of the mechanism.

S(_{N})1 Mechanism

In the S(_{N})1 pathway, the rate-determining step is the unimolecular dissociation of the halide to form a resonance-stabilized benzylic carbocation. Because the weaker C-Br bond requires less energy to cleave, benzylic bromides ionize significantly faster than their chloride counterparts under identical conditions (e.g., in polar protic solvents).[4][13]

Caption: S(_{N})1 mechanism showing rate-determining formation of a benzylic carbocation.

S(_{N})2 Mechanism

In the bimolecular S({N})2 pathway, a nucleophile attacks the benzylic carbon while the halide departs simultaneously. The reaction rate depends on the concentrations of both the substrate and the nucleophile. In the transition state, the C-X bond is partially broken. Because the C-Br bond is weaker and bromide is a more stable leaving group, the activation energy for the S({N})2 transition state is lower for a benzylic bromide than for a chloride, resulting in a faster reaction.[14]

Caption: S(_{N})2 mechanism showing the concerted backside attack and transition state.

Experimental Protocol: Comparative Kinetic Analysis of Solvolysis

To quantify the reactivity difference, a comparative solvolysis experiment can be performed. Solvolysis, where the solvent acts as the nucleophile, is an excellent model for studying leaving group effects, often proceeding via an S(_{N})1 mechanism in polar protic solvents.[15] The rate can be monitored by measuring the production of H⁺ (as HBr or HCl) over time.

Objective:

To determine the first-order rate constants (k) for the solvolysis of benzyl bromide and benzyl chloride in a 50:50 (v/v) ethanol/water mixture at 25°C and calculate the relative rate of reaction.

Materials:

• Benzyl bromide (≥99%)

• Benzyl chloride (≥99%)

• Absolute Ethanol (ACS grade)

• Deionized Water

• 0.01 M Sodium Hydroxide (standardized)

• Bromothymol blue indicator solution

• Constant temperature water bath (25.0 ± 0.1°C)

• Stopwatches, burettes, flasks

Caption: Workflow for the comparative kinetic analysis of benzyl halide solvolysis.

Methodology:

• Preparation: Prepare a 50:50 (v/v) ethanol/water solvent mixture.

• Reaction Setup: In a flask, add 50 mL of the solvent mixture and a few drops of bromothymol blue indicator. Place the flask in the 25°C water bath to equilibrate.[16]

• Titration: Add a precise 1.00 mL aliquot of 0.01 M NaOH to the flask. The solution should be blue.

• Initiation: Add 0.5 mL of a 0.2 M stock solution of benzyl bromide (or chloride) in acetone to the flask, start the stopwatch immediately (this is t=0), and swirl vigorously.[16]

• Monitoring: Record the time it takes for the generated HBr/HCl to neutralize the NaOH, indicated by the color change from blue to yellow.

• Repetition: As soon as the color changes, immediately add another 1.00 mL aliquot of NaOH and record the time for the subsequent color change. Repeat this process for 5-7 aliquots.

• Calculation: The reaction is pseudo-first-order. The rate constant (k) can be determined by plotting ln(V∞ - Vt) versus time, where V∞ is the total volume of NaOH required for complete reaction and Vt is the volume added at time t. The slope of this line is -k.

Anticipated Results & Discussion

Based on established principles, the solvolysis of benzyl bromide is expected to be significantly faster than that of benzyl chloride. Experimental studies have consistently shown this trend. For instance, studies on the reactivity of various benzyl halides have shown benzyl bromide to be more reactive than benzyl chloride.[17]

Substrate	Expected First-Order Rate Constant (k) at 25°C (s⁻¹)	Expected Relative Rate (k_Br / k_Cl)
Benzyl Chloride	k_Cl	-
Benzyl Bromide	k_Br	~40 - 60

Note: The exact relative rate can vary based on solvent composition and specific reaction conditions. The value provided is a representative estimate based on typical solvolysis data.

This large rate enhancement directly reflects the lower activation energy required for C-Br bond cleavage compared to C-Cl bond cleavage in the rate-determining step of the S(_{N})1 reaction.

Influence of Substituents: A Hammett Analysis Perspective

The electronic nature of substituents on the phenyl ring can further modulate the reactivity of benzylic halides. This effect can be quantified using the Hammett equation (log(k/k₀) = ρσ), which provides invaluable insight into reaction mechanisms.[18][19]

• Electron-Donating Groups (EDGs) (e.g., -OCH₃, -CH₃) at the para position stabilize the developing positive charge in the S(_{N})1 transition state, dramatically accelerating the reaction. This leads to a large, negative reaction constant (ρ value).[20]

• Electron-Withdrawing Groups (EWGs) (e.g., -NO₂, -CN) destabilize the carbocation, slowing the S({N})1 reaction rate.[15]

For both EDG- and EWG-substituted systems, the bromide derivative will consistently react faster than the corresponding chloride derivative due to its superior leaving group ability. The ρ value, however, will remain largely independent of the halogen, as it reflects the sensitivity of the reaction to the electronic effects of the ring substituents, not the nature of the leaving group itself.

Conclusion and Practical Recommendations

For nucleophilic substitution reactions at the benzylic position, benzyl bromides are unequivocally more reactive than benzyl chlorides . This is a direct consequence of the bromide ion being a superior leaving group due to its lower basicity, higher polarizability, and the weaker C-Br bond.

• For synthetic efficiency and faster reaction times, benzylic bromides are the preferred substrates. They often allow for milder reaction conditions (e.g., lower temperatures), which can be crucial for sensitive or complex molecules.

• For cost-sensitive, large-scale processes, benzylic chlorides may be considered, as they are generally less expensive. However, this often necessitates more forcing conditions (higher temperatures, longer reaction times), which can lead to side reactions and lower yields.

• When modulating reactivity is key, the choice of halogen provides a coarse control knob, while aromatic substitution offers fine-tuning. For instance, a highly activated system like p-methoxybenzyl chloride might have comparable reactivity to the less activated unsubstituted benzyl bromide.

Ultimately, the choice between a benzylic bromide and chloride is a strategic one, balancing the need for high reactivity and mild conditions against economic factors. A thorough understanding of the principles outlined in this guide enables researchers to make informed decisions, optimizing their synthetic strategies for efficiency and success.

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• Chemistry Stack Exchange. (2017, December 30). Reactivity of benzyl halides towards nucleophilic substitution. Link

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• Diogo, H. P., et al. (1998). Substituent effects on the benzylic bond dissociation enthalpy in benzyl bromides (C–Br) and tert-butylbenzenes (C–CH3): a gas phase thermolysis and liquid phase photoacoustic study. Journal of the Chemical Society, Perkin Transactions 2, (8), 1735-1740. Link

• Florida International University. (n.d.). Chapter 6 Ionic Reactions-Nucleophilic Substitution and Elimination Reactions of Alkyl Halides. Link

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A Comparative Guide to the Synthetic Utility of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene in Modern Drug Discovery

Introduction: A Versatile Building Block for Complex Molecules

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to enhance metabolic stability, binding affinity, and pharmacokinetic properties.[1] Within this context, polysubstituted fluorinated aromatic compounds serve as invaluable building blocks. 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (CAS No. 1341660-62-5) has emerged as a particularly useful intermediate, distinguished by its orthogonal reactive sites that allow for sequential and selective functionalization.[2] This guide provides a comprehensive validation of synthetic pathways utilizing this versatile reagent, offering a comparative analysis of common transformations and the underlying chemical principles that govern their success. We will delve into its application in the synthesis of targeted therapeutics, such as KRAS G12C inhibitors, providing detailed experimental protocols and data-driven comparisons to empower researchers in their synthetic endeavors.[3][4]

Core Directive: Harnessing Orthogonal Reactivity in KRAS G12C Inhibitor Synthesis

A primary application of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene lies in the construction of covalent inhibitors targeting the KRAS G12C mutation, a significant driver in several aggressive cancers.[3][5] The molecule's architecture is ideally suited for this purpose, featuring two distinct reactive handles:

• Aryl Bromide (C-Br): This site is primed for palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon or carbon-heteroatom bonds. This allows for the strategic introduction of complex aromatic or heteroaromatic systems.[6]

• Benzylic Chloride (C-Cl): This electrophilic center is susceptible to nucleophilic substitution, providing a convenient point for linking the core scaffold to other fragments of the target molecule.

The differing reactivity of these two sites allows for a chemoselective approach, where one position can be modified while the other remains intact for subsequent transformations. A common and highly effective strategy involves an initial cross-coupling reaction at the aryl bromide position, followed by nucleophilic substitution at the benzylic chloride.

Primary Synthetic Pathway: Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis due to its broad functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acids and esters.[7][8] This makes it an excellent choice for the initial functionalization of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Caption: Sonogashira coupling pathway.

Performance Comparison of Cross-Coupling Reactions

The choice of synthetic pathway is dictated by the desired final product and experimental constraints. The following table provides a comparative overview of the discussed cross-coupling methods.

Feature	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination	Sonogashira Coupling
Bond Formed	C(sp²)-C(sp²) or C(sp²)-C(sp³)	C(sp²)-N	C(sp²)-C(sp)
Key Reagents	Boronic acids/esters	Primary/secondary amines	Terminal alkynes
Typical Catalyst	Pd(0) or Pd(II) with phosphine ligands	Pd(0) or Pd(II) with bulky phosphine ligands	Pd(0) or Pd(II) with a Cu(I) co-catalyst
Base	Mild inorganic bases (e.g., K₂CO₃, Cs₂CO₃)	Strong, non-nucleophilic bases (e.g., NaOt-Bu)	Organic amines (e.g., Et₃N, DIPEA)
Advantages	High functional group tolerance; stable reagents	Direct formation of C-N bonds	Direct introduction of alkyne functionality
Limitations	Boronic acids can be unstable	Requires strong base; sensitive functional groups may not be tolerated	Requires careful exclusion of oxygen to prevent alkyne homocoupling
References	[7][9]	[6]
[6]

Validation and Workflow

The successful synthesis and purification of the desired products require a systematic workflow and rigorous analytical validation.

dot

Caption: General experimental and validation workflow.

Conclusion

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a powerful and versatile building block in contemporary organic synthesis. Its orthogonal reactive sites—the aryl bromide amenable to a variety of cross-coupling reactions and the benzylic chloride ready for nucleophilic substitution—provide a reliable platform for the construction of complex molecular architectures. The choice between Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, or other coupling reactions should be guided by the specific synthetic target, with careful consideration of reaction conditions and functional group compatibility. The protocols and comparative data presented in this guide offer a validated framework for researchers to effectively utilize this key intermediate in their drug discovery and development programs.

References

• Title: Fluorine‐Labeled Pharmaceuticals: Direct Aromatic Fluorination Compared to Multi‐Step Strategies Source: ResearchGate URL: [Link]

• Title: View of Selective Synthesis of Fluorinated Compounds: Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale Source: CHIMIA URL: [Link]

• Title: Process for preparing 1-bromo-3,5-difluorobenzene Source: Google Patents URL

• Title: Solid-state aromatic nucleophilic fluorination: a rapid, practical, and environmentally friendly route to N-heteroaryl fluorides Source: Green Chemistry (RSC Publishing) URL: [Link]

• Title: Fit-for-Purpose Synthesis of a KRAS G12C Covalent Inhibitor, via a Diastereoselective Hayashi Arylation Source: ResearchGate URL: [Link]

• Title: Asymmetric Synthesis of KRAS G12C Inhibitor MK-1084 via a Crystallization-Induced Diastereomer Transformation (CIDT) Source: PubMed URL: [Link]

• Title: Selective Synthesis of Fluorinated Compounds: Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale Source: ResearchGate URL: [Link]

• Title: Synthesis of key intermediate of KRAS G12C inhibitor compound Source: Google Patents URL

• Title: A Convenient Route to New (Radio)Fluorinated and (Radio)Iodinated Cyclic Tyrosine Analogs Source: MDPI URL: [Link]

• Title: Process for the preparation of 1-bromo-3,5-difluorobenzene Source: Google Patents URL

• Title: Discovery of Tetrahydropyridopyrimidines as Irreversible Covalent Inhibitors of KRAS-G12C with In Vivo Activity Source: PubMed Central URL: [Link]

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (Molecular Formula: C₇H₄BrClF₂). As a halogenated aromatic compound, this substance requires meticulous management to ensure personnel safety and environmental protection. This guide is intended for laboratory professionals engaged in research and development who handle such specialized chemical reagents.

Guiding Principle: Hazard-Aware Waste Management

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a multi-halogenated organic compound.[1] The presence of bromine, chlorine, and fluorine atoms on an aromatic ring dictates its classification as a hazardous waste that must not be disposed of through standard laboratory drains or as common refuse.[2][3] The primary disposal route for this category of chemical is high-temperature incineration conducted by a licensed hazardous waste disposal service.[4][5][6] This process ensures the complete destruction of the compound and allows for the "scrubbing" of resultant acid gases (e.g., HBr, HCl, HF) to prevent environmental release.[4][6]

Chemical Profile and Hazard Summary

Before handling, it is crucial to understand the chemical's characteristics and associated hazards. While specific toxicological data for this exact compound is limited, the hazards can be inferred from its chemical class and structurally similar molecules.[7][8]

Parameter	Data	Source(s)
Molecular Formula	C₇H₄BrClF₂	[1]
Chemical Class	Halogenated Aromatic Organic Compound	[5]
Anticipated Hazards	Skin Irritation, Serious Eye Irritation, Potential for Organ Damage through Prolonged Exposure, Toxicity to Aquatic Life.	[2][6][8][9]
Incompatible Materials	Strong oxidizing agents, Strong acids, Strong bases.	[2][10]
Primary Disposal Route	Licensed Hazardous Waste Incineration	[4][5][11]

Mandatory Personal Protective Equipment (PPE)

A robust PPE protocol is the foundation of safe handling. The following equipment must be worn at all times when handling the compound or its waste.

• Eye and Face Protection : Chemical splash goggles conforming to EN 166 (EU) or OSHA 29 CFR 1910.133 standards are mandatory.[2][12] For operations with a higher risk of splashing, such as transferring large volumes or cleaning spills, a full-face shield should be used in conjunction with goggles.[2]

• Hand Protection : Chemically resistant gloves are required. Nitrile or Neoprene gloves are recommended.[2] Gloves must be inspected for integrity before each use and disposed of after handling the waste. Use proper glove removal technique to avoid skin contact.[11][13]

• Protective Clothing : A standard laboratory coat is required. For larger quantities, a chemically impervious apron or suit should be considered.[11] Contaminated clothing must be removed immediately and laundered separately before reuse.[14]

Step-by-Step Waste Collection and Disposal Protocol

This protocol ensures waste is handled safely from the point of generation to its final collection point for professional disposal.

Step 1: Designate a Halogenated Waste Container

• Select a chemically compatible container made of glass or high-density polyethylene (HDPE).

• The container must have a screw-top cap that can be securely sealed to be vapor-tight and spill-proof.[3]

• This container must be exclusively for halogenated organic waste .[5] Do not mix with non-halogenated organic, aqueous, or solid waste streams.[3][5]

Step 2: Label the Waste Container

• Before adding any waste, affix a hazardous waste label to the container.[3]

• The label must clearly state "Hazardous Waste: Halogenated Organics ".[3]

• List all chemical constituents by their full names (e.g., "Waste 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene," "Waste Dichloromethane"). Do not use abbreviations or chemical formulas.[3]

Step 3: Transferring Waste into the Container

• Conduct all waste transfers inside a certified chemical fume hood to minimize inhalation exposure.[13]

• Use a funnel to pour liquid waste into the container to prevent spills.

• Keep the waste container closed at all times, except when actively adding waste.[3]

• Do not fill the container beyond 90% capacity to allow for vapor expansion.

Step 4: Managing Contaminated Materials

• Any materials that come into direct contact with 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene (e.g., pipette tips, contaminated paper towels, gloves) are also considered hazardous waste.

• Collect these solid items in a separate, clearly labeled, sealed plastic bag or a designated solid hazardous waste container.

• Label this container as "Halogenated Organic Solid Waste " and list the chemical contaminants.

Step 5: Storage and Final Disposal

• Store the sealed and labeled waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.[2][10]

• Ensure the storage area is away from incompatible materials like strong oxidizing agents.[2]

• Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office or a licensed professional waste disposal service.[2] Disposal must be in accordance with all local, state, and federal regulations.[2]

Emergency Spill Management Protocol

Immediate and correct response to a spill is critical to prevent exposure and environmental contamination.

Step 1: Secure the Area and Alert Personnel

• Alert all personnel in the immediate vicinity of the spill.

• If the spill is large or in a poorly ventilated area, evacuate the lab and contact your institution's emergency response team.

• Remove all sources of ignition, as related compounds may be flammable or form explosive mixtures with air at elevated temperatures.[10][13]

Step 2: Don Appropriate PPE

• Before addressing the spill, don the full PPE as described in Section 3, including chemical splash goggles, a face shield, and chemically resistant gloves.

Step 3: Contain and Absorb the Spill

• Use a non-combustible absorbent material, such as sand, earth, or a commercial chemical absorbent, to contain and soak up the spill.[2][15]

• Start from the outside of the spill and work inwards to prevent it from spreading.

Step 4: Collect and Dispose of Spill Debris

• Carefully scoop the absorbent material into a designated hazardous waste container.[14]

• Use spark-proof tools if there is any fire risk.[2][10]

• Label the container clearly as "Spill Debris containing 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene ".

Step 5: Decontaminate the Area

• Wash the spill area thoroughly with soap and plenty of water.[14]

• Collect the cleaning materials and any contaminated items for disposal as hazardous waste.

• Ensure the area is well-ventilated to allow any residual vapors to dissipate.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for managing waste generated from 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

Caption: Disposal workflow for 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

This document provides essential safety protocols and logistical guidance for the handling and disposal of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene. As a Senior Application Scientist, my objective is to offer a framework grounded in established safety principles and practical laboratory experience. This guide moves beyond a simple checklist, explaining the causality behind each recommendation to empower researchers to work safely and effectively.

Hazard Assessment: Understanding the Molecule

1-Bromo-4-(chloromethyl)-2,5-difluorobenzene is a substituted aromatic compound. Its hazard profile is not solely defined by the benzene core but is significantly influenced by its functional groups. A thorough risk assessment requires understanding the contribution of each component:

• Halogenated Benzene Core (Bromo-, Difluoro-): Halogenated aromatic compounds can be toxic and irritating.[1][2] They often exhibit persistence in the environment and can be absorbed through the skin.

• Chloromethyl Group (-CH₂Cl): This functional group is a primary concern. Chloromethylated aromatics are often potent lachrymators (tear-producing agents) and are classified as alkylating agents. Alkylating agents can be genotoxic and carcinogenic due to their ability to modify DNA. This group significantly increases the compound's reactivity and potential for harm.

Based on this structural analysis, we must assume the compound is, at a minimum, a severe irritant to the eyes, skin, and respiratory tract, a potential skin sensitizer, and harmful if inhaled or absorbed through the skin.[1][2][3]

Table 1: Chemical Profile and Assumed Hazard Classification

Property	Details
Chemical Name	1-Bromo-4-(chloromethyl)-2,5-difluorobenzene
Molecular Formula	C₇H₄BrClF₂
Assumed GHS Hazards	Skin Corrosion/Irritation (Category 2)[2]
Serious Eye Damage/Eye Irritation (Category 2)[2][3]
Acute Toxicity, Inhalation (Category 4)[2][3]
Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation) (Category 3)[2]
Primary Concerns	Lachrymator, potent alkylating agent, skin/respiratory irritant.

Mandatory Personal Protective Equipment (PPE) Protocol

The selection of PPE is the final barrier between the researcher and the chemical.[4][5] Engineering controls, primarily the use of a chemical fume hood, are the first and most critical line of defense.[5][6]

Table 2: Required PPE for Handling 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Dispensing (Low Volume)	Chemical Splash Goggles[7][8]	Double-gloved (Nitrile inner, Butyl or Viton outer)[4][9]	Flame-retardant lab coat, long pants, closed-toe shoes[4]	Certified Chemical Fume Hood[5][7]
Reaction Setup/Work-up	Chemical Splash Goggles & Face Shield[7]	Double-gloved (Nitrile inner, Butyl or Viton outer)[9][10]	Chemical-resistant apron over lab coat[10]	Certified Chemical Fume Hood[5][7]
Spill Cleanup (Minor)	Chemical Splash Goggles & Face Shield[1]	Heavy-duty Butyl or Viton gloves[9]	Chemical-resistant apron over lab coat[10]	Certified Chemical Fume Hood. Respirator on standby.

Eye and Face Protection

Due to the lachrymatory nature of the chloromethyl group, robust eye protection is non-negotiable.

• Chemical Splash Goggles: Standard safety glasses are insufficient.[7] Chemical splash goggles that form a seal around the eyes are mandatory to protect against vapors and splashes.[4][8]

• Face Shield: When handling larger volumes (>50 mL) or performing operations with a higher splash potential (e.g., quenching a reaction, transfer under positive pressure), a face shield must be worn in addition to chemical splash goggles.[7]

Hand Protection

No single glove material is impervious to all chemicals.[6][9] For halogenated and reactive compounds, a multi-layered approach is prudent.

• Glove Selection: While specific permeation data for this compound is unavailable, Butyl or Viton gloves generally offer good resistance to aromatic and halogenated compounds.[9] Nitrile gloves alone are not recommended for prolonged contact as they can degrade.[9]

• Double Gloving: The standard procedure should be to wear two pairs of gloves. A lighter nitrile glove as the inner layer allows for dexterity, while a more robust Butyl or Viton glove provides the primary chemical barrier. This also protects the user during the removal of the outer, contaminated glove.

• Inspection and Replacement: Always inspect gloves for any signs of degradation or puncture before use.[2] If direct contact with the chemical occurs, remove and replace gloves immediately, washing hands thoroughly.[11]

Body Protection

• Laboratory Coat: A flame-retardant lab coat is required. It should be fully buttoned with sleeves rolled down.

• Chemical Apron: For transfers of larger volumes or during procedures with a high splash risk, a chemical-resistant apron should be worn over the lab coat.[10]

• Clothing: Long pants and closed-toe shoes are a minimum requirement for any laboratory work.[4][8]

Respiratory Protection

• Chemical Fume Hood: All handling of 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene must be performed inside a certified and properly functioning chemical fume hood.[5][7] This is the primary method for preventing respiratory exposure.

• Respirators: Air-purifying respirators should not be necessary if work is conducted correctly within a fume hood. They should be available for emergency situations like a large spill outside of containment. Use of a respirator requires prior medical clearance, fit-testing, and training.[7][12]

Safe Handling & Operational Workflow

Adherence to a strict, pre-defined workflow minimizes the risk of exposure. The following outlines a standard procedure for weighing and dissolving the compound for a reaction.

Step-by-Step Handling Protocol

• Preparation: Before bringing the chemical into the work area, ensure all required PPE is donned correctly. Verify the fume hood is operational (check airflow monitor). Assemble all necessary glassware and reagents.

• Staging: Place the chemical container, a secondary container (e.g., a beaker), spatula, and weigh paper/boat inside the fume hood. Position everything at least six inches from the sash opening.[6]

• Weighing: Tare the weigh boat on a balance located within the fume hood if possible. If not, tare the boat outside, place it in the fume hood, and carefully add the chemical. Minimize the time the primary container is open.

• Dispensing: Carefully add the weighed solid to the reaction vessel, which is already situated within the fume hood.

• Decontamination: Immediately decontaminate the spatula and any surfaces using an appropriate solvent (e.g., isopropanol or ethanol) and dispose of the cleaning materials as hazardous waste.

• Closure: Securely close the primary chemical container and wipe it down before returning it to its designated storage location.

Caption: Decision workflow for hazardous waste disposal.

By integrating this expert guidance into your laboratory's standard operating procedures, you can effectively mitigate the risks associated with handling 1-Bromo-4-(chloromethyl)-2,5-difluorobenzene, ensuring a safer research environment for all personnel.

References

• SDFineChem. (n.d.). 1-BROMO-4-FLUOROBENZENE Safety Data Sheet.
• Santa Cruz Biotechnology. (n.d.). 1-Bromo-4-chlorobenzene Safety Data Sheet.
• CDH Fine Chemical. (n.d.). 1-Bromo-4-Fluorobenzene Material Safety Data Sheet.
• ECHEMI. (n.d.). 1-Bromo-4-chloro-2,5-difluorobenzene Safety Data Sheets.
• Thermo Fisher Scientific. (2021). 1-Bromo-4-fluorobenzene Safety Data Sheet.
• TCI Chemicals. (2025). 1-Bromo-4-fluorobutane Safety Data Sheet.
• University of Minnesota. (n.d.). Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety.
• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.
• ACS Publications. (2014). Formation of Brominated Disinfection Byproducts from Natural Organic Matter Isolates and Model Compounds in a Sulfate Radical-Based Oxidation Process. Environmental Science & Technology.
• Google Patents. (1964). Purification of liquid bromine contaminated with organic impurities.
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